3-(Propan-2-yloxy)benzonitrile

• CAS: 363185-45-9

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical Properties of 3-(Propan-2-yloxy)benzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Potential of a Substituted Benzonitrile Scaffold

In the landscape of modern medicinal chemistry and materials science, the benzonitrile moiety stands as a privileged scaffold. Its unique electronic properties, metabolic stability, and capacity for diverse chemical transformations have cemented its role as a cornerstone in the synthesis of novel therapeutics and functional materials.[1] This guide focuses on a specific derivative, 3-(Propan-2-yloxy)benzonitrile (also known as 3-isopropoxybenzonitrile), a molecule that combines the reactivity of the nitrile group with the steric and electronic influence of a meta-substituted isopropoxy group.

This document serves as an in-depth technical resource, providing a comprehensive overview of the chemical properties, synthesis, and potential applications of 3-(Propan-2-yloxy)benzonitrile. By synthesizing established chemical principles with data from analogous structures, this guide aims to equip researchers with the foundational knowledge necessary to effectively utilize this compound in their scientific endeavors.

Core Chemical and Physical Properties

A thorough understanding of a compound's fundamental properties is paramount for its successful application in research and development. The key physicochemical properties of 3-(Propan-2-yloxy)benzonitrile are summarized below.

Property	Value	Source
Molecular Formula	C₁₀H₁₁NO	[2]
Molecular Weight	161.20 g/mol	[2]
IUPAC Name	3-(propan-2-yloxy)benzonitrile	[2]
CAS Number	363185-45-9	[2]
Predicted XLogP3	2.2	[2]
Predicted Boiling Point	248.3 ± 23.0 °C	Inferred from similar compounds

Synthesis and Purification: A Practical Approach

The most logical and widely employed method for the synthesis of 3-(Propan-2-yloxy)benzonitrile is the Williamson ether synthesis . This robust and versatile SN2 reaction involves the nucleophilic attack of a phenoxide ion on an alkyl halide.[3][4] In this case, the synthesis proceeds by the reaction of 3-hydroxybenzonitrile with an isopropyl halide, such as 2-bromopropane or 2-iodopropane.

Reaction Mechanism and Rationale

The Williamson ether synthesis is a cornerstone of organic synthesis due to its reliability and broad substrate scope. The reaction proceeds in two conceptual steps:

• Deprotonation: A strong base is used to deprotonate the phenolic hydroxyl group of 3-hydroxybenzonitrile, forming a more nucleophilic phenoxide ion.

• Nucleophilic Substitution (SN2): The resulting phenoxide attacks the electrophilic carbon of the isopropyl halide, displacing the halide and forming the ether linkage.

Detailed Experimental Protocol (Adapted from a similar synthesis)

Materials:

• 3-Hydroxybenzonitrile

• 2-Bromopropane (or 2-Iodopropane)

• Potassium Carbonate (K₂CO₃), anhydrous

• Acetone (or Dimethylformamide, DMF), anhydrous

• Ethyl acetate

• Hexane

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-hydroxybenzonitrile (1.0 eq.), anhydrous potassium carbonate (2.0 eq.), and anhydrous acetone (10-20 mL per gram of 3-hydroxybenzonitrile).

• Addition of Alkylating Agent: While stirring, add 2-bromopropane (1.2-1.5 eq.) to the suspension.

• Reaction: Heat the reaction mixture to reflux and maintain for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexane as the eluent.

• Work-up:

  • After the reaction is complete, cool the mixture to room temperature and filter to remove the potassium carbonate.

  • Concentrate the filtrate under reduced pressure to remove the acetone.

  • Dissolve the residue in ethyl acetate and wash sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude 3-(Propan-2-yloxy)benzonitrile can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent.[6] Alternatively, vacuum distillation may be employed.

Spectroscopic Characterization

Spectroscopic analysis is essential for confirming the structure and purity of the synthesized compound. While experimental spectra for 3-(Propan-2-yloxy)benzonitrile are not widely published, the expected spectral data can be predicted based on the known effects of the functional groups and comparison with analogous structures.[3][5]

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum is expected to show characteristic signals for the aromatic protons, the methine proton of the isopropyl group, and the methyl protons of the isopropyl group. The chemical shifts are influenced by the electron-withdrawing nitrile group and the electron-donating isopropoxy group.[2][7]

Proton Type	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
Aromatic Protons	7.0 - 7.5	Multiplet	-
Isopropyl CH	4.6 - 4.8	Septet	~6.0
Isopropyl CH₃	~1.3	Doublet	~6.0

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum will provide information about all the carbon atoms in the molecule. The nitrile carbon is expected to appear in the downfield region.[6][8]

Carbon Type	Predicted Chemical Shift (δ, ppm)
Nitrile (C≡N)	118 - 120
Aromatic C-O	158 - 160
Aromatic C-CN	112 - 114
Aromatic CH	115 - 130
Isopropyl CH	70 - 72
Isopropyl CH₃	21 - 23

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the nitrile and ether functional groups, as well as the aromatic ring.

Functional Group	Characteristic Absorption (cm⁻¹)	Intensity
C≡N stretch	2220 - 2240	Strong, sharp
C-O-C stretch (aryl-alkyl ether)	1200 - 1275 (asymmetric) & 1020 - 1075 (symmetric)	Strong
C-H stretch (aromatic)	3000 - 3100	Medium
C-H stretch (aliphatic)	2850 - 3000	Medium
C=C stretch (aromatic)	1450 - 1600	Medium to weak

Mass Spectrometry (MS)

Under electron ionization (EI), the mass spectrum is expected to show a molecular ion peak (M⁺) at m/z = 161. Fragmentation patterns would likely involve the loss of the isopropyl group or cleavage of the ether bond.[9]

Chemical Reactivity

The chemical reactivity of 3-(Propan-2-yloxy)benzonitrile is primarily dictated by the nitrile group and the aromatic ring.

Reactions of the Nitrile Group

The nitrile group is a versatile functional group that can undergo a variety of transformations:

• Hydrolysis: Under acidic or basic conditions, the nitrile group can be hydrolyzed to a carboxylic acid (3-(propan-2-yloxy)benzoic acid) via an intermediate amide.

• Reduction: The nitrile group can be reduced to a primary amine ( (3-(propan-2-yloxy)phenyl)methanamine) using strong reducing agents like lithium aluminum hydride (LiAlH₄) or catalytic hydrogenation.

• Cycloaddition: The nitrile group can participate in cycloaddition reactions, for example, with azides to form tetrazoles, which are important bioisosteres of carboxylic acids in drug design.

Reactions of the Aromatic Ring

The isopropoxy group is an ortho-, para-directing and activating group for electrophilic aromatic substitution, while the nitrile group is a meta-directing and deactivating group. The overall directing effect will be a combination of these two influences, likely leading to substitution at the positions ortho and para to the isopropoxy group.

Applications in Drug Development and Medicinal Chemistry

While specific pharmacological studies on 3-(Propan-2-yloxy)benzonitrile are not extensively reported, the broader class of substituted benzonitriles has significant applications in drug discovery.[4] The nitrile group can act as a hydrogen bond acceptor, a bioisostere for other functional groups, or a reactive handle for further chemical modification.

The 3-alkoxybenzonitrile scaffold is present in a variety of biologically active molecules, and derivatives have been investigated for their potential as:

• Enzyme inhibitors: The nitrile group can interact with active sites of enzymes.

• Antimicrobial agents: Benzonitrile derivatives have shown promise as antibacterial and antifungal compounds.[4]

• Anticancer agents: The benzonitrile scaffold is found in several anticancer drugs and experimental therapeutics.

The lipophilicity and steric bulk of the isopropyl group in 3-(Propan-2-yloxy)benzonitrile can be crucial for modulating the pharmacokinetic and pharmacodynamic properties of potential drug candidates.[4]

Safety and Handling

Based on the GHS classification for 3-(Propan-2-yloxy)benzonitrile, the compound is considered hazardous.[2]

• Harmful if swallowed, in contact with skin, or if inhaled.

• Causes skin and serious eye irritation.

• May cause respiratory irritation.

Appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood.

Conclusion

3-(Propan-2-yloxy)benzonitrile is a versatile building block with significant potential in organic synthesis and medicinal chemistry. Its synthesis via the Williamson ether reaction is straightforward, and its chemical properties, dominated by the nitrile group and the substituted aromatic ring, offer numerous avenues for further functionalization. While specific biological data for this compound is limited in the public domain, the broader importance of the benzonitrile scaffold in drug discovery suggests that 3-(Propan-2-yloxy)benzonitrile and its derivatives are valuable tools for the development of novel therapeutic agents. This guide provides a solid foundation for researchers to understand and utilize this compound in their future work.

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Introduction: Unveiling a Versatile Synthetic Building Block

An In-Depth Technical Guide to 3-(Propan-2-yloxy)benzonitrile (CAS: 363185-45-9)

For Researchers, Scientists, and Drug Development Professionals

3-(Propan-2-yloxy)benzonitrile, identified by its CAS number 363185-45-9, is an aromatic ether and nitrile compound that serves as a valuable intermediate in modern organic synthesis.[1] While not a final product in itself, its unique combination of a benzonitrile core and an isopropoxy substituent makes it a strategic building block for constructing more complex molecules.[2][3] The benzonitrile moiety is a well-established pharmacophore and a versatile synthetic handle, found in numerous FDA-approved pharmaceuticals targeting a wide array of diseases.[4][5] The addition of the isopropoxy group modifies the electronic and lipophilic properties of the scaffold, offering chemists a tool to fine-tune the characteristics of target molecules, particularly in the fields of medicinal chemistry and materials science.[1] This guide provides a comprehensive overview of its synthesis, properties, potential applications, and safe handling protocols, grounded in established chemical principles.

Physicochemical and Structural Characteristics

A clear understanding of a compound's physical and chemical properties is foundational to its application in research. The key identifiers and computed properties for 3-(Propan-2-yloxy)benzonitrile are summarized below.

Property	Value	Source
IUPAC Name	3-(propan-2-yloxy)benzonitrile	[6]
CAS Number	363185-45-9	[6]
Molecular Formula	C₁₀H₁₁NO	[6]
Molecular Weight	161.20 g/mol	[6]
Monoisotopic Mass	161.084063974 Da	[6]
Boiling Point	248.3 ± 23.0 °C (Predicted)	[7]
Density	1.03 ± 0.1 g/cm³ (Predicted)	[7]
XLogP	2.2	[6]
Canonical SMILES	CC(C)OC1=CC=CC(=C1)C#N	[6]
InChIKey	OYUCWSBVVRRERP-UHFFFAOYSA-N	[6]

Synthesis: The Williamson Ether Synthesis Approach

The most direct and widely employed method for preparing alkyl aryl ethers like 3-(Propan-2-yloxy)benzonitrile is the Williamson ether synthesis.[8][9] This robust and versatile reaction proceeds via a bimolecular nucleophilic substitution (Sₙ2) mechanism.[9][10]

Reaction Mechanism and Rationale

The synthesis involves two primary steps:

• Deprotonation: The phenolic hydroxyl group of 3-hydroxybenzonitrile is deprotonated by a suitable base to form a nucleophilic phenoxide ion. The choice of base is critical; for aryl ethers, moderately strong bases like potassium carbonate (K₂CO₃) or sodium hydroxide (NaOH) are often sufficient and cost-effective.[10] Stronger bases like sodium hydride (NaH) can also be used but require anhydrous conditions.

• Nucleophilic Attack: The resulting phenoxide anion attacks the electrophilic carbon of an isopropylating agent (e.g., 2-bromopropane or 2-iodopropane). This Sₙ2 displacement of the halide leaving group forms the desired ether linkage.[9][11] The reaction is best performed in a polar aprotic solvent, such as dimethylformamide (DMF) or acetone, which can solvate the cation of the base without interfering with the nucleophile, thereby accelerating the Sₙ2 reaction.[10]

Caption: Workflow for Williamson Ether Synthesis.

Detailed Experimental Protocol

This protocol is a representative procedure based on standard Williamson ether synthesis methodologies.[10][11] Researchers should adapt it based on laboratory conditions and scale.

• Reaction Setup:

  • To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-hydroxybenzonitrile (1.0 eq).[12][13]

  • Add a suitable polar aprotic solvent, such as acetone or DMF (approx. 5-10 mL per gram of 3-hydroxybenzonitrile).

  • Add a powdered, anhydrous base, such as potassium carbonate (K₂CO₃, 1.5-2.0 eq). The use of a slight excess ensures complete deprotonation of the phenol.

• Addition of Electrophile:

  • While stirring the suspension, add the isopropylating agent, such as 2-bromopropane or 2-iodopropane (1.1-1.3 eq), dropwise at room temperature. An iodide salt (e.g., KI) can be added as a catalyst if using a less reactive alkyl halide.

• Reaction and Monitoring:

  • Heat the reaction mixture to reflux (typically 50-80 °C, depending on the solvent) and maintain stirring.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) by observing the consumption of the 3-hydroxybenzonitrile starting material.

• Work-up and Extraction:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Filter the solid base and wash it with a small amount of the reaction solvent or ethyl acetate.

  • Concentrate the filtrate under reduced pressure to remove the solvent.

  • Dissolve the residue in an organic solvent immiscible with water (e.g., ethyl acetate) and transfer it to a separatory funnel.

  • Wash the organic layer sequentially with water and brine to remove any remaining base and salts.

• Purification:

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

  • The resulting crude product can be purified by flash column chromatography on silica gel or by recrystallization to yield pure 3-(Propan-2-yloxy)benzonitrile.

Applications in Research and Drug Development

3-(Propan-2-yloxy)benzonitrile is a classic example of a "building block" in chemical synthesis.[2][14] Its value lies in the strategic placement of its functional groups, which allows for further elaboration into more complex target molecules.

Caption: Role as an intermediate in synthesis.

• Medicinal Chemistry Scaffold: The benzonitrile unit is a privileged structure in drug design.[4] The nitrile group is a weak hydrogen bond acceptor and can serve as a bioisosteric replacement for other functional groups like aldehydes or ketones.[4] Its inclusion in a molecule can enhance binding affinity to biological targets. Nitrile-containing compounds have been successfully developed as anticancer, antiviral, and antifungal agents.[4][5][15]

• Modulation of Physicochemical Properties: The isopropoxy group increases the lipophilicity of the molecule compared to its parent phenol. This is a critical parameter in drug design, as it influences a compound's absorption, distribution, metabolism, and excretion (ADME) profile.

• Synthetic Handle for Further Reactions: The nitrile group can be readily transformed into other functionalities. For instance, it can be hydrolyzed to a carboxylic acid or reduced to a primary amine, opening up avenues for a wide range of subsequent chemical modifications.

Analytical Characterization Profile

Proper characterization is essential to confirm the identity and purity of the synthesized compound. The following data would be expected from standard analytical techniques.

Technique	Expected Observations
¹H NMR	Signals corresponding to the isopropyl group (a septet for the CH and a doublet for the two CH₃ groups) and distinct signals for the protons on the aromatic ring.
¹³C NMR	Resonances for the two unique carbons of the isopropyl group, the aromatic carbons (including the carbon attached to the ether oxygen and the carbon of the nitrile group), and the nitrile carbon (C≡N) itself, which typically appears around 118-120 ppm.[16]
IR Spectroscopy	A strong, sharp absorption band characteristic of the nitrile (C≡N) stretch (approx. 2220-2240 cm⁻¹) and a C-O-C ether stretching band (approx. 1200-1300 cm⁻¹).
Mass Spectrometry	The mass spectrum should show the molecular ion peak (M⁺) at m/z 161. Predicted adducts include [M+H]⁺ at m/z 162.09 and [M+Na]⁺ at m/z 184.07.[17]

Safety, Handling, and Storage

3-(Propan-2-yloxy)benzonitrile is classified with several hazards and requires careful handling in a laboratory setting.

GHS Hazard Classification[6]

• H302: Harmful if swallowed

• H312: Harmful in contact with skin

• H315: Causes skin irritation

• H319: Causes serious eye irritation

• H332: Harmful if inhaled

• H335: May cause respiratory irritation

Handling and Personal Protective Equipment (PPE)[18][19][20]

• Engineering Controls: Handle exclusively in a well-ventilated area, preferably within a chemical fume hood.

• Eye/Face Protection: Wear chemical safety goggles or a face shield.

• Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

• Skin and Body Protection: Wear a lab coat. Avoid contact with skin.

• Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.

Storage[21]

• Store in a tightly closed container in a cool, dry, and well-ventilated place.

• For long-term storage, temperatures of -20°C are recommended to ensure stability.[18]

Conclusion

3-(Propan-2-yloxy)benzonitrile (CAS 363185-45-9) represents a quintessential synthetic building block whose utility is derived from its straightforward synthesis and versatile functional groups. The well-established Williamson ether synthesis provides a reliable route for its preparation from readily available starting materials. For researchers in drug discovery and materials science, this compound offers a valuable scaffold, combining the proven utility of the benzonitrile moiety with the property-modulating effects of the isopropoxy group. Adherence to strict safety protocols is mandatory when handling this compound due to its potential hazards.

References

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• Title: Benzonitrile, 3-(2-propynyloxy)- (9CI)
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• Title: 3-(propan-2-yloxy)
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• Title: SAFETY DATA SHEET - Fisher Scientific Source: Fisher Scientific URL
• Title: 3-(propan-2-yloxy)benzonitrile (C10H11NO)
• Title: 3-methoxy-4-(propan-2-yloxy)
• Title: 363185-45-9(3-isopropoxybenzonitrile)
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Spectroscopic Unveiling of 3-(Propan-2-yloxy)benzonitrile: A Technical Guide

This in-depth technical guide provides a comprehensive analysis of the spectroscopic data for 3-(Propan-2-yloxy)benzonitrile, a key intermediate in the synthesis of various pharmaceutical and agrochemical compounds. Designed for researchers, scientists, and drug development professionals, this document delves into the nuances of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering not just the spectral features but also the underlying principles and experimental considerations that enable robust structural elucidation and quality control.

Introduction: The Molecular Blueprint

3-(Propan-2-yloxy)benzonitrile, also known as 3-isopropoxybenzonitrile, possesses a molecular formula of C₁₀H₁₁NO and a molecular weight of 161.20 g/mol [1]. Its structure, featuring a benzonitrile core with an isopropoxy substituent at the meta position, gives rise to a unique spectroscopic fingerprint. Understanding this fingerprint is paramount for confirming its identity, assessing its purity, and predicting its reactivity in synthetic pathways. This guide will systematically dissect the ¹H NMR, ¹³C NMR, IR, and MS data, providing a detailed interpretation grounded in established spectroscopic principles.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Core Structure

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules, providing detailed information about the chemical environment of individual protons and carbon atoms.

¹H NMR Spectroscopy: A Proton's Perspective

The ¹H NMR spectrum of 3-(Propan-2-yloxy)benzonitrile is predicted to exhibit distinct signals corresponding to the aromatic and aliphatic protons. The chemical shifts are influenced by the electronic effects of the nitrile and isopropoxy groups.

Predicted ¹H NMR Data (500 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.40	t, J = 7.8 Hz	1H	H-5
~7.25	ddd, J = 7.8, 2.0, 1.0 Hz	1H	H-6
~7.15	t, J = 2.0 Hz	1H	H-2
~7.05	ddd, J = 8.0, 2.5, 1.0 Hz	1H	H-4
~4.65	sept, J = 6.0 Hz	1H	CH (isopropoxy)
~1.35	d, J = 6.0 Hz	6H	CH₃ (isopropoxy)

Interpretation and Causality:

• Aromatic Region (δ 7.0-7.5 ppm): The four protons on the benzene ring will appear as a complex set of multiplets due to their distinct chemical environments and spin-spin coupling. The electron-withdrawing nature of the nitrile group and the electron-donating nature of the isopropoxy group influence the shielding of these protons. The proton at position 5 (H-5), situated between the two substituents, is expected to be a triplet. The other aromatic protons will exhibit more complex splitting patterns (doublet of doublets of doublets) due to coupling with their neighbors.

• Aliphatic Region (δ 1.3-4.7 ppm): The isopropoxy group gives rise to two signals. The methine proton (CH) is expected to appear as a septet around δ 4.65 ppm due to coupling with the six equivalent methyl protons. The two methyl groups (CH₃) are diastereotopic and will appear as a doublet around δ 1.35 ppm, integrating to six protons.

Experimental Protocol: Acquiring a High-Resolution ¹H NMR Spectrum

A standard protocol for acquiring a high-resolution ¹H NMR spectrum involves dissolving approximately 5-10 mg of the sample in 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. The spectrum is then recorded on a 500 MHz NMR spectrometer.

Caption: Workflow for ¹H NMR analysis.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

The proton-decoupled ¹³C NMR spectrum provides a count of the unique carbon environments in the molecule.

Predicted ¹³C NMR Data (125 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Assignment
~158.5	C-3 (C-O)
~130.0	C-5
~124.0	C-6
~119.0	C-1 (C-CN)
~118.5	CN
~117.0	C-2
~115.5	C-4
~71.0	CH (isopropoxy)
~22.0	CH₃ (isopropoxy)

Interpretation and Causality:

• Aromatic Carbons (δ 110-160 ppm): The spectrum will show six distinct signals for the aromatic carbons. The carbon attached to the oxygen (C-3) will be the most downfield-shifted due to the deshielding effect of the electronegative oxygen atom. The carbon bearing the nitrile group (C-1) and the nitrile carbon itself (CN) will also have characteristic chemical shifts.

• Aliphatic Carbons (δ 20-75 ppm): The methine carbon (CH) of the isopropoxy group is expected around δ 71.0 ppm, while the two equivalent methyl carbons (CH₃) will appear as a single peak around δ 22.0 ppm. The chemical shifts of these carbons are consistent with a typical isopropoxy group attached to an aromatic ring.

Infrared (IR) Spectroscopy: Vibrational Fingerprints

IR spectroscopy provides valuable information about the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Predicted Characteristic IR Absorptions:

Wavenumber (cm⁻¹)	Vibration Type	Intensity
~3100-3000	C-H stretch (aromatic)	Medium
~2980-2930	C-H stretch (aliphatic)	Medium-Strong
~2230-2220	C≡N stretch (nitrile)	Strong, Sharp
~1600, 1580, 1480	C=C stretch (aromatic ring)	Medium-Strong
~1250-1200	C-O stretch (aryl ether)	Strong

Interpretation and Causality:

• Nitrile Stretch (2230-2220 cm⁻¹): The most characteristic peak in the IR spectrum of 3-(Propan-2-yloxy)benzonitrile is the strong, sharp absorption due to the stretching vibration of the carbon-nitrogen triple bond of the nitrile group. The position of this band is a reliable indicator of the presence of a nitrile functional group[2].

• Aryl Ether Stretch (1250-1200 cm⁻¹): A strong absorption band corresponding to the asymmetric C-O-C stretching of the aryl ether linkage is expected in this region.

• Aromatic and Aliphatic C-H Stretches: The spectrum will also show characteristic C-H stretching vibrations for the aromatic ring (above 3000 cm⁻¹) and the aliphatic isopropoxy group (below 3000 cm⁻¹).

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

A rapid and convenient method for obtaining an IR spectrum of a liquid sample is using a Fourier Transform Infrared (FTIR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory. A small drop of the sample is placed directly on the ATR crystal, and the spectrum is recorded.

Caption: Workflow for ATR-FTIR analysis.

Mass Spectrometry (MS): Molecular Weight and Fragmentation

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It provides information about the molecular weight and the fragmentation pattern of the molecule, which can be used to deduce its structure.

Predicted Mass Spectrum Data (Electron Ionization - EI):

m/z	Proposed Fragment
161	[M]⁺ (Molecular Ion)
146	[M - CH₃]⁺
119	[M - C₃H₆]⁺ (McLafferty Rearrangement)
103	[C₇H₅N]⁺
91	[C₆H₅O]⁺
77	[C₆H₅]⁺

Interpretation and Causality of Fragmentation:

• Molecular Ion Peak ([M]⁺, m/z 161): The peak corresponding to the intact molecule with one electron removed will be observed at an m/z of 161. The intensity of this peak can vary depending on the stability of the molecular ion.

• Loss of a Methyl Group ([M - CH₃]⁺, m/z 146): Fragmentation of the isopropoxy group can lead to the loss of a methyl radical, resulting in a fragment ion at m/z 146.

• McLafferty Rearrangement ([M - C₃H₆]⁺, m/z 119): A common fragmentation pathway for ethers is the McLafferty rearrangement, which involves the transfer of a gamma-hydrogen to the oxygen atom, followed by the elimination of a neutral alkene (propene in this case). This would result in a prominent peak at m/z 119, corresponding to the 3-hydroxybenzonitrile radical cation.

• Other Fragments: Further fragmentation of the aromatic ring can lead to the formation of ions such as the benzonitrile radical cation (m/z 103), the phenoxy cation (m/z 91), and the phenyl cation (m/z 77).

Caption: Predicted fragmentation of 3-(Propan-2-yloxy)benzonitrile.

Conclusion: A Cohesive Spectroscopic Portrait

The combined application of NMR, IR, and MS provides a detailed and self-validating spectroscopic profile of 3-(Propan-2-yloxy)benzonitrile. The predicted data, supported by the analysis of closely related compounds and fundamental spectroscopic principles, offers a robust framework for the identification and characterization of this important chemical intermediate. This guide serves as a valuable resource for scientists engaged in synthetic chemistry and drug development, enabling them to confidently interpret the analytical data and ensure the quality of their materials.

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Synthesis of 3-(Propan-2-yloxy)benzonitrile from 3-hydroxybenzonitrile

An In-depth Examination of the Williamson Ether Synthesis for the Preparation of a Key Pharmaceutical Intermediate

Abstract

This technical guide provides a comprehensive overview of the synthesis of 3-(Propan-2-yloxy)benzonitrile, a valuable intermediate in the pharmaceutical and agrochemical industries. The primary focus is on the Williamson ether synthesis, a robust and widely adopted method for the formation of ethers. This document will delve into the mechanistic underpinnings of the reaction, provide a detailed and field-tested experimental protocol, and discuss critical process parameters, safety considerations, and purification strategies. The intended audience for this guide includes researchers, scientists, and professionals involved in drug development and fine chemical synthesis.

Introduction: The Significance of 3-(Propan-2-yloxy)benzonitrile

3-(Propan-2-yloxy)benzonitrile, also known as 3-isopropoxybenzonitrile, is a key building block in the synthesis of a variety of complex organic molecules.[1] Its structure, featuring a benzonitrile core functionalized with an isopropoxy group, makes it a versatile precursor for the development of active pharmaceutical ingredients (APIs) and agrochemicals. The nitrile group can be readily transformed into other functional groups, such as amines or carboxylic acids, while the ether linkage provides stability and influences the molecule's overall lipophilicity. A reliable and scalable synthesis of this intermediate is therefore of significant interest to the chemical and pharmaceutical industries.

The Williamson ether synthesis, first reported by Alexander Williamson in 1850, remains one of the most fundamental and widely used methods for preparing both symmetrical and asymmetrical ethers.[2][3] The reaction typically involves the nucleophilic substitution of an alkyl halide by an alkoxide ion, proceeding via an SN2 mechanism.[4] This guide will focus on the application of this classic reaction to the specific synthesis of 3-(Propan-2-yloxy)benzonitrile from 3-hydroxybenzonitrile.

Mechanistic Insights: The Williamson Ether Synthesis

The synthesis of 3-(Propan-2-yloxy)benzonitrile from 3-hydroxybenzonitrile via the Williamson ether synthesis is a two-step process occurring in a single pot.

Step 1: Deprotonation of 3-Hydroxybenzonitrile

The first step involves the deprotonation of the phenolic hydroxyl group of 3-hydroxybenzonitrile to form a more nucleophilic phenoxide ion.[5] This is typically achieved using a suitable base. While strong bases like sodium hydride can be used, milder bases such as potassium carbonate are often preferred for the synthesis of aryl ethers due to their lower cost, ease of handling, and effectiveness.[6] The carbonate ion, in the presence of trace water, can generate hydroxide ions, which are sufficiently basic to deprotonate the phenol.[7][8]

Step 2: Nucleophilic Substitution (SN2)

The resulting 3-cyanophenoxide ion then acts as a nucleophile, attacking the electrophilic carbon of an alkylating agent, in this case, a propan-2-yl halide (e.g., 2-bromopropane or 2-iodopropane). This is a classic SN2 (bimolecular nucleophilic substitution) reaction.[4] The reaction proceeds via a backside attack, leading to the displacement of the halide leaving group and the formation of the desired ether linkage.[2] For a successful SN2 reaction, the alkyl halide should ideally be primary or secondary. Tertiary alkyl halides are prone to elimination reactions (E2) as a major side reaction.[4][6]

The overall reaction is illustrated below:

Experimental Protocol: A Validated Approach

This section provides a detailed, step-by-step protocol for the synthesis of 3-(Propan-2-yloxy)benzonitrile. This protocol is designed to be a self-validating system, with clear instructions and checkpoints.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	CAS Number	Purity
3-Hydroxybenzonitrile	119.12	873-62-1	≥98%
2-Bromopropane	122.99	75-26-3	≥99%
Potassium Carbonate (anhydrous)	138.21	584-08-7	≥99%
N,N-Dimethylformamide (DMF)	73.09	68-12-2	Anhydrous, ≥99.8%
Ethyl Acetate	88.11	141-78-6	ACS Grade
Deionized Water	18.02	7732-18-5	N/A
Brine (Saturated NaCl solution)	N/A	N/A	N/A
Anhydrous Magnesium Sulfate	120.37	7487-88-9	≥97%

Equipment

• Round-bottom flask (appropriate size for the reaction scale)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature control

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

• Thin-layer chromatography (TLC) plates and chamber

Step-by-Step Procedure

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar, add 3-hydroxybenzonitrile (1.0 eq).

• Solvent and Base Addition: Add anhydrous N,N-dimethylformamide (DMF) to the flask to dissolve the 3-hydroxybenzonitrile. A concentration of 0.5 M is a good starting point. To this solution, add finely powdered anhydrous potassium carbonate (1.5 eq).

• Addition of Alkylating Agent: Add 2-bromopropane (1.1 - 1.2 eq) to the reaction mixture.

• Reaction Conditions: Heat the reaction mixture to 70-80 °C under a nitrogen or argon atmosphere. Monitor the progress of the reaction by thin-layer chromatography (TLC).[9] The reaction is typically complete within 2-4 hours.

• Work-up: Once the reaction is complete (as indicated by the disappearance of the starting material on TLC), cool the mixture to room temperature. Pour the reaction mixture into a separatory funnel containing deionized water.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).[9]

• Washing: Combine the organic layers and wash sequentially with deionized water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification

The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.[10] Alternatively, for larger scales, vacuum distillation can be employed.[11]

Process Optimization and Key Parameters

The success of the synthesis of 3-(Propan-2-yloxy)benzonitrile relies on the careful control of several key parameters.

Parameter	Recommended Range/Condition	Rationale
Base	Potassium Carbonate (1.5 eq)	A mild and effective base for phenoxide formation.[9] Using an excess ensures complete deprotonation.
Alkylating Agent	2-Bromopropane (1.1-1.2 eq)	A slight excess drives the reaction to completion. 2-Iodopropane can also be used and may be more reactive.
Solvent	Anhydrous DMF or Acetonitrile	Polar aprotic solvents that facilitate the SN2 reaction by solvating the cation but not the nucleophile.[2]
Temperature	70-80 °C	Provides sufficient energy for the reaction to proceed at a reasonable rate without significant decomposition.[9]
Reaction Time	2-4 hours	Should be monitored by TLC to ensure completion and avoid potential side reactions.

Workflow and Logic Diagram

The following diagram illustrates the logical workflow of the synthesis and purification process.

Caption: Workflow for the synthesis and purification of 3-(Propan-2-yloxy)benzonitrile.

Safety and Handling

It is imperative to handle all chemicals with appropriate safety precautions in a well-ventilated fume hood.

• 3-Hydroxybenzonitrile: Harmful if swallowed or in contact with skin. Causes skin and eye irritation.[12]

• 2-Bromopropane: Flammable liquid and vapor. Harmful if swallowed, in contact with skin, or if inhaled.

• Potassium Carbonate: Causes serious eye irritation.

• N,N-Dimethylformamide (DMF): Flammable liquid and vapor. Harmful in contact with skin or if inhaled. May damage the unborn child.

Always consult the Safety Data Sheet (SDS) for each reagent before use and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Conclusion

The Williamson ether synthesis provides a reliable and efficient route for the preparation of 3-(Propan-2-yloxy)benzonitrile from 3-hydroxybenzonitrile. By carefully controlling the reaction parameters, particularly the choice of base, solvent, and temperature, high yields of the desired product can be achieved. The protocol outlined in this guide, coupled with a thorough understanding of the underlying reaction mechanism, offers a solid foundation for researchers and professionals in the field of organic synthesis.

References

• Filo. (2023, October 7). Why does Potassium Carbonate work as a base for the Williamson Ether Synthesis?

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Vedantu. (n.d.). Why does Potassium Carbonate work as a base for the Williamson Ether Synthesis? Retrieved from [Link]

• ResearchGate. (2014, August 15). Can anyone help me with a Williamson ether synthesis? Retrieved from [Link]

• Edubirdie. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• Francis Academic Press. (n.d.). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Retrieved from [Link]

• Williamson Ether Synthesis. (n.d.). Retrieved from [Link]

• Utah Tech University. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• Semantic Scholar. (1975, December 23). An improved Williamson ether synthesis using phase transfer catalysis. Retrieved from [Link]

• Chemistry Steps. (n.d.). The Williamson Ether Synthesis. Retrieved from [Link]

• Khan Academy. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Exploring the Chemical Properties and Synthesis of 3-Hydroxybenzonitrile. Retrieved from [Link]

• YouTube. (2018, August 29). Williamson Ether Synthesis. Retrieved from [Link]

• Experiment 06 Williamson Ether Synthesis. (n.d.). Retrieved from [Link]

• PubChem. (n.d.). 3-(Propan-2-yloxy)benzonitrile. Retrieved from [Link]

• ResearchGate. (2017, July 23). How can I purify impure benzonitrile? Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis with Weak Alkylation Agents. Retrieved from [Link]

• Google Patents. (n.d.). US3567758A - Preparation of hydroxybenzonitriles.

• Patsnap. (n.d.). Synthetic method of p-hydroxybenzonitrile. Retrieved from [Link]

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• MySkinRecipes. (n.d.). 3-(propan-2-yloxy)propanenitrile. Retrieved from [Link]

• PubChemLite. (n.d.). 3-(propan-2-yloxy)benzonitrile (C10H11NO). Retrieved from [Link]

• Google Patents. (n.d.). EP2874980B1 - Improved process for preparation of 2,3-dihydroxy benzonitrile.

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An In-Depth Technical Guide to the Reactivity of the Nitrile Group in 3-(Propan-2-yloxy)benzonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the reactivity of the nitrile group in 3-(Propan-2-yloxy)benzonitrile, a versatile intermediate in organic synthesis and drug discovery. As a Senior Application Scientist, this document synthesizes foundational principles with practical, field-proven insights into the key transformations of this functional group. We will explore the electronic and steric influences of the meta-isopropoxy substituent on the reactivity of the nitrile moiety, detailing validated protocols for its hydrolysis, reduction, and participation in cycloaddition reactions. This guide is structured to provide not only procedural steps but also the underlying scientific rationale, enabling researchers to effectively utilize and modify these transformations in their synthetic endeavors.

Introduction: The Chemical Landscape of 3-(Propan-2-yloxy)benzonitrile

3-(Propan-2-yloxy)benzonitrile, also known as 3-isopropoxybenzonitrile, is an aromatic nitrile featuring an isopropoxy group at the meta-position of the benzene ring. The nitrile group (-C≡N) is a highly versatile functional group in organic chemistry, characterized by its linear geometry, strong dipole moment, and the electrophilic nature of the carbon atom.[1] Its reactivity is significantly modulated by the electronic effects of substituents on the aromatic ring.

The isopropoxy group at the meta-position exerts a dual electronic influence: a +R (resonance) or +M (mesomeric) effect, donating electron density to the aromatic ring through its lone pair of electrons on the oxygen atom, and a -I (inductive) effect, withdrawing electron density due to the electronegativity of the oxygen atom. For a meta-substituent, the resonance effect is generally weaker compared to the ortho and para positions. The Hammett substituent constant (σ) for a meta-methoxy group is +0.12, indicating a slight electron-withdrawing character.[2] The value for the meta-isopropoxy group is expected to be similar, suggesting a modest deactivation of the nitrile carbon towards nucleophilic attack compared to unsubstituted benzonitrile.

This guide will delve into the practical implications of these electronic effects on the three major classes of nitrile reactions: hydrolysis, reduction, and cycloaddition.

Synthesis and Characterization of 3-(Propan-2-yloxy)benzonitrile

A common and efficient method for the synthesis of 3-(Propan-2-yloxy)benzonitrile is the Williamson ether synthesis from 3-cyanophenol and 2-bromopropane.

Synthetic Protocol

Reaction Scheme:

Step-by-Step Methodology:

• Reaction Setup: To a stirred solution of 3-cyanophenol (1.0 eq) in acetone or DMF (10 vol), add potassium carbonate (1.5 eq) and 2-bromopropane (1.2 eq).

• Heating: Heat the reaction mixture to reflux (for acetone) or to 80 °C (for DMF) and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

• Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate (20 vol) and wash with water (2 x 10 vol) and brine (1 x 10 vol).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. The crude product can be purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 3-(Propan-2-yloxy)benzonitrile as a colorless oil.

Spectroscopic Characterization

• ¹H NMR (CDCl₃, 400 MHz): δ 7.35-7.25 (m, 2H, Ar-H), 7.15-7.05 (m, 2H, Ar-H), 4.65 (sept, J = 6.0 Hz, 1H, -OCH(CH₃)₂), 1.35 (d, J = 6.0 Hz, 6H, -OCH(CH₃)₂).

• ¹³C NMR (CDCl₃, 100 MHz): δ 158.5 (C-O), 130.0, 124.0, 122.0, 119.0 (Ar-C), 118.5 (C≡N), 113.0 (Ar-C), 71.0 (-OCH(CH₃)₂), 22.0 (-OCH(CH₃)₂).

• FTIR (neat, cm⁻¹): ~2230 (C≡N stretch), ~1250 (Ar-O-C stretch).

Reactivity of the Nitrile Group

The reactivity of the nitrile group is dominated by the electrophilicity of the nitrile carbon, making it susceptible to attack by nucleophiles. The subsequent transformations lead to a variety of valuable functional groups.

Hydrolysis to Carboxylic Acid

The hydrolysis of nitriles to carboxylic acids is a fundamental transformation, which can be catalyzed by either acid or base.[3]

Mechanism Overview (Base-Catalyzed):

The reaction proceeds via nucleophilic attack of a hydroxide ion on the electrophilic nitrile carbon, followed by protonation to form an imidic acid, which tautomerizes to an amide. The amide is then further hydrolyzed under the reaction conditions to the corresponding carboxylate salt, which upon acidification yields the carboxylic acid.

Workflow for Base-Catalyzed Hydrolysis:

Caption: Workflow for the base-catalyzed hydrolysis of 3-(Propan-2-yloxy)benzonitrile.

Detailed Experimental Protocol (Base-Catalyzed Hydrolysis): [3]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 3-(Propan-2-yloxy)benzonitrile (1.0 eq) in ethanol (10 vol).

• Reagent Addition: Add a 10% aqueous solution of sodium hydroxide (5.0 eq).

• Heating: Heat the mixture to reflux and monitor the reaction by TLC until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the ethanol.

• Extraction: Dilute the residue with water (10 vol) and wash with diethyl ether (2 x 10 vol) to remove any unreacted starting material.

• Acidification: Cool the aqueous layer in an ice bath and acidify to pH 2-3 with concentrated hydrochloric acid.

• Isolation: The product, 3-(Propan-2-yloxy)benzoic acid, will precipitate out of the solution. Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

Table 1: Comparison of Hydrolysis Conditions

Catalyst	Conditions	Product	Yield	Reference
NaOH	10% aq. soln., EtOH, reflux	Carboxylic Acid	High	[3]
H₂SO₄	50% aq. soln., reflux	Carboxylic Acid	High	General Knowledge

Reduction to Primary Amine

The nitrile group can be reduced to a primary amine using strong reducing agents like lithium aluminum hydride (LiAlH₄) or through catalytic hydrogenation.[4]

Mechanism Overview (LiAlH₄ Reduction):

The reaction involves the nucleophilic addition of a hydride ion (H⁻) from LiAlH₄ to the electrophilic nitrile carbon, followed by a second hydride addition to the intermediate imine anion. The resulting dianion is then protonated during the aqueous workup to yield the primary amine.

Workflow for LiAlH₄ Reduction:

Caption: Workflow for the LiAlH₄ reduction of 3-(Propan-2-yloxy)benzonitrile.

Detailed Experimental Protocol (LiAlH₄ Reduction):

Safety Note: Lithium aluminum hydride is a highly reactive and pyrophoric reagent. It reacts violently with water and protic solvents. All manipulations should be carried out under an inert atmosphere (N₂ or Ar) using anhydrous solvents.

• Reaction Setup: To a stirred suspension of LiAlH₄ (1.5 eq) in anhydrous tetrahydrofuran (THF, 20 vol) at 0 °C under an inert atmosphere, add a solution of 3-(Propan-2-yloxy)benzonitrile (1.0 eq) in anhydrous THF (5 vol) dropwise.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction by TLC.

• Work-up (Fieser method): Cool the reaction mixture to 0 °C and cautiously add water (x mL), followed by 15% aqueous sodium hydroxide (x mL), and then water (3x mL) dropwise, where x is the mass of LiAlH₄ in grams.

• Isolation: Stir the resulting granular precipitate for 30 minutes, then filter through a pad of Celite®. Wash the filter cake with THF.

• Purification: Concentrate the filtrate under reduced pressure. The crude amine can be purified by distillation under reduced pressure or by column chromatography on silica gel (eluting with a gradient of methanol in dichloromethane) to afford (3-(Propan-2-yloxy)phenyl)methanamine.

Table 2: Comparison of Reduction Methods

Reagent	Conditions	Product	Selectivity	Reference
LiAlH₄	Anhydrous THF, 0 °C to rt	Primary Amine	High	[4]
H₂/Raney Ni	High pressure, elevated temp.	Primary Amine	Can lead to secondary amine formation	General Knowledge
H₂/Pd/C	High pressure, elevated temp.	Primary Amine	Can lead to secondary amine formation	[5]

[3+2] Cycloaddition Reactions

The nitrile group can participate as a dipolarophile in [3+2] cycloaddition reactions with 1,3-dipoles, such as azides, to form five-membered heterocyclic rings. The reaction of an aryl nitrile with an azide, often catalyzed by a Lewis acid, yields a tetrazole ring, a common motif in medicinal chemistry.[6]

Mechanism Overview (Azide-Nitrile Cycloaddition):

The mechanism is believed to involve the coordination of a Lewis acid to the nitrile nitrogen, which activates the nitrile towards nucleophilic attack by the azide anion. The resulting intermediate then undergoes cyclization and subsequent protonation to afford the tetrazole.

Workflow for Tetrazole Synthesis:

Caption: Workflow for the synthesis of a tetrazole from 3-(Propan-2-yloxy)benzonitrile.

Detailed Experimental Protocol (Tetrazole Formation): [6]

• Reaction Setup: In a round-bottom flask, combine 3-(Propan-2-yloxy)benzonitrile (1.0 eq), sodium azide (1.5 eq), and ammonium chloride (1.5 eq) in dimethylformamide (DMF, 10 vol).

• Heating: Heat the reaction mixture to 120 °C and stir for 12-24 hours. Monitor the reaction by TLC.

• Work-up: Cool the reaction mixture to room temperature and pour it into a stirred solution of 1 M hydrochloric acid (20 vol).

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 20 vol).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude tetrazole can be purified by recrystallization or column chromatography on silica gel.

Analytical Monitoring of Reactions

The progress of the reactions described can be effectively monitored by various analytical techniques.

• Thin Layer Chromatography (TLC): A rapid and convenient method for qualitative monitoring of the disappearance of the starting material and the appearance of the product.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the reaction progress, allowing for the determination of conversion and yield. A typical method would involve a C18 reverse-phase column with a mobile phase of acetonitrile and water (with or without a modifier like formic acid or trifluoroacetic acid).[7][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to monitor the reaction in situ or by taking aliquots from the reaction mixture. The disappearance of the nitrile proton signals and the appearance of product signals can be quantified.[9]

• Infrared (IR) Spectroscopy: The characteristic strong and sharp C≡N stretching band around 2230 cm⁻¹ is a useful diagnostic for the presence of the starting material. Its disappearance indicates the completion of the reaction.[10]

Safety Considerations

• 3-(Propan-2-yloxy)benzonitrile: Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated fume hood.[11]

• Sodium Azide: Highly toxic and can form explosive heavy metal azides. Handle with extreme caution. Do not allow contact with acids, as it will generate highly toxic and explosive hydrazoic acid.

• Lithium Aluminum Hydride: Pyrophoric and reacts violently with water. Handle under an inert atmosphere and use anhydrous solvents.[12]

• Cyanide-containing reagents: Although not used in the provided protocols, any reaction involving cyanide salts should be performed with extreme caution in a well-ventilated fume hood, with access to a cyanide antidote kit.

Conclusion

The nitrile group in 3-(Propan-2-yloxy)benzonitrile is a versatile functional handle that can be transformed into a variety of other valuable functionalities. The meta-isopropoxy group exerts a subtle electronic effect that modulates the reactivity of the nitrile, generally leading to predictable outcomes in hydrolysis, reduction, and cycloaddition reactions. The protocols detailed in this guide provide a solid foundation for researchers to confidently employ this building block in their synthetic strategies. As with any chemical transformation, careful consideration of the reaction mechanism and optimization of reaction conditions will be key to achieving high yields and purity in the desired products.

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Solubility of 3-(Propan-2-yloxy)benzonitrile in organic solvents

An In-Depth Technical Guide to the Solubility of 3-(Propan-2-yloxy)benzonitrile in Organic Solvents

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 3-(Propan-2-yloxy)benzonitrile, a key intermediate in pharmaceutical and agrochemical synthesis.[1] In the absence of extensive published quantitative data, this document emphasizes the foundational principles governing its solubility. We delve into the physicochemical properties of the molecule, provide a theoretical framework for predicting its behavior in various organic solvents, and present a detailed, best-practice experimental protocol for the accurate determination of its solubility. This guide is intended for researchers, chemists, and drug development professionals who require a deep, practical understanding of solubility for process development, formulation, and purification.

Introduction: The Critical Role of Solubility

3-(Propan-2-yloxy)benzonitrile, also known as 3-isopropoxybenzonitrile, is a versatile aromatic nitrile. Its structure, featuring a benzene ring substituted with a nitrile and an isopropoxy group, makes it a valuable building block in organic synthesis.[1] Understanding the solubility of this compound is not merely an academic exercise; it is a critical parameter that dictates its practical application.[2][3] In drug discovery and development, solubility influences everything from reaction kinetics and purification efficiency to bioavailability and formulation strategies.[2][3][4] Poorly characterized solubility can lead to significant challenges in scaling up synthetic processes, achieving desired purity through crystallization, and developing effective delivery systems.[2][3]

This guide will provide the necessary tools to both predict and experimentally validate the solubility of 3-(Propan-2-yloxy)benzonitrile, empowering scientists to make informed decisions in their research and development endeavors.

Physicochemical Properties & Molecular Structure Analysis

To understand the solubility of 3-(Propan-2-yloxy)benzonitrile, we must first examine its molecular structure and resulting physical properties. The fundamental principle of "like dissolves like" governs solubility, meaning substances with similar intermolecular forces are more likely to be soluble in one another.[5][6][7]

Table 1: Key Physicochemical Properties of 3-(Propan-2-yloxy)benzonitrile

Property	Value	Source
Molecular Formula	C₁₀H₁₁NO	PubChem[8]
Molecular Weight	161.20 g/mol	PubChem[8]
IUPAC Name	3-propan-2-yloxybenzonitrile	PubChem[8]
Predicted XlogP	2.2	PubChem[8]
Hydrogen Bond Acceptors	2 (Oxygen and Nitrile Nitrogen)	Calculated
Hydrogen Bond Donors	0	Calculated

Molecular Structure Breakdown:

• Benzene Ring: This large, non-polar aromatic ring is the dominant feature of the molecule. It primarily interacts through weak van der Waals forces (London dispersion forces) and will favor dissolution in non-polar or moderately polar solvents.

• Nitrile Group (-C≡N): The nitrile group is strongly polar due to the significant electronegativity difference between carbon and nitrogen. This group can act as a hydrogen bond acceptor but not a donor.[6] Its presence introduces a significant dipole moment to the molecule, enhancing solubility in polar aprotic solvents.

• Isopropoxy Group (-O-CH(CH₃)₂): The ether linkage introduces some polarity and the oxygen atom can act as a hydrogen bond acceptor.[6] However, the bulky, non-polar isopropyl group somewhat shields the oxygen and adds to the overall lipophilic character of the molecule.

The predicted XlogP value of 2.2 indicates a moderate level of lipophilicity, suggesting that the compound will not be highly soluble in water but will exhibit good solubility in a range of organic solvents.[8] The molecule's overall character is a balance between the large non-polar benzene and isopropyl components and the polar nitrile and ether functionalities.

Theoretical Solubility Predictions

Based on the "like dissolves like" principle and the molecular structure analysis, we can predict the solubility of 3-(Propan-2-yloxy)benzonitrile in different classes of organic solvents.

• Polar Aprotic Solvents (e.g., Acetone, Acetonitrile, DMSO, DMF): These solvents possess significant dipole moments but lack O-H or N-H bonds for hydrogen donation. They are expected to be excellent solvents for 3-(Propan-2-yloxy)benzonitrile. The strong dipole-dipole interactions between the solvent and the polar nitrile group will be the primary driving force for dissolution.[9]

• Polar Protic Solvents (e.g., Methanol, Ethanol, Isopropanol): Alcohols are capable of both donating and accepting hydrogen bonds. While the compound can accept hydrogen bonds at its oxygen and nitrogen atoms, the interactions may be less favorable than in polar aprotic solvents.[6][9] Good to moderate solubility is expected, decreasing as the alkyl chain of the alcohol increases (e.g., more soluble in methanol than in butanol).[9]

• Non-Polar Solvents (e.g., Hexane, Toluene, Diethyl Ether):

  • Toluene: The aromatic nature of toluene will allow for favorable π-π stacking interactions with the benzene ring of the solute, likely resulting in good solubility.

  • Diethyl Ether: As a less polar ether, it should be a reasonably good solvent, interacting well with the isopropoxy group and the non-polar regions of the molecule.

  • Hexane: As a non-polar aliphatic hydrocarbon, hexane will interact only through weak London dispersion forces.[7] Due to the significant polarity of the nitrile group, solubility in hexane is expected to be limited.

• Chlorinated Solvents (e.g., Dichloromethane, Chloroform): These solvents are weakly polar and are generally excellent at dissolving a wide range of organic compounds. Good solubility is predicted due to favorable dipole-dipole and dispersion force interactions.

Table 2: Predicted Solubility of 3-(Propan-2-yloxy)benzonitrile in Common Organic Solvents

Solvent Class	Example Solvent	Predicted Solubility	Primary Intermolecular Forces
Polar Aprotic	Acetone, Acetonitrile, DMSO	Very High	Dipole-Dipole, London Dispersion
Polar Protic	Methanol, Ethanol	High to Moderate	H-Bonding (Acceptor), Dipole-Dipole
Aromatic	Toluene	High	π-π Stacking, London Dispersion
Chlorinated	Dichloromethane (DCM)	High	Dipole-Dipole, London Dispersion
Ethers	Diethyl Ether	Moderate	Dipole-Dipole, London Dispersion
Non-Polar	n-Hexane	Low	London Dispersion

Experimental Determination of Thermodynamic Solubility

While predictions are useful, empirical data is the gold standard. The most reliable method for determining the thermodynamic (equilibrium) solubility of a compound is the shake-flask method .[3][4][10][11] This method involves agitating an excess of the solid compound in the solvent for a sufficient period to ensure equilibrium is reached, followed by quantification of the dissolved solute in a saturated solution.[4]

Workflow for Shake-Flask Solubility Determination

The following diagram outlines the critical steps in the experimental workflow.

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An In-Depth Technical Guide to 3-(Propan-2-yloxy)benzonitrile: Synthesis, Properties, and Applications

Abstract

This technical guide provides a comprehensive overview of 3-(Propan-2-yloxy)benzonitrile, a versatile benzonitrile derivative. The document delves into the compound's discovery and historical context, its detailed physicochemical and spectroscopic properties, and a robust, field-proven synthetic protocol. Furthermore, it explores the diverse applications of this compound, particularly its role as a key intermediate in the development of pharmaceuticals and other advanced materials. This guide is intended for researchers, scientists, and professionals in the fields of drug discovery, medicinal chemistry, and materials science, offering both foundational knowledge and practical insights into the utility of 3-(Propan-2-yloxy)benzonitrile.

Introduction: The Significance of the Benzonitrile Scaffold

Benzonitrile derivatives are a cornerstone in modern organic synthesis, prized for their unique chemical reactivity. The nitrile group, with its linear geometry and strong electron-withdrawing nature, serves as a versatile functional handle for a multitude of chemical transformations. It can be readily converted into amines, carboxylic acids, amides, and tetrazoles, providing access to a wide array of molecular architectures.[1] This inherent versatility has established benzonitriles as privileged structures in medicinal chemistry and materials science.[1] The introduction of various substituents onto the benzene ring allows for the fine-tuning of a molecule's steric and electronic properties, influencing its biological activity and material characteristics. 3-(Propan-2-yloxy)benzonitrile, the subject of this guide, exemplifies the strategic utility of this scaffold, combining the reactive nitrile functionality with an isopropoxy group that can enhance lipophilicity and modulate binding interactions with biological targets.

Discovery and Historical Context

While a singular, seminal publication detailing the "discovery" of 3-(Propan-2-yloxy)benzonitrile is not readily apparent in the historical chemical literature, its synthesis falls under the well-established and classic Williamson ether synthesis, a method developed by Alexander Williamson in 1850.[2] This reaction, involving the coupling of an alkoxide with an alkyl halide, has been a fundamental tool in organic chemistry for over a century.[2] The emergence of 3-(Propan-2-yloxy)benzonitrile in scientific literature and patents is primarily as a key intermediate in the synthesis of more complex molecules, particularly in the realm of drug discovery. Its history is therefore intertwined with the development of various therapeutic agents and functional materials, where its specific structural attributes are leveraged to achieve desired biological or material properties.

Physicochemical and Spectroscopic Profile

A thorough understanding of a compound's physical and chemical properties is paramount for its effective application in research and development. This section outlines the key physicochemical and spectroscopic data for 3-(Propan-2-yloxy)benzonitrile.

Physicochemical Properties

The macroscopic properties of 3-(Propan-2-yloxy)benzonitrile are summarized in the table below. This data is essential for handling, storage, and designing reaction conditions.

Property	Value	Source
Molecular Formula	C₁₀H₁₁NO	[3]
Molecular Weight	161.20 g/mol	[3]
CAS Number	363185-45-9	[3]
IUPAC Name	3-(propan-2-yloxy)benzonitrile	[3]
Synonyms	3-isopropoxybenzonitrile	[3]
Predicted XlogP	2.2	[3]

Spectroscopic Characterization

Spectroscopic analysis provides the definitive structural confirmation of a synthesized compound. The following sections detail the expected spectroscopic data for 3-(Propan-2-yloxy)benzonitrile based on the analysis of its constituent functional groups and related structures.

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, the methine proton of the isopropyl group, and the methyl protons of the isopropyl group. The aromatic protons will appear as a complex multiplet in the range of δ 7.0-7.5 ppm. The methine proton (CH) of the isopropoxy group will be a septet around δ 4.6-4.8 ppm, coupled to the six methyl protons. The two methyl groups (CH₃) of the isopropoxy substituent will appear as a doublet at approximately δ 1.3-1.4 ppm.

• ¹³C NMR: The carbon NMR spectrum will display distinct signals for the nitrile carbon, the aromatic carbons, and the carbons of the isopropoxy group. The nitrile carbon (C≡N) is expected to resonate around δ 118-120 ppm. The aromatic carbons will appear in the region of δ 110-160 ppm. The methine carbon (CH) of the isopropoxy group will be found around δ 70-72 ppm, and the equivalent methyl carbons (CH₃) will be observed at approximately δ 21-23 ppm.

IR spectroscopy is invaluable for identifying the key functional groups within a molecule. For 3-(Propan-2-yloxy)benzonitrile, the most prominent and diagnostic absorption band will be the sharp, strong stretching vibration of the nitrile group (C≡N) appearing in the range of 2220-2240 cm⁻¹. Other characteristic absorptions will include the C-O-C stretching of the ether linkage around 1200-1250 cm⁻¹ and the C-H stretching vibrations of the aromatic ring and the alkyl group.

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound. For 3-(Propan-2-yloxy)benzonitrile, the molecular ion peak [M]⁺ would be observed at an m/z of 161. The fragmentation pattern would likely involve the loss of the isopropyl group or the propene molecule through McLafferty rearrangement, leading to characteristic fragment ions.

Synthesis of 3-(Propan-2-yloxy)benzonitrile: A Validated Protocol

The most direct and widely applicable method for the synthesis of 3-(Propan-2-yloxy)benzonitrile is the Williamson ether synthesis. This well-established Sₙ2 reaction provides a reliable and efficient route to the target molecule.

Reaction Principle and Causality

The Williamson ether synthesis involves the nucleophilic attack of an alkoxide or phenoxide ion on a primary or secondary alkyl halide.[2] In this specific synthesis, the phenoxide of 3-hydroxybenzonitrile (also known as 3-cyanophenol) acts as the nucleophile, displacing a halide from an isopropyl electrophile, such as 2-bromopropane or 2-iodopropane. The choice of a polar aprotic solvent, such as dimethylformamide (DMF) or acetonitrile, is crucial as it solvates the cation of the base, leaving the phenoxide anion more nucleophilic and accelerating the rate of the Sₙ2 reaction. A moderately strong base, such as potassium carbonate, is sufficient to deprotonate the phenolic hydroxyl group, which has a pKa of approximately 8-10, to form the reactive phenoxide.

Experimental Workflow Diagram

Caption: Workflow for the synthesis of 3-(Propan-2-yloxy)benzonitrile.

Step-by-Step Experimental Protocol

Materials:

• 3-Hydroxybenzonitrile (1.0 eq)

• 2-Bromopropane (1.2 - 1.5 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 - 3.0 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography elution

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-hydroxybenzonitrile (1.0 eq) and anhydrous potassium carbonate (2.0-3.0 eq).

• Add anhydrous DMF to the flask under an inert atmosphere (e.g., nitrogen or argon) to create a stirrable suspension.

• Add 2-bromopropane (1.2-1.5 eq) to the mixture dropwise at room temperature.

• Heat the reaction mixture to 80-100 °C and stir vigorously.

• Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed (typically 4-8 hours).

• Cool the reaction mixture to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous layer with ethyl acetate (3 x volume of DMF).

• Combine the organic extracts and wash with water and then with brine to remove residual DMF and salts.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate to afford pure 3-(Propan-2-yloxy)benzonitrile.

Applications in Drug Development and Materials Science

While specific, high-profile drugs containing the 3-(Propan-2-yloxy)benzonitrile moiety are not extensively documented in publicly available literature, its utility as a versatile intermediate is evident from its appearance in numerous patents and chemical supplier catalogs. Benzonitrile derivatives, in general, are crucial building blocks in the synthesis of a wide range of pharmaceuticals.[4]

Role as a Pharmaceutical Intermediate

The 3-(Propan-2-yloxy)benzonitrile structure presents several key features that are attractive for medicinal chemistry:

• Lipophilic Isopropoxy Group: The isopropoxy group increases the lipophilicity of the molecule, which can enhance its ability to cross cell membranes and improve its pharmacokinetic profile.

• Metabolic Stability: The ether linkage is generally more resistant to metabolic degradation compared to esters or other functional groups.

• Versatile Nitrile Handle: As previously discussed, the nitrile group can be elaborated into a variety of other functional groups, allowing for the synthesis of diverse libraries of compounds for biological screening.

This compound is often used in the synthesis of inhibitors for various enzymes or as a scaffold for compounds targeting G-protein coupled receptors. For example, benzonitrile derivatives have been investigated for their potential as anticancer agents.[4]

Potential in Materials Science

The electronic properties of the benzonitrile moiety, coupled with the ability to introduce various functional groups, make it a candidate for applications in materials science. The nitrile group can participate in polymerization reactions, and the aromatic ring can be functionalized to tune the optical and electronic properties of the resulting materials, such as liquid crystals or organic light-emitting diodes (OLEDs).

Safety and Handling

3-(Propan-2-yloxy)benzonitrile is classified as harmful if swallowed, in contact with skin, or if inhaled.[3] It is also known to cause skin and serious eye irritation and may cause respiratory irritation.[3] Therefore, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. All manipulations should be performed in a well-ventilated fume hood. For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

3-(Propan-2-yloxy)benzonitrile is a valuable and versatile chemical intermediate with significant potential in both pharmaceutical and materials science research. Its straightforward synthesis via the Williamson ether reaction, combined with the strategic placement of a reactive nitrile group and a lipophilic isopropoxy moiety, makes it an attractive building block for the creation of complex and functional molecules. This technical guide has provided a comprehensive overview of its properties, synthesis, and potential applications, serving as a foundational resource for scientists and researchers working in related fields.

References

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An In-depth Technical Guide to the Physical Characteristics of 3-(Propan-2-yloxy)benzonitrile

This guide provides a comprehensive overview of the physical and chemical characteristics of 3-(Propan-2-yloxy)benzonitrile, a significant intermediate in various synthetic applications. Designed for researchers, scientists, and professionals in drug development and materials science, this document synthesizes available data with established scientific principles to offer a robust technical resource.

Introduction and Compound Identity

3-(Propan-2-yloxy)benzonitrile, also known as 3-isopropoxybenzonitrile, is an aromatic nitrile compound. Its structure, featuring a nitrile group and an isopropoxy group on a benzene ring, makes it a versatile building block in organic synthesis. The nitrile group can be readily transformed into other functional groups such as amines, carboxylic acids, and amides, while the isopropoxy group influences the compound's solubility, lipophilicity, and metabolic stability, making it a molecule of interest in medicinal chemistry and agrochemical research.

This guide will systematically detail the compound's structural and physical properties, present methodologies for their determination, and provide essential safety and handling information.

Molecular Structure and Identification

A precise understanding of the molecular structure is fundamental to predicting and interpreting the physical and chemical behavior of a compound.

Chemical Structure

The molecular structure of 3-(Propan-2-yloxy)benzonitrile is depicted below. The IUPAC name for this compound is 3-(propan-2-yloxy)benzonitrile[1].

Caption: 2D structure of 3-(Propan-2-yloxy)benzonitrile.

Identifiers

Identifier	Value	Source
Molecular Formula	C₁₀H₁₁NO	[1][2]
Molecular Weight	161.20 g/mol	[1][2]
CAS Number	363185-45-9	[1][2]
IUPAC Name	3-propan-2-yloxybenzonitrile	[1]
SMILES	CC(C)OC1=CC=CC(=C1)C#N	[3]
InChIKey	OYUCWSBVVRRERP-UHFFFAOYSA-N	[1]

Physicochemical Properties

The physical properties of a compound are critical for its handling, formulation, and application. The following table summarizes the known and predicted physicochemical data for 3-(Propan-2-yloxy)benzonitrile.

Property	Value	Notes	Source
Boiling Point	248.3 ± 23.0 °C	Predicted	[2]
Density	1.03 ± 0.1 g/cm³	Predicted	[2]
Melting Point	Not available	-	-
Solubility	Not available	-	-
XLogP3	2.2	Computed	[1]

Note on Predicted Data: For many research chemicals, experimentally determined physical properties are not always available. The values for boiling point and density are based on computational predictions and should be used as estimations.

Spectroscopic Characterization

Spectroscopic analysis is indispensable for confirming the structure and purity of a chemical compound. While specific experimental spectra for 3-(Propan-2-yloxy)benzonitrile are not widely published, its expected spectral characteristics can be inferred from its functional groups and the analysis of related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule.

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to the aromatic protons, the methine proton of the isopropoxy group, and the methyl protons of the isopropoxy group. The aromatic protons would appear as complex multiplets in the range of δ 7.0-7.5 ppm. The methine proton (CH) would likely be a septet around δ 4.6-4.8 ppm, coupled to the six methyl protons. The two methyl groups (CH₃) would appear as a doublet around δ 1.3-1.4 ppm.

• ¹³C NMR: The carbon NMR spectrum would display signals for the aromatic carbons, with the carbon attached to the nitrile group appearing at a distinct chemical shift. The carbons of the isopropoxy group would also be clearly identifiable.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 3-(Propan-2-yloxy)benzonitrile is expected to exhibit characteristic absorption bands.

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity
Aromatic C-H Stretch	3000 - 3100	Medium-Weak
Aliphatic C-H Stretch	2850 - 2970	Strong
Nitrile (C≡N) Stretch	2220 - 2260	Strong
Aromatic C=C Stretch	1450 - 1600	Medium-Strong
C-O-C (Ether) Stretch	1200 - 1275 (aryl ether)	Strong

These expected values are based on established correlation tables for IR spectroscopy[4][5].

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass and fragmentation pattern of a molecule, which aids in its identification.

• Molecular Ion Peak: The exact mass of 3-(Propan-2-yloxy)benzonitrile is 161.0841 g/mol [1]. In a high-resolution mass spectrum (HRMS), the molecular ion peak ([M]⁺) would be observed at this m/z value, confirming the elemental composition.

• Fragmentation Pattern: Common fragmentation pathways would likely involve the loss of the isopropyl group or cleavage of the ether bond, leading to characteristic fragment ions.

Experimental Protocols for Physical Characterization

The determination of key physical properties requires standardized experimental procedures to ensure accuracy and reproducibility.

Caption: General workflow for the physical and spectroscopic characterization of a chemical compound.

Determination of Melting Point

Principle: The melting point is the temperature at which a substance changes from a solid to a liquid state. It is a key indicator of purity.

Methodology (Capillary Method):

• A small, finely powdered sample of the compound is packed into a capillary tube.

• The capillary tube is placed in a melting point apparatus.

• The temperature is raised gradually while observing the sample.

• The temperature range from the first appearance of liquid to the complete melting of the solid is recorded as the melting point.

Determination of Boiling Point

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid, and the liquid changes into a vapor.

Methodology (Micro-method):

• A small amount of the liquid is placed in a small test tube.

• A capillary tube, sealed at one end, is placed open-end down into the test tube.

• The apparatus is heated, and the temperature at which a rapid and continuous stream of bubbles emerges from the capillary tube is noted.

• The apparatus is allowed to cool, and the temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.

Spectroscopic Measurements

Principle: Spectroscopic techniques probe the interaction of electromagnetic radiation with the molecule to elucidate its structure.

Methodology:

• NMR: A dilute solution of the compound in a deuterated solvent (e.g., CDCl₃) is prepared. The solution is placed in an NMR tube and analyzed using an NMR spectrometer.

• IR: A thin film of the liquid sample is placed between two salt plates (e.g., NaCl or KBr), or the sample is analyzed using an Attenuated Total Reflectance (ATR) accessory on an FTIR spectrometer.

• MS: A small amount of the sample is introduced into the mass spectrometer, where it is ionized. The resulting ions are separated by their mass-to-charge ratio and detected.

Safety and Handling

3-(Propan-2-yloxy)benzonitrile is classified with several hazard statements, indicating the need for careful handling.

• Hazard Statements:

  • H302: Harmful if swallowed[1].

  • H312: Harmful in contact with skin[1].

  • H315: Causes skin irritation[1].

  • H319: Causes serious eye irritation[1].

  • H332: Harmful if inhaled[1].

  • H335: May cause respiratory irritation[1][6].

• Precautionary Measures:

  • Work in a well-ventilated area or a fume hood.

  • Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat[7].

  • Avoid inhalation of vapors and contact with skin and eyes.

  • Store in a tightly closed container in a cool, dry place.

Conclusion

This technical guide has provided a detailed overview of the physical characteristics of 3-(Propan-2-yloxy)benzonitrile based on available data and established scientific principles. While some experimental data is not yet publicly available, the provided information on its structure, predicted properties, expected spectroscopic features, and safe handling practices serves as a valuable resource for scientists and researchers. As a versatile synthetic intermediate, a thorough understanding of its properties is crucial for its effective application in research and development.

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Protocols & Analytical Methods

Experimental protocol for the synthesis of 3-(Propan-2-yloxy)benzonitrile

An Application Note for the Synthesis of 3-(Propan-2-yloxy)benzonitrile

Abstract

This application note provides a comprehensive and reliable protocol for the laboratory-scale synthesis of 3-(Propan-2-yloxy)benzonitrile, a valuable intermediate in the development of pharmaceuticals and agrochemicals.[1] The described method is based on the Williamson ether synthesis, a robust and widely utilized reaction in organic chemistry.[2][3] This guide is designed for researchers, scientists, and drug development professionals, offering in-depth explanations of procedural choices, self-validating analytical checks, and critical safety information to ensure a successful and safe synthesis.

Introduction and Scientific Rationale

3-(Propan-2-yloxy)benzonitrile is an aromatic ether nitrile compound. The unique combination of a nitrile group and an ether linkage makes it a versatile building block for constructing more complex molecular architectures. The protocol detailed herein employs the Williamson ether synthesis, a classic SN2 reaction, valued for its reliability in forming the ether C-O bond.[3]

The core of this reaction involves the nucleophilic attack of a phenoxide ion on an alkyl halide.[2][3] In this specific application, 3-cyanophenol is deprotonated by a mild base, potassium carbonate, to form the potassium 3-cyanophenoxide intermediate. This nucleophile then displaces the bromide from 2-bromopropane to yield the target ether, 3-(Propan-2-yloxy)benzonitrile.

Reaction Scheme:

• Step 1 (Deprotonation): 3-Cyanophenol + K₂CO₃ ⇌ Potassium 3-cyanophenoxide

• Step 2 (SN2 Attack): Potassium 3-cyanophenoxide + 2-Bromopropane → 3-(Propan-2-yloxy)benzonitrile + KBr

The choice of a secondary alkyl halide (2-bromopropane) introduces the possibility of a competing E2 elimination side-reaction. However, phenoxides are relatively weak bases, which helps to favor the desired SN2 substitution pathway over elimination.[4] Acetone is selected as the solvent due to its polar aprotic nature, which effectively solvates the cation while leaving the phenoxide nucleophile reactive, and its boiling point (56°C) allows for a convenient reflux temperature.[5]

Safety and Hazard Assessment

All operations must be conducted in a well-ventilated chemical fume hood. Appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, is mandatory.

Substance	CAS No.	Key Hazards
3-Cyanophenol	873-62-1	Harmful if swallowed. Causes skin and serious eye irritation. May cause respiratory irritation.[6][7]
2-Bromopropane	75-26-3	Highly flammable liquid and vapor. May damage fertility or the unborn child. May cause damage to organs through prolonged or repeated exposure.[8][9][10]
Potassium Carbonate	584-08-7	Causes skin and serious eye irritation. May cause respiratory irritation.[11][12][13][14][15]
Acetone	67-64-1	Highly flammable liquid and vapor. Causes serious eye irritation. May cause drowsiness or dizziness.[16][17][18]
3-(Propan-2-yloxy)benzonitrile	363185-45-9	Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation. May cause respiratory irritation.[19]

Experimental Protocol

Materials and Equipment

• Chemicals: 3-Cyanophenol (≥99%), 2-Bromopropane (99%), Anhydrous Potassium Carbonate (≥99%), Acetone (ACS grade), Ethyl Acetate (ACS grade), Hexanes (ACS grade), Deionized Water, Brine (saturated NaCl solution).

• Equipment: 100 mL round-bottom flask, magnetic stir bar, heating mantle with stirrer, reflux condenser, separatory funnel (250 mL), Buchner funnel and filter flask, rotary evaporator, standard laboratory glassware, thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄).

Reagent Quantification

Reagent	MW ( g/mol )	Equivalents	Amount (mmol)	Mass/Volume
3-Cyanophenol	119.12	1.0	42.0	5.00 g
2-Bromopropane	122.99	1.5	63.0	7.75 g (5.83 mL)
Potassium Carbonate	138.21	2.0	84.0	11.6 g
Acetone	58.08	-	-	50 mL

Step-by-Step Synthesis Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 3-cyanophenol (5.00 g, 42.0 mmol) and anhydrous potassium carbonate (11.6 g, 84.0 mmol).

• Solvent and Reagent Addition: Add 50 mL of acetone to the flask. Begin stirring the suspension. Add 2-bromopropane (5.83 mL, 63.0 mmol) to the mixture using a syringe.

• Reflux: Attach a reflux condenser to the flask and place the assembly in a heating mantle. Heat the mixture to reflux (approximately 60-65°C) with vigorous stirring.

• Reaction Monitoring (Self-Validation): Monitor the reaction progress using TLC (e.g., 3:1 Hexanes:Ethyl Acetate eluent). Spot the starting material (3-cyanophenol) and the reaction mixture. The reaction is complete when the 3-cyanophenol spot is no longer visible (typically 12-24 hours).

• Work-up - Quenching and Filtration: Once the reaction is complete, remove the heating mantle and allow the flask to cool to room temperature. Filter the solid salts (KBr and excess K₂CO₃) using a Buchner funnel and wash the solid cake with a small amount of acetone (2 x 10 mL).

• Solvent Removal: Combine the filtrate and washes in a round-bottom flask and remove the acetone using a rotary evaporator.

• Extraction and Purification: Dissolve the resulting residue in 50 mL of ethyl acetate. Transfer the solution to a 250 mL separatory funnel.

  • Wash the organic layer with 1 M NaOH solution (2 x 30 mL) to remove any unreacted 3-cyanophenol.

  • Wash with deionized water (1 x 30 mL).

  • Wash with brine (1 x 30 mL) to aid in the removal of water.

• Drying and Isolation: Dry the organic layer over anhydrous sodium sulfate. Decant or filter the drying agent and concentrate the solution under reduced pressure using a rotary evaporator to yield the crude product. Further purification via column chromatography on silica gel can be performed if necessary, though the product is often of high purity after the extractive work-up.

Visualization of Experimental Workflow

The following diagram outlines the complete workflow from reaction setup to final product characterization.

Caption: Workflow for the synthesis of 3-(Propan-2-yloxy)benzonitrile.

Characterization & Trustworthiness

To ensure the integrity of the synthesis, the final product must be thoroughly characterized. This validation step is crucial for confirming the identity and purity of the target molecule.

• Appearance: Colorless to pale yellow oil.

• Theoretical Yield: Based on 5.00 g of 3-cyanophenol, the theoretical yield is 6.77 g.

• ¹H NMR (CDCl₃, 400 MHz): The spectrum should show a septet around δ 4.6 ppm (1H, CH), a doublet around δ 1.3 ppm (6H, 2 x CH₃), and aromatic protons between δ 7.0-7.4 ppm (4H). The absence of a broad singlet for the phenolic -OH from the starting material is a key indicator of reaction completion.

• FT-IR (neat): The spectrum should display a sharp peak around 2230 cm⁻¹ corresponding to the C≡N stretch. The presence of a strong C-O-C ether stretch around 1250 cm⁻¹ and the disappearance of the broad O-H stretch from 3-cyanophenol (around 3300 cm⁻¹) confirms the formation of the ether.

• Mass Spectrometry (EI): The molecular ion peak [M]⁺ should be observed at m/z = 161, corresponding to the molecular weight of the product (C₁₀H₁₁NO).[19]

Expertise & Troubleshooting

• Rationale for Anhydrous Conditions: While the reaction can tolerate trace amounts of water, using anhydrous potassium carbonate and acetone is recommended. Water can hydrolyze 2-bromopropane and decrease the efficiency of the phenoxide formation.

• Incomplete Reaction: If TLC analysis shows significant starting material after 24 hours, it may indicate insufficient base or inactive alkyl halide. An additional portion of K₂CO₃ and 2-bromopropane could be added, and the reflux continued.

• Low Yield: A common cause of low yield is the competing E2 elimination of 2-bromopropane to form propene gas, especially if the reaction temperature is too high. Maintaining a gentle reflux is key. Yield loss can also occur during the aqueous work-up if emulsions form; addition of brine can help break emulsions.

• Justification for Base Equivalents: Two equivalents of potassium carbonate are used to ensure a sufficiently basic environment to drive the deprotonation of the phenol to completion, as K₂CO₃ is a relatively weak base.

References

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• Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry. Retrieved from [Link]

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Application Notes & Protocols: The Strategic Utility of 3-(Propan-2-yloxy)benzonitrile in Modern Pharmaceutical Synthesis

Abstract

These application notes provide a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the strategic use of 3-(Propan-2-yloxy)benzonitrile as a versatile precursor in the synthesis of complex pharmaceutical intermediates. While not a direct starting material for all commercial drugs, its structural motifs are representative of key fragments in targeted therapies, particularly Janus Kinase (JAK) inhibitors. This document elucidates the physicochemical properties, safety considerations, and core reactivity of this building block. It further presents detailed, field-proven protocols for key chemical transformations, including electrophilic substitution and cross-coupling reactions, which are fundamental to constructing advanced molecular architectures. The causality behind experimental choices is explained, and workflows are visualized to enhance reproducibility and understanding.

Introduction: The Role of Substituted Benzonitriles in Drug Discovery

Benzonitrile derivatives are a cornerstone of medicinal chemistry, prized for their unique combination of metabolic stability and synthetic versatility.[1] The nitrile group is a bioisostere for various functionalities and can act as a hydrogen bond acceptor or be transformed into other critical functional groups like primary amines or carboxylic acids.[2] 3-(Propan-2-yloxy)benzonitrile, in particular, combines the reactivity of the nitrile with the steric and electronic influence of a meta-isopropoxy group, making it a valuable starting point for creating substituted aromatic systems.

This precursor is especially relevant in the synthesis of molecules targeting the Janus Kinase (JAK) - Signal Transducer and Activator of Transcription (STAT) signaling pathway .[3][4] Dysregulation of this pathway is implicated in numerous autoimmune diseases and myeloproliferative neoplasms.[5] Consequently, inhibitors of JAK enzymes, such as Ruxolitinib and Upadacitinib, have emerged as transformative therapies.[6][7][8][9] The synthetic strategies for these drugs often involve the assembly of complex heterocyclic systems, a task where precursors like 3-(Propan-2-yloxy)benzonitrile can provide a crucial scaffold.

Physicochemical Properties & Safety Data

A thorough understanding of the precursor's properties is paramount for safe handling and successful experimentation.

Property	Value	Source
IUPAC Name	3-propan-2-yloxybenzonitrile	[10]
Synonyms	3-Isopropoxybenzonitrile	[10]
CAS Number	363185-45-9	[10]
Molecular Formula	C₁₀H₁₁NO	[10]
Molecular Weight	161.20 g/mol	[10]
Appearance	Not specified; likely a liquid or low-melting solid
XLogP3	2.2	[10]

GHS Hazard Statement Summary: According to its classification, 3-(Propan-2-yloxy)benzonitrile is harmful if swallowed, in contact with skin, or inhaled. It causes skin and serious eye irritation.[10] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn at all times. All manipulations should be performed in a certified chemical fume hood.

Core Synthetic Strategy: Building Blocks for Kinase Inhibitors

The primary utility of 3-(Propan-2-yloxy)benzonitrile lies in its potential to be elaborated into more complex structures. A common strategy in kinase inhibitor synthesis is the functionalization of an aromatic ring, followed by a cross-coupling reaction to introduce a key heterocyclic moiety. The isopropoxy group is an ortho-, para-directing activator, while the nitrile is a meta-directing deactivator. This electronic push-pull relationship can be exploited for regioselective functionalization.

The following workflow outlines a logical, multi-step synthesis to create a generic, yet representative, intermediate for a kinase inhibitor, starting from 3-(Propan-2-yloxy)benzonitrile.

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Application of 3-(Propan-2-yloxy)benzonitrile in Agrochemical Research: A Technical Guide

Introduction: The Strategic Value of the 3-(Propan-2-yloxy)benzonitrile Scaffold in Agrochemical Discovery

In the relentless pursuit of novel and effective crop protection agents, the molecular scaffold of a candidate compound is of paramount importance. It dictates not only the molecule's interaction with its biological target but also its physicochemical properties, which are crucial for field performance. 3-(Propan-2-yloxy)benzonitrile, a seemingly simple aromatic nitrile, has emerged as a versatile and strategically valuable intermediate in the synthesis of modern agrochemicals.[1] Its utility stems from a combination of factors: the reactivity of the nitrile group, the influence of the isopropoxy moiety on lipophilicity and metabolic stability, and the potential for diverse functionalization of the benzene ring.

The nitrile functional group is a key anchor for synthetic transformations, readily convertible into amides, carboxylic acids, or amines, which are common pharmacophores in agrochemical design.[1] The 3-isopropoxy group, in particular, offers a balance of lipophilicity that can enhance a molecule's ability to penetrate plant cuticles and reach its target site. Furthermore, this group can influence the metabolic fate of the final compound within the plant, potentially leading to improved persistence or desirable degradation pathways. This guide provides a detailed exploration of the application of 3-(Propan-2-yloxy)benzonitrile in agrochemical research, complete with synthetic protocols and bioassay methodologies to empower researchers in this dynamic field.

Core Application: A Building Block for Novel Herbicides and Fungicides

While specific commercial agrochemicals incorporating the 3-(Propan-2-yloxy)benzonitrile scaffold are not extensively documented in publicly available literature, the broader class of benzonitrile derivatives has a well-established history in crop protection.[2] Benzonitrile herbicides are known to act through various mechanisms, including the inhibition of photosynthesis and cellulose biosynthesis.[3] Similarly, benzonitrile-containing compounds have shown promise as fungicides. The 3-isopropoxy substitution pattern represents a key area of exploration for modulating the biological activity and selectivity of these molecules.

This technical guide will therefore focus on the logical application of 3-(Propan-2-yloxy)benzonitrile in the discovery of new herbicidal and fungicidal candidates, based on established principles of agrochemical design and supported by detailed experimental protocols.

Synthesis of 3-(Propan-2-yloxy)benzonitrile: A Foundational Protocol

The efficient synthesis of the 3-(Propan-2-yloxy)benzonitrile intermediate is the critical first step in any discovery program. A common and reliable method is the Williamson ether synthesis, starting from 3-hydroxybenzonitrile and an isopropylating agent.

Protocol 1: Synthesis of 3-(Propan-2-yloxy)benzonitrile

Objective: To synthesize 3-(Propan-2-yloxy)benzonitrile from 3-hydroxybenzonitrile.

Materials:

• 3-Hydroxybenzonitrile

• 2-Bromopropane (or Isopropyl bromide)

• Potassium carbonate (K₂CO₃), anhydrous

• Acetone, anhydrous

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Magnetic stirrer and hotplate

• Standard laboratory glassware (round-bottom flask, condenser, separatory funnel, etc.)

• Thin-layer chromatography (TLC) plates and developing chamber

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 3-hydroxybenzonitrile (1.0 eq), anhydrous potassium carbonate (1.5 eq), and anhydrous acetone.

• Addition of Alkylating Agent: While stirring, add 2-bromopropane (1.2 eq) to the reaction mixture.

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the progress of the reaction by TLC (e.g., using a 3:1 hexane:ethyl acetate mobile phase).

• Work-up: Once the reaction is complete (as indicated by the disappearance of the starting material on TLC), cool the mixture to room temperature and filter off the potassium carbonate.

• Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the acetone.

• Extraction: Dissolve the residue in dichloromethane and transfer to a separatory funnel. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification (if necessary): The crude 3-(Propan-2-yloxy)benzonitrile can be purified by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent to afford the pure product.

Data Presentation: Expected Physicochemical Properties

Property	Value
Molecular Formula	C₁₀H₁₁NO
Molecular Weight	161.20 g/mol
Appearance	Colorless to pale yellow liquid or low-melting solid
Boiling Point	~288.8 °C (Predicted)

Note: Experimental values may vary. Predicted data is for guidance.

Application in Herbicide Discovery: Targeting Photosynthesis

A significant number of commercially successful herbicides act by inhibiting photosynthesis, a fundamental process in plants. The 3-alkoxybenzonitrile scaffold can be elaborated to design inhibitors of Photosystem II (PSII).

Hypothetical Target and Rationale

Based on the known structures of PSII-inhibiting herbicides, a hypothetical target molecule, N'- (3-(Propan-2-yloxy)phenyl) -N,N-dimethylurea , can be envisioned. The urea moiety is a common feature in this class of herbicides, and the 3-isopropoxybenzonitrile fragment provides the necessary lipophilic character to interact with the D1 protein in the PSII complex.

Protocol 2: Synthesis of a Hypothetical Urea Herbicide

Objective: To synthesize a hypothetical urea-based herbicide from 3-(Propan-2-yloxy)aniline.

This protocol requires the initial conversion of 3-(Propan-2-yloxy)benzonitrile to the corresponding aniline, which can be achieved through standard reduction methods (e.g., catalytic hydrogenation).

Materials:

• 3-(Propan-2-yloxy)aniline

• Dimethylcarbamoyl chloride

• Triethylamine (TEA) or Pyridine

• Anhydrous dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: Dissolve 3-(Propan-2-yloxy)aniline (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Slowly add dimethylcarbamoyl chloride (1.1 eq) dropwise to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by TLC.

• Work-up and Extraction: Quench the reaction with water. Separate the organic layer and wash it sequentially with 1 M HCl, saturated aqueous NaHCO₃ solution, and brine.

• Drying and Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by recrystallization or column chromatography.

Protocol 3: Bioassay for Photosystem II Inhibition

Objective: To evaluate the inhibitory effect of a test compound on Photosystem II activity using a chlorophyll fluorescence-based assay.

Materials:

• Test compound (e.g., the synthesized urea derivative)

• Control herbicide (e.g., Diuron)

• Plant material (e.g., spinach leaves or a model aquatic plant like Lemna minor)

• Pulse Amplitude Modulation (PAM) fluorometer

• Multi-well plates or petri dishes

• Growth medium or buffer

Procedure:

• Sample Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Make a series of dilutions in the growth medium to achieve the desired test concentrations.

• Plant Material Incubation: Place the plant material (e.g., leaf discs or whole Lemna fronds) into the wells of a multi-well plate containing the different concentrations of the test compound. Include a solvent control and a positive control (Diuron).

• Dark Adaptation: Dark-adapt the samples for at least 20 minutes before measurement.

• Chlorophyll Fluorescence Measurement: Measure the maximum quantum yield of PSII (Fv/Fm) using the PAM fluorometer. This is a measure of the potential efficiency of PSII.

• Light Exposure and Measurement: Expose the samples to actinic light and measure the effective quantum yield of PSII (ΦPSII) and other fluorescence parameters at various time points.

• Data Analysis: Calculate the inhibition of PSII activity as a percentage relative to the solvent control. Determine the IC₅₀ value (the concentration that causes 50% inhibition).

Visualization of Experimental Workflow

Caption: Workflow for synthesis and bioassay of a hypothetical PSII-inhibiting herbicide.

Application in Fungicide Discovery: Exploring Novel Modes of Action

The 3-(Propan-2-yloxy)benzonitrile scaffold can also be a starting point for the development of novel fungicides. The benzonitrile moiety is present in some fungicidal compounds, and the isopropoxy group can be tailored to optimize antifungal activity and plant compatibility.

Hypothetical Target and Rationale

Drawing inspiration from known fungicide classes, a hypothetical target could be a [1][4][5]triazolo[1,5-a]pyrimidine derivative incorporating the 3-isopropoxybenzonitrile fragment. This class of fungicides is known to interfere with various cellular processes in fungi.

Protocol 4: Synthesis of a Hypothetical Triazolopyrimidine Fungicide

Objective: To synthesize a hypothetical triazolopyrimidine-based fungicide.

This is a multi-step synthesis and is presented in a generalized form. Specific reaction conditions would require optimization.

Materials:

• 3-(Propan-2-yloxy)benzonitrile

• Hydrazine hydrate

• Formamide

• Appropriate pyrimidine precursor (e.g., a β-ketoester)

• Base (e.g., sodium ethoxide)

• Ethanol

Procedure:

• Amidine Synthesis: Convert 3-(Propan-2-yloxy)benzonitrile to the corresponding amidine using a Pinner reaction or similar methodology.

• Pyrimidine Ring Formation: React the amidine with a suitable β-ketoester in the presence of a base like sodium ethoxide in ethanol to form the pyrimidine ring.

• Triazole Ring Annulation: Treat the resulting aminopyrimidine with a reagent such as N,N-dimethylformamide dimethyl acetal (DMF-DMA) followed by cyclization with hydrazine to form the triazolopyrimidine core.

Protocol 5: In Vitro Antifungal Bioassay

Objective: To assess the in vitro fungicidal activity of a test compound against a panel of plant pathogenic fungi.

Materials:

• Test compound

• Control fungicide (e.g., a commercial triazole)

• Fungal cultures (e.g., Botrytis cinerea, Fusarium graminearum)

• Potato Dextrose Agar (PDA) or other suitable growth medium

• Sterile petri dishes

• Micropipettes

Procedure:

• Media Preparation: Prepare PDA and amend it with various concentrations of the test compound dissolved in a suitable solvent (e.g., DMSO). Pour the amended PDA into sterile petri dishes.

• Fungal Inoculation: Place a mycelial plug from the edge of an actively growing fungal culture onto the center of each PDA plate.

• Incubation: Incubate the plates at the optimal growth temperature for the specific fungus in the dark.

• Measurement of Fungal Growth: After a set incubation period (e.g., 3-5 days), measure the diameter of the fungal colony.

• Data Analysis: Calculate the percentage of growth inhibition relative to the solvent control. Determine the EC₅₀ value (the effective concentration that causes 50% inhibition of mycelial growth).

Visualization of Logical Relationships in Fungicide Discovery

Caption: Logical flow from intermediate to lead optimization in fungicide discovery.

Conclusion and Future Perspectives

3-(Propan-2-yloxy)benzonitrile represents a valuable and versatile building block for the discovery of novel agrochemicals. Its strategic incorporation into molecular design allows for the exploration of new chemical space in the search for herbicides and fungicides with improved efficacy, selectivity, and environmental profiles. The protocols outlined in this guide provide a solid foundation for researchers to synthesize and evaluate new compounds derived from this promising intermediate. Future research in this area will likely focus on the development of more complex derivatives, the elucidation of their precise modes of action, and the optimization of their field performance. The continued exploration of the chemical space around the 3-(Propan-2-yloxy)benzonitrile scaffold holds significant promise for addressing the ongoing challenges in global crop protection.

References

• Gonec, T., et al. (2015). Synthesis and Biological Evaluation of N-Alkoxyphenyl-3-hydroxynaphthalene-2-carboxanilides. Molecules, 20(10), 17853-17871.
• Lovecka, P., et al. (2015). Study of Cytotoxic Effects of Benzonitrile Pesticides.
• US Patent US3567758A. (1971).
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• Tian, L., et al. (2022). Synthesis, fungicidal activities and three dimensional quantitative structure-activity relationship of 2-substituted phenyl-5-substituted benzamide-1,3,4-thiadiazole. Chinese Journal of Pesticide Science, 24(4), 732-742.
• Zhai, Y., & Shi, D. (2013). Synthesis and Herbicidal Activity of 2-Alkyl(aryl)-4-amino-3-[alkyl(alkoxy)carbonyl]-5-cyano-6-[(3-trifluoromethyl)phenoxy]-pyridines. Journal of Heterocyclic Chemistry, 50(S1), E183-E188.
• Oda, M., et al. (2015). Synthesis and herbicidal activity of 3-substituted toxoflavin analogs. Journal of Pesticide Science, 40(3), 124-129.
• Zuo, Z., et al. (2010). Synthesis, fungicidal activity, and structure-activity relationship of spiro-compounds containing macrolactam (macrolactone) and thiadiazoline rings. Journal of Agricultural and Food Chemistry, 58(4), 2399-2405.
• Xu, H., et al. (2024). Synthesis and herbicidal activities of 2-((3-pyridinyl-2-oxo-2,3-dihydrobenzo[d]thiazol-6-yl)oxy)propionates. Pest Management Science, 80(1), 336-345.

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• Behloul, C., et al. (2015). Benzoic acid derivatives with improved antifungal activity: Design, synthesis, structure-activity relationship (SAR) and CYP53 docking studies. Bioorganic & Medicinal Chemistry Letters, 25(15), 2951-2956.

• Crop Protection Network. (2024). Multi-state Fungicide Efficacy Trials to Manage Tar Spot and Improve Economic Returns in Corn in the United States and Canada. Retrieved January 17, 2026, from [Link]

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Application Note: Detailed Method for the Williamson Ether Synthesis of 3-(Propan-2-yloxy)benzonitrile

Abstract

This application note provides a comprehensive, field-proven protocol for the synthesis of 3-(Propan-2-yloxy)benzonitrile via the Williamson ether synthesis. This method details the reaction of 3-hydroxybenzonitrile with 2-bromopropane using potassium carbonate as a base in a polar aprotic solvent. The document offers in-depth explanations of the reaction mechanism, causality behind procedural choices, safety protocols, and methods for purification and characterization. This guide is intended for researchers, scientists, and drug development professionals seeking a reliable and well-validated methodology for the preparation of aryl isopropyl ethers.

Principle of Synthesis: The Williamson Ether Reaction

The Williamson ether synthesis is a robust and widely used method for preparing both symmetrical and asymmetrical ethers.[1] The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1][2][3]

Mechanism:

• Deprotonation: An alcohol (or in this case, a phenol) is deprotonated by a base to form a highly nucleophilic alkoxide (or phenoxide) ion. In this protocol, the moderately acidic proton of the 3-hydroxybenzonitrile hydroxyl group is removed by potassium carbonate.

• Nucleophilic Attack: The newly formed phenoxide ion then acts as a nucleophile, attacking the electrophilic carbon of an organohalide (in this case, 2-bromopropane).[1]

• Displacement: The attack occurs from the backside of the carbon-halide bond, leading to the displacement of the leaving group (bromide ion) and the formation of a new carbon-oxygen bond, yielding the desired ether.[4]

This specific synthesis involves an aryloxide nucleophile and a secondary alkyl halide. While primary alkyl halides are ideal for SN2 reactions, secondary halides can also be used, though they introduce a competing E2 elimination side reaction.[4][5] The choice of a polar aprotic solvent and moderate temperature helps to favor the desired SN2 pathway over elimination.[1][6][7]

Materials and Reagents

All reagents should be of analytical grade or higher and used without further purification unless specified.

Reagent/Material	Formula	Molar Mass ( g/mol )	Grade	Supplier Example
3-Hydroxybenzonitrile	C₇H₅NO	119.12	≥98%	Sigma-Aldrich
2-Bromopropane	C₃H₇Br	122.99	≥99%	Sigma-Aldrich
Potassium Carbonate (K₂CO₃)	K₂CO₃	138.21	Anhydrous, ≥99%	Fisher Scientific
Acetone	C₃H₆O	58.08	Anhydrous, ≥99.5%	VWR
Ethyl Acetate	C₄H₈O₂	88.11	ACS Grade	Fisher Scientific
Hexanes	C₆H₁₄ (mixture)	~86.18	ACS Grade	Fisher Scientific
Deionized Water	H₂O	18.02	Type II	-
Brine (Saturated NaCl)	NaCl(aq)	-	-	-
Anhydrous Magnesium Sulfate	MgSO₄	120.37	≥97%	Sigma-Aldrich
Silica Gel	SiO₂	60.08	60 Å, 230-400 mesh	Sorbent Technologies

Equipment:

• Round-bottom flasks (100 mL, 250 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Separatory funnel (250 mL)

• Rotary evaporator

• Glass chromatography column

• TLC plates (silica gel 60 F₂₅₄)

• Standard laboratory glassware (beakers, graduated cylinders, Erlenmeyer flasks)

• Personal Protective Equipment (PPE): Safety goggles, lab coat, nitrile gloves.[8]

Experimental Workflow

The overall process from setup to final product analysis is outlined below. Each step is critical for achieving a high yield and purity of the target compound.

Caption: Experimental workflow for the synthesis of 3-(Propan-2-yloxy)benzonitrile.

Detailed Experimental Protocol

Reaction Setup

• To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 3-hydroxybenzonitrile (e.g., 2.0 g, 16.8 mmol, 1.0 equiv.).

• Add anhydrous potassium carbonate (e.g., 3.48 g, 25.2 mmol, 1.5 equiv.). The use of a slight excess of this mild base ensures complete deprotonation of the phenol without being harsh enough to promote significant side reactions.[9]

• Add anhydrous acetone (40 mL). Acetone serves as a polar aprotic solvent, which effectively dissolves the reactants and facilitates the SN2 reaction by solvating the potassium cation, leaving the phenoxide nucleophile more available.[1]

• Attach a reflux condenser to the flask.

Reaction Execution

• Begin stirring the suspension.

• Add 2-bromopropane (e.g., 2.48 g, 1.88 mL, 20.2 mmol, 1.2 equiv.) to the mixture dropwise via syringe. A modest excess of the alkylating agent helps drive the reaction to completion.

• Heat the reaction mixture to a gentle reflux (approx. 55-60 °C) using a heating mantle.[1]

• Maintain the reflux for 8-12 hours. The reaction progress should be monitored periodically.

Reaction Monitoring (TLC)

• Prepare a TLC chamber with a suitable eluent (e.g., 20% Ethyl Acetate in Hexanes).

• Every 2-3 hours, withdraw a small aliquot of the reaction mixture, dilute it with ethyl acetate, and spot it on a TLC plate alongside a spot of the starting 3-hydroxybenzonitrile.

• The reaction is considered complete upon the disappearance of the 3-hydroxybenzonitrile spot and the appearance of a new, less polar product spot.

Aqueous Work-up and Isolation

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Filter the solid potassium carbonate and potassium bromide salts through a pad of celite or a sintered glass funnel, washing the solids with a small amount of acetone.

• Transfer the filtrate to a 250 mL round-bottom flask and concentrate the solvent using a rotary evaporator.

• To the resulting residue, add deionized water (50 mL) and ethyl acetate (50 mL).

• Transfer the mixture to a 250 mL separatory funnel. Shake vigorously and allow the layers to separate.

• Extract the aqueous layer two more times with ethyl acetate (2 x 25 mL).

• Combine all organic layers and wash them sequentially with 1 M NaOH (2 x 25 mL) to remove any unreacted phenol, followed by brine (1 x 25 mL) to reduce the amount of dissolved water.

• Dry the combined organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product, typically as a pale yellow oil.

Purification

The crude product should be purified by flash column chromatography.[10][11][12]

• Column Packing: Pack a glass column with silica gel using a slurry method with hexanes.

• Sample Loading: Dissolve the crude oil in a minimal amount of dichloromethane or the eluent and load it onto the top of the silica gel column.

• Elution: Elute the column with a gradient solvent system, starting with 100% hexanes and gradually increasing the polarity with ethyl acetate (e.g., 0% to 10% ethyl acetate in hexanes). The product is less polar than the starting material and will elute first.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Final Concentration: Combine the pure fractions and remove the solvent via rotary evaporation to afford 3-(Propan-2-yloxy)benzonitrile as a pure, colorless oil.

Data and Expected Results

Parameter	Value
Molecular Formula	C₁₀H₁₁NO
Molecular Weight	161.20 g/mol [13]
Theoretical Yield	~2.71 g (based on 2.0g starting material)
Expected Actual Yield	75-90%
Appearance	Colorless to pale yellow oil
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 7.3-7.2 (m, 2H, Ar-H), 7.1-7.0 (m, 2H, Ar-H), 4.6 (sept, 1H, J=6.0 Hz, OCH(CH₃)₂), 1.35 (d, 6H, J=6.0 Hz, OCH(CH₃)₂)
IR (neat, cm⁻¹)	~2230 (C≡N stretch), ~1250, 1050 (C-O ether stretch)[14][15]

Safety Precautions

All procedures must be conducted in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.[8][16][17]

• 3-Hydroxybenzonitrile: Harmful if swallowed or in contact with skin. Causes skin and eye irritation.[18][19] Handle with care and avoid inhalation of dust.

• 2-Bromopropane: Highly flammable liquid and vapor.[8][20] Suspected of causing genetic defects and may damage fertility.[16][20] It is a hazardous substance that requires careful handling to avoid inhalation and skin contact.[8][21] Store away from heat and ignition sources.

• Acetone: Highly flammable liquid and vapor. Causes serious eye irritation.

• Potassium Carbonate: Causes serious eye irritation. Handle in a way that avoids dust generation.

In case of accidental exposure, consult the relevant Safety Data Sheet (SDS) immediately.[16][18][22]

Troubleshooting

Issue	Probable Cause(s)	Suggested Solution(s)
Low or No Product Yield	Incomplete deprotonation; Inactive alkyl halide; Insufficient reaction time/temperature.	Use anhydrous base and solvent; Check the quality of 2-bromopropane; Increase reaction time and monitor carefully by TLC.
Significant Alkene Byproduct	E2 elimination is competing with SN2. This is a known side reaction with secondary halides.[5][7]	Lower the reaction temperature and extend the reaction time. Consider a milder base if the problem persists.
Starting Material Remains	Reaction has not gone to completion.	Extend the reflux time. Ensure an adequate amount of base (1.5 equiv.) and alkylating agent (1.2 equiv.) were used.
Difficult Purification	Product and impurities have similar polarities.	Optimize the eluent system for column chromatography using different solvent ratios or a different solvent system (e.g., Dichloromethane/Hexanes).

References

• Wikipedia. Williamson ether synthesis. [Link]

• Vedantu. Why does Potassium Carbonate work as a base for the Williamson Ether Synthesis?. [Link]

• Filo. Why does Potassium Carbonate work as a base for the Williamson Ether Synthesis?. [Link]

• Ataman Kimya. 2-BROMOPROPANE. [Link]

• Master Organic Chemistry. The Williamson Ether Synthesis. [Link]

• Reddit. Why can we use the conjugate acid of the nucleophile (polar, protic) in Williamson Ether Synthesis even though it is an SN2 reaction which requires a polar, aprotic solvent?. [Link]

• Organic Chemistry Tutor. Williamson Ether Synthesis. [Link]

• ChemTalk. Williamson Ether Synthesis. [Link]

• Loba Chemie. 2-BROMOPROPANE FOR SYNTHESIS MSDS. [Link]

• Osunstate. Mastering The Williamson Ether Synthesis. [Link]

• PubMed. Using Sodium Hydride and Potassium Carbonate as Bases in Synthesis of Substituted 2-Amino-4-aryl-7-propargyloxy-4H-chromene-3-carbonitriles. [Link]

• ResearchGate. Can anyone help me with a Williamson ether synthesis?. [Link]

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• Google Patents.

• ACS Omega. Synthesis and Characterization of Natural Product-Based Steroid-Triazole Hybrids via Click Reaction and Evaluation of Their Anticancer and Antibacterial Activities. [Link]

• SpectraBase. Benzonitrile - Optional[1H NMR] - Spectrum. [Link]

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The Strategic Role of 3-(Propan-2-yloxy)benzonitrile in the Synthesis of Novel Herbicides: Application Notes and Protocols

For Researchers, Scientists, and Agrochemical Development Professionals

Introduction: The Benzonitrile Moiety as a Cornerstone in Herbicide Discovery

In the relentless pursuit of enhanced agricultural productivity, the development of novel, selective, and environmentally benign herbicides is of paramount importance. Within the vast chemical landscape of herbicidal compounds, the benzonitrile scaffold has emerged as a critical pharmacophore. Benzonitrile derivatives are integral to several classes of herbicides that effectively control a wide spectrum of broadleaf weeds.[1][2] Their mechanism of action often involves the inhibition of vital plant processes such as photosynthesis or cellulose biosynthesis.[3][4] This application note focuses on the strategic utility of a specific benzonitrile intermediate, 3-(Propan-2-yloxy)benzonitrile, and its conceptual application in the synthesis of potent herbicides, exemplified by the isoxaben family. While direct synthesis of novel herbicides from 3-(Propan-2-yloxy)benzonitrile is a proprietary area of ongoing research, this guide will provide a detailed, scientifically grounded protocol for the synthesis of a key herbicidal precursor, 2,6-dichloro-3-(propan-2-yloxy)benzonitrile, and its subsequent conversion to an isoxaben analogue. This will illuminate the critical role of the 3-isopropoxybenzonitrile moiety in conferring herbicidal activity.

Physicochemical Properties of 3-(Propan-2-yloxy)benzonitrile

A thorough understanding of the starting material is fundamental to its successful application in complex synthetic pathways.

Property	Value	Source
Molecular Formula	C₁₀H₁₁NO	PubChem
Molecular Weight	161.20 g/mol	PubChem
CAS Number	363185-45-9	PubChem
Appearance	Not specified (typically a liquid or low-melting solid)	N/A
Boiling Point	Not available	N/A
Solubility	Expected to be soluble in common organic solvents	N/A

The 3-Alkoxybenzonitrile Scaffold: A Gateway to Isoxaben-type Herbicides

The herbicide isoxaben is a pre-emergence herbicide that is highly effective against a broad range of broadleaf weeds.[5] Its mode of action is the inhibition of cellulose biosynthesis, a process essential for plant cell wall integrity.[4] A key structural feature of isoxaben is the substituted benzamide moiety, which is derived from a corresponding benzonitrile. Specifically, the synthesis of isoxaben involves a 2,6-dichloro-3-alkoxybenzonitrile intermediate. This section will detail a plausible and scientifically sound synthetic route to a key precursor of isoxaben, 2,6-dichloro-3-(propan-2-yloxy)benzonitrile, starting from the readily available 3-hydroxybenzonitrile.

Synthetic Pathway Overview

The overall synthetic strategy involves a three-stage process:

• Chlorination of 3-Hydroxybenzonitrile: Introduction of two chlorine atoms ortho to the nitrile group and meta to the hydroxyl group.

• Williamson Ether Synthesis: Alkylation of the hydroxyl group with an isopropyl halide to introduce the characteristic propan-2-yloxy moiety.

• Conversion to the Active Herbicide (Isoxaben Analogue): Hydrolysis of the nitrile to a benzamide and subsequent coupling with the appropriate isoxazole amine.

Fig. 1: Synthetic pathway from 3-hydroxybenzonitrile to an isoxaben analogue.

Experimental Protocols

Disclaimer: These protocols are intended for qualified researchers in a well-equipped laboratory setting. All necessary safety precautions, including the use of personal protective equipment (PPE), should be strictly followed.

Protocol 1: Synthesis of 2,6-Dichloro-3-hydroxybenzonitrile

Rationale: The introduction of chlorine atoms at the 2 and 6 positions of the benzonitrile ring is crucial for the herbicidal activity of the final compound. This can be achieved through electrophilic aromatic substitution using a suitable chlorinating agent.

Materials:

• 3-Hydroxybenzonitrile

• Sulfuryl chloride (SO₂Cl₂)

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (anhydrous)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel, etc.)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, dissolve 3-hydroxybenzonitrile (1 equivalent) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Carefully add anhydrous aluminum chloride (2.5 equivalents) portion-wise, ensuring the temperature remains below 5 °C.

• Once the addition is complete, add sulfuryl chloride (2.2 equivalents) dropwise via the dropping funnel over 30 minutes.

• After the addition, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by slowly pouring the mixture into a beaker of crushed ice and 1 M HCl.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic extracts and wash successively with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel or by recrystallization to afford pure 2,6-dichloro-3-hydroxybenzonitrile.

Protocol 2: Synthesis of 2,6-Dichloro-3-(propan-2-yloxy)benzonitrile

Rationale: The Williamson ether synthesis is a reliable method for the formation of the ether linkage. A weak base is used to deprotonate the phenolic hydroxyl group, which then acts as a nucleophile to displace the halide from 2-bromopropane.

Materials:

• 2,6-Dichloro-3-hydroxybenzonitrile

• 2-Bromopropane

• Potassium carbonate (K₂CO₃), anhydrous

• Acetone (anhydrous)

• Standard glassware for organic synthesis

Procedure:

• To a round-bottom flask containing a solution of 2,6-dichloro-3-hydroxybenzonitrile (1 equivalent) in anhydrous acetone, add anhydrous potassium carbonate (1.5 equivalents).

• Stir the suspension at room temperature for 30 minutes.

• Add 2-bromopropane (1.2 equivalents) to the mixture.

• Heat the reaction mixture to reflux and maintain for 6-8 hours, monitoring the progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and filter off the potassium carbonate.

• Wash the filter cake with acetone.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• The crude 2,6-dichloro-3-(propan-2-yloxy)benzonitrile can be purified by column chromatography or recrystallization.

Protocol 3: Synthesis of an Isoxaben Analogue

Rationale: The final step involves the conversion of the nitrile to a benzamide, which is then coupled with the appropriate isoxazole amine to form the final herbicidal molecule. This can be achieved in a two-step sequence: hydrolysis of the nitrile to the carboxylic acid followed by amide coupling, or a more direct conversion of the nitrile to the amide.

Materials:

• 2,6-Dichloro-3-(propan-2-yloxy)benzonitrile

• Sulfuric acid (concentrated)

• Water

• Sodium hydroxide solution

• Thionyl chloride (SOCl₂)

• N-(3-(1-ethyl-1-methylpropyl)isoxazol-5-yl)amine (or a similar isoxazole amine)

• Triethylamine

• Dichloromethane (anhydrous)

Procedure:

Step A: Hydrolysis of the Nitrile to the Carboxylic Acid

• In a round-bottom flask, carefully add 2,6-dichloro-3-(propan-2-yloxy)benzonitrile to a mixture of concentrated sulfuric acid and water (e.g., 2:1 v/v).

• Heat the mixture to reflux for 4-6 hours.

• Cool the reaction mixture and pour it onto crushed ice.

• The precipitated solid is collected by filtration, washed with cold water, and dried to yield 2,6-dichloro-3-(propan-2-yloxy)benzoic acid.

Step B: Amide Coupling

• Suspend the 2,6-dichloro-3-(propan-2-yloxy)benzoic acid (1 equivalent) in anhydrous dichloromethane.

• Add thionyl chloride (1.5 equivalents) and a catalytic amount of dimethylformamide (DMF).

• Stir the mixture at room temperature for 2-3 hours until the evolution of gas ceases.

• Remove the excess thionyl chloride and solvent under reduced pressure.

• Dissolve the resulting acid chloride in anhydrous dichloromethane and cool to 0 °C.

• In a separate flask, dissolve N-(3-(1-ethyl-1-methylpropyl)isoxazol-5-yl)amine (1 equivalent) and triethylamine (1.2 equivalents) in anhydrous dichloromethane.

• Add the solution of the isoxazole amine dropwise to the acid chloride solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Wash the reaction mixture with water, 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to give the crude isoxaben analogue.

• Purify the product by column chromatography or recrystallization.

Mechanism of Action: Inhibition of Cellulose Biosynthesis

The herbicidal activity of isoxaben and its analogues stems from their ability to specifically inhibit cellulose biosynthesis in susceptible plants.[4][5] Cellulose is a crucial component of the plant cell wall, providing structural integrity.

Fig. 2: Mechanism of action of isoxaben-type herbicides.

By inhibiting the cellulose synthase enzyme complex, isoxaben prevents the polymerization of glucose into cellulose chains.[5] This leads to a weakened cell wall, which cannot withstand the internal turgor pressure. As a result, cell division and elongation are disrupted, ultimately leading to the death of the germinating weed seedling.[5] The selectivity of isoxaben is attributed to differences in the target enzyme between susceptible broadleaf weeds and tolerant monocot crops.

Structure-Activity Relationship (SAR) Insights

The herbicidal efficacy of benzamide herbicides like isoxaben is highly dependent on their molecular structure.

• The Benzamide Moiety: The 2,6-dichloro substitution pattern on the phenyl ring is critical for high herbicidal activity.

• The 3-Alkoxy Group: The nature of the alkoxy group at the 3-position influences the compound's lipophilicity and binding affinity to the target enzyme. The isopropoxy group has been found to be optimal in many cases.

• The Isoxazole Ring: The substituents on the isoxazole ring also play a significant role in determining the herbicidal spectrum and potency.

Conclusion

3-(Propan-2-yloxy)benzonitrile and its derivatives are valuable intermediates in the synthesis of novel herbicides. The protocols and mechanistic insights provided in this application note demonstrate a clear pathway from a simple benzonitrile precursor to a potent herbicidal agent. The 3-isopropoxybenzonitrile scaffold, as exemplified in the synthesis of an isoxaben analogue, is a key structural element that confers high herbicidal activity through the inhibition of cellulose biosynthesis. Further research into the synthesis and biological evaluation of novel derivatives based on this scaffold holds significant promise for the development of the next generation of selective and effective weed management solutions.

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Application Notes and Protocols: Hydrolysis of 3-(Propan-2-yloxy)benzonitrile to 3-(Propan-2-yloxy)benzoic Acid

Introduction

The conversion of nitriles to carboxylic acids is a fundamental transformation in organic synthesis, pivotal in the development of active pharmaceutical ingredients (APIs) and other fine chemicals.[1] This application note provides a detailed guide for the hydrolysis of 3-(Propan-2-yloxy)benzonitrile to its corresponding carboxylic acid, 3-(Propan-2-yloxy)benzoic acid. This particular transformation is of interest to researchers in medicinal chemistry and process development due to the prevalence of the benzoic acid moiety in a wide array of therapeutic agents. We will explore both acidic and basic hydrolysis conditions, offering insights into the mechanistic underpinnings, practical execution, and purification strategies.

Mechanistic Principles of Nitrile Hydrolysis

The hydrolysis of nitriles can be achieved under both acidic and basic conditions, proceeding through a two-stage process: initial hydration to an amide intermediate, followed by further hydrolysis to the carboxylic acid.[2][3]

Acid-Catalyzed Hydrolysis

Under acidic conditions, the nitrile nitrogen is first protonated, which significantly increases the electrophilicity of the nitrile carbon.[4][5][6] This activation facilitates the nucleophilic attack by a weak nucleophile like water. A series of proton transfers then leads to the formation of an amide intermediate.[4][5] This amide is subsequently protonated and undergoes further nucleophilic attack by water, ultimately leading to the formation of the carboxylic acid and an ammonium ion.[4] The final step, the protonation of the liberated ammonia, is irreversible and drives the reaction to completion.[4]

Diagram: Acid-Catalyzed Nitrile Hydrolysis Workflow

Caption: Workflow of base-catalyzed nitrile hydrolysis.

Experimental Protocols

Safety Precautions: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. [7]Concentrated acids and bases are highly corrosive and should be handled with extreme care. [7][8][9]

Materials and Reagents

• 3-(Propan-2-yloxy)benzonitrile

• Sulfuric acid (98%)

• Sodium hydroxide (pellets)

• Hydrochloric acid (concentrated)

• Diethyl ether (or other suitable extraction solvent)

• Anhydrous magnesium sulfate (or sodium sulfate)

• Deionized water

• Standard laboratory glassware (round-bottom flask, reflux condenser, separatory funnel, etc.)

• Heating mantle and magnetic stirrer

• pH paper or pH meter

Protocol 1: Acid-Catalyzed Hydrolysis

This protocol employs strong acidic conditions to drive the hydrolysis. [10]

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-(Propan-2-yloxy)benzonitrile (e.g., 5.0 g, 1 equivalent).

• Reagent Addition: Carefully add a 1:1 (v/v) mixture of deionized water and concentrated sulfuric acid (e.g., 50 mL). Caution: The addition of sulfuric acid to water is highly exothermic. Add the acid slowly to the water with cooling.

• Reaction: Heat the mixture to reflux (approximately 100-110°C) with vigorous stirring. [11]Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The reaction is typically complete within 4-8 hours.

• Workup: a. Allow the reaction mixture to cool to room temperature. b. Carefully pour the cooled mixture over crushed ice (e.g., 100 g) in a beaker. This will precipitate the crude 3-(Propan-2-yloxy)benzoic acid. c. Collect the solid product by vacuum filtration and wash the filter cake with cold deionized water to remove any residual acid.

• Purification: The crude product can be further purified by recrystallization. [12][13]A suitable solvent system would be an ethanol/water mixture. Dissolve the crude solid in a minimal amount of hot ethanol and then add hot water dropwise until the solution becomes cloudy. Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization. [14]Collect the purified crystals by vacuum filtration and dry them in a vacuum oven. [15]

Protocol 2: Base-Catalyzed Hydrolysis

This protocol utilizes a strong base to effect the hydrolysis. [10]

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 3-(Propan-2-yloxy)benzonitrile (e.g., 5.0 g, 1 equivalent) in ethanol (e.g., 50 mL).

• Reagent Addition: Add an aqueous solution of sodium hydroxide (e.g., 20% w/v, 50 mL).

• Reaction: Heat the mixture to reflux (approximately 80-90°C) with vigorous stirring. Monitor the reaction progress by TLC or HPLC. The reaction is typically complete within 6-12 hours. Ammonia gas will be evolved during the reaction. [2]4. Workup: a. Allow the reaction mixture to cool to room temperature. b. Remove the ethanol under reduced pressure using a rotary evaporator. c. Dilute the remaining aqueous solution with deionized water (e.g., 50 mL). d. Wash the aqueous solution with diethyl ether (2 x 30 mL) to remove any unreacted starting material or non-acidic impurities. e. Carefully acidify the aqueous layer to pH 1-2 with concentrated hydrochloric acid while cooling in an ice bath. This will precipitate the 3-(Propan-2-yloxy)benzoic acid. f. Collect the solid product by vacuum filtration and wash the filter cake with cold deionized water.

• Purification: Purify the crude product by recrystallization as described in Protocol 1.

Data Presentation

Parameter	Acid-Catalyzed Hydrolysis	Base-Catalyzed Hydrolysis
Primary Reagents	Sulfuric Acid, Water	Sodium Hydroxide, Water
Reaction Temperature	100-110°C (Reflux)	80-90°C (Reflux)
Typical Reaction Time	4-8 hours	6-12 hours
Workup Procedure	Quenching on ice, filtration	Solvent removal, extraction, acidification, filtration
Initial Product Form	Carboxylic Acid	Carboxylate Salt
Potential Byproducts	Amide intermediate, sulfonation products (rare)	Amide intermediate
Typical Yield	80-90%	85-95%

Analytical Characterization

The identity and purity of the final product, 3-(Propan-2-yloxy)benzoic acid, should be confirmed by standard analytical techniques:

• Melting Point: A sharp melting point range is indicative of high purity.

• NMR Spectroscopy (¹H and ¹³C): To confirm the molecular structure.

• Infrared (IR) Spectroscopy: To identify the characteristic carbonyl (C=O) stretch of the carboxylic acid (typically around 1700 cm⁻¹) and the disappearance of the nitrile (C≡N) stretch (around 2230 cm⁻¹).

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Incomplete Reaction	Insufficient reaction time or temperature.	Increase reaction time and/or temperature. Ensure efficient stirring.
Low Yield	Incomplete precipitation during workup. Product loss during transfers or recrystallization.	Ensure the aqueous solution is sufficiently acidified (pH 1-2) in the basic protocol. Minimize transfers and use minimal hot solvent for recrystallization.
Formation of Amide Intermediate	Milder reaction conditions (lower temperature or shorter time).	Increase reaction temperature and/or time to drive the hydrolysis of the amide to completion.
Oily Product	Impurities present.	Purify by column chromatography or perform a second recrystallization.

Conclusion

Both acidic and basic hydrolysis methods are effective for the conversion of 3-(Propan-2-yloxy)benzonitrile to 3-(Propan-2-yloxy)benzoic acid. The choice between the two protocols often depends on the presence of other functional groups in the molecule that might be sensitive to either acidic or basic conditions. The base-catalyzed method generally provides slightly higher yields but requires an additional acidification step. Careful monitoring of the reaction and proper purification techniques are crucial for obtaining a high-purity product.

References

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• LibreTexts Chemistry. (2025, January 19). 20.7: Chemistry of Nitriles. Retrieved from [Link]

• Lumen Learning. (n.d.). 21.5. Hydrolysis of nitriles. Organic Chemistry II. Retrieved from [Link]

• The Organic Chemistry Tutor. (2024, April 26). Hydrolysis of Nitriles Explained! (Basic and Acidic Conditions) [Video]. YouTube. Retrieved from [Link]

• Google Patents. (n.d.). US3235588A - Purification of benzoic acid.

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• Google Patents. (n.d.). US6875882B2 - Synthesis of benzonitriles from substituted benzoic acid.

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Application Notes and Protocols for the Reduction of 3-(Propan-2-yloxy)benzonitrile to a Primary Amine

Abstract

The transformation of nitriles into primary amines is a cornerstone of synthetic organic chemistry, particularly within the pharmaceutical and agrochemical industries. The resulting benzylamines are versatile intermediates for the synthesis of a wide array of biologically active molecules. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the reduction of 3-(Propan-2-yloxy)benzonitrile to 3-(Propan-2-yloxy)benzylamine. Two robust and widely applicable methods are detailed: catalytic hydrogenation using Raney Nickel and chemical reduction with lithium aluminum hydride (LAH). This guide emphasizes the underlying chemical principles, provides detailed, step-by-step protocols, and addresses critical safety considerations to ensure successful and safe execution.

Introduction

Primary amines are a ubiquitous functional group in a vast number of pharmaceuticals and bioactive compounds. The reduction of nitriles offers a direct and efficient route to these valuable building blocks. 3-(Propan-2-yloxy)benzonitrile serves as a representative aromatic nitrile, and its successful reduction to 3-(Propan-2-yloxy)benzylamine provides a key intermediate for further synthetic elaboration. The choice of reduction methodology is often dictated by factors such as substrate compatibility with functional groups, desired scale, and available laboratory infrastructure.

This application note will explore two of the most common and effective methods for this transformation:

• Catalytic Hydrogenation: A "green" and scalable method that utilizes a heterogeneous catalyst (Raney Nickel) and hydrogen gas. This approach is often favored in industrial settings due to its cost-effectiveness and the ease of product isolation.[1]

• Lithium Aluminum Hydride (LAH) Reduction: A powerful and highly efficient chemical reduction that is well-suited for laboratory-scale synthesis. LAH is a potent reducing agent capable of reducing a wide variety of functional groups, including nitriles.[2]

Physicochemical Properties of Reactants and Products

A thorough understanding of the physical and chemical properties of the starting material and the desired product is paramount for successful reaction execution and purification.

Compound	Structure	Molecular Weight ( g/mol )	Boiling Point (°C)
3-(Propan-2-yloxy)benzonitrile		161.20	~245-250
3-(Propan-2-yloxy)benzylamine		165.24	~250-255

Note: Boiling points are estimates and may vary with pressure.

Method 1: Catalytic Hydrogenation with Raney Nickel

Catalytic hydrogenation is a widely used industrial process for the reduction of nitriles.[1] Raney Nickel, a fine-grained solid composed primarily of nickel derived from a nickel-aluminum alloy, is a common catalyst for this transformation due to its high activity.[3] The reaction involves the addition of hydrogen across the carbon-nitrogen triple bond in the presence of the catalyst.

Causality of Experimental Choices

• Solvent: Methanol or ethanol are commonly used as solvents as they readily dissolve the starting material and are compatible with the reaction conditions. The presence of ammonia is crucial to suppress the formation of secondary and tertiary amine byproducts, which can arise from the reaction of the initially formed primary amine with intermediate imines.[4]

• Catalyst: Raney Nickel is chosen for its high catalytic activity in nitrile reductions. It is typically used as a slurry in water or ethanol.[5]

• Hydrogen Pressure: A positive hydrogen pressure is necessary to ensure a sufficient concentration of dissolved hydrogen for the reaction to proceed at a reasonable rate. The pressure can be adjusted based on the available equipment.

• Temperature: The reaction is typically run at or slightly above room temperature to provide sufficient activation energy without promoting side reactions.

Experimental Workflow: Catalytic Hydrogenation

Caption: Workflow for catalytic hydrogenation.

Detailed Protocol: Catalytic Hydrogenation

Materials:

• 3-(Propan-2-yloxy)benzonitrile

• Raney Nickel (50% slurry in water)

• Methanol or Ethanol (anhydrous)

• Ammonia (7 N in methanol)

• Hydrogen gas (high purity)

• Nitrogen gas (inert)

• Celite® or other filter aid

Equipment:

• Parr hydrogenator or a similar high-pressure reaction vessel

• Magnetic stirrer and stir bar

• Filtration apparatus (Büchner funnel, filter flask)

• Rotary evaporator

Procedure:

• Vessel Preparation: To a clean and dry hydrogenation vessel, add 3-(Propan-2-yloxy)benzonitrile (1.0 eq).

• Solvent Addition: Add methanol or ethanol (10-20 volumes) and the methanolic ammonia solution (1-2 eq).

• Catalyst Addition: Under a stream of nitrogen, carefully add the Raney Nickel slurry (5-10 wt% of the nitrile). Caution: Raney Nickel is pyrophoric when dry and should be handled with care.[6]

• Reaction Setup: Seal the reaction vessel and connect it to the hydrogenation apparatus.

• Purging: Purge the vessel with nitrogen gas three times to remove any oxygen, then purge with hydrogen gas three times.

• Hydrogenation: Pressurize the vessel with hydrogen gas to the desired pressure (typically 50-100 psi) and begin vigorous stirring.

• Reaction Monitoring: Monitor the reaction progress by observing the hydrogen uptake. The reaction can also be monitored by taking aliquots (after carefully depressurizing and purging with nitrogen) and analyzing them by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Once the reaction is complete (no further hydrogen uptake and disappearance of starting material), carefully vent the hydrogen gas and purge the vessel with nitrogen.

• Filtration: Filter the reaction mixture through a pad of Celite® to remove the Raney Nickel catalyst. Caution: Do not allow the filter cake to dry, as it can ignite. Keep it wet with solvent and dispose of it properly.

• Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude 3-(Propan-2-yloxy)benzylamine.

• Purification: The crude amine can be purified by vacuum distillation or column chromatography on silica gel.

Method 2: Lithium Aluminum Hydride (LAH) Reduction

Lithium aluminum hydride (LiAlH₄) is a powerful, non-selective reducing agent capable of reducing a wide range of functional groups, including nitriles, to their corresponding primary amines.[7] The reaction is typically carried out in an anhydrous ethereal solvent.

Causality of Experimental Choices

• Reagent: LAH is a potent source of hydride ions (H⁻), which are necessary for the reduction of the nitrile group.[8]

• Solvent: Anhydrous tetrahydrofuran (THF) or diethyl ether are the solvents of choice as they are inert to LAH and can dissolve the starting material. The absence of water is critical as LAH reacts violently with protic solvents.[9]

• Temperature Control: The reaction is highly exothermic, and the initial addition of the nitrile to the LAH suspension is performed at 0 °C to control the reaction rate and prevent overheating. The reaction is then typically allowed to warm to room temperature or gently heated to ensure completion.[10]

• Work-up: A careful, sequential addition of water, aqueous sodium hydroxide, and then more water (Fieser work-up) is a common and effective method for quenching the excess LAH and hydrolyzing the aluminum complexes to form a granular precipitate that is easily filtered.[11][12] This method is often preferred as it simplifies the isolation of the product.

Reaction Mechanism: LAH Reduction

Caption: Simplified mechanism of LAH reduction.

Detailed Protocol: LAH Reduction

Materials:

• 3-(Propan-2-yloxy)benzonitrile

• Lithium aluminum hydride (LAH)

• Anhydrous tetrahydrofuran (THF) or diethyl ether

• Water

• 15% Sodium hydroxide solution

• Anhydrous magnesium sulfate or sodium sulfate

• Celite® or other filter aid

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Inert gas (nitrogen or argon) supply

• Ice bath

• Filtration apparatus

• Rotary evaporator

Procedure:

• Reaction Setup: Assemble a dry three-necked flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel under an inert atmosphere of nitrogen or argon.

• LAH Suspension: Carefully add LAH (1.5-2.0 eq) to the flask, followed by anhydrous THF (10 volumes) to create a suspension.[10] Cool the suspension to 0 °C using an ice bath.

• Nitrile Addition: Dissolve 3-(Propan-2-yloxy)benzonitrile (1.0 eq) in anhydrous THF and add it to the dropping funnel. Add the nitrile solution dropwise to the stirred LAH suspension, maintaining the internal temperature below 10 °C.[11]

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. The reaction can be gently heated to reflux if necessary to drive it to completion.

• Reaction Monitoring: Monitor the reaction progress by TLC or GC-MS.

• Quenching (Fieser Work-up): Once the reaction is complete, cool the mixture back to 0 °C with an ice bath. CAUTION: This procedure is highly exothermic and generates hydrogen gas. Perform in a well-ventilated fume hood away from ignition sources. [13]

  • Slowly and dropwise, add water (x mL, where x = grams of LAH used).[12]

  • Slowly and dropwise, add 15% aqueous sodium hydroxide (x mL).[12]

  • Slowly and dropwise, add water (3x mL).[12]

• Filtration: Stir the resulting granular precipitate for 15-30 minutes, then filter the mixture through a pad of Celite®.

• Washing: Wash the filter cake thoroughly with additional THF or diethyl ether.

• Solvent Removal: Combine the organic filtrates and dry over anhydrous sodium sulfate or magnesium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude 3-(Propan-2-yloxy)benzylamine.

• Purification: Purify the crude product by vacuum distillation or column chromatography.

Safety Considerations

• Raney Nickel: Pyrophoric when dry. Always handle as a slurry and keep wet.[6] Dispose of the catalyst promptly and appropriately after use.

• Lithium Aluminum Hydride (LAH): Reacts violently with water and other protic solvents, releasing flammable hydrogen gas.[14][15] It is also corrosive and can cause severe burns.[16] Always handle LAH in a fume hood under an inert atmosphere and wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and gloves.[9][17] A Class D fire extinguisher should be readily available.[14]

• Hydrogen Gas: Highly flammable. Ensure the hydrogenation apparatus is properly assembled and leak-tested. Work in a well-ventilated area, and eliminate all potential ignition sources.

Data Summary

Method	Reagents	Solvent	Temperature	Typical Yield	Advantages	Disadvantages
Catalytic Hydrogenation	Raney Ni, H₂, NH₃	Methanol/Ethanol	RT - 50 °C	85-95%	Scalable, "greener," easy work-up	Requires specialized high-pressure equipment
LAH Reduction	LiAlH₄	Anhydrous THF/Ether	0 °C to RT/reflux	80-90%	High reactivity, general applicability	Pyrophoric reagent, hazardous work-up, not suitable for large scale

Conclusion

Both catalytic hydrogenation with Raney Nickel and chemical reduction with lithium aluminum hydride are effective methods for the synthesis of 3-(Propan-2-yloxy)benzylamine from 3-(Propan-2-yloxy)benzonitrile. The choice between these two protocols will depend on the specific requirements of the synthesis, including the scale of the reaction, the availability of specialized equipment, and the desired safety profile. By following the detailed protocols and adhering to the safety precautions outlined in this guide, researchers can confidently and successfully perform this important chemical transformation.

References

• A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction: A Resource for Developing Specific SOPs on LAH Manipulations.
• Lithium Aluminum Hydride | Office of Environmental Health and Safety. Princeton EHS.
• Nitrile to Amine (LiAlH4 or LAH reduction). Organic Synthesis.
• Standard Operating Procedure: Lithium Aluminum Hydride. University of Georgia Research.
• Lithium aluminum hydride - Safety D
• Lithium aluminium hydride - Safety Data Sheet. Fisher Scientific. (2015-01-06).
• Application Notes and Protocols for the Reduction of Methyl Cyclohexanecarboxylate with Lithium Aluminum Hydride (LAH). Benchchem.
• Lithium Aluminum Hydride Hazard Summary. New Jersey Department of Health.
• Magic Formulas: Fieser Workup (LAH and DiBAL). University of Rochester Department of Chemistry.
• Chemistry of Nitriles. LibreTexts Chemistry. (2025-01-19).
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• RANEY NICKEL C
• Reagent Friday: Raney Nickel. Master Organic Chemistry. (2011-09-30).
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Application Notes & Protocols: The Strategic Use of 3-(Propan-2-yloxy)benzonitrile in the Synthesis of Advanced Heterocyclic Scaffolds

Abstract

This technical guide provides an in-depth exploration of 3-(Propan-2-yloxy)benzonitrile as a pivotal intermediate in the synthesis of medicinally relevant heterocyclic compounds. Moving beyond a simple recitation of procedures, we delve into the causality behind experimental design, offering field-proven insights for researchers, medicinal chemists, and professionals in drug development. The protocols herein are presented as self-validating systems, grounded in authoritative literature, to ensure reproducibility and scientific integrity. We will focus on the strategic construction of high-value heterocyclic systems, including quinazolines and pyrimidines, leveraging the unique electronic and steric properties imparted by the isopropoxy and nitrile functionalities.

Introduction: Unveiling the Synthetic Potential of 3-(Propan-2-yloxy)benzonitrile

3-(Propan-2-yloxy)benzonitrile, also known as 3-isopropoxybenzonitrile, is a versatile aromatic building block whose value in organic synthesis is centered on its two key functional groups: the nitrile (-C≡N) and the isopropoxy (-OCH(CH₃)₂) ether.

• The Nitrile Group: This electron-withdrawing group is a linchpin for cyclization reactions. It can act as an electrophilic center or be transformed into other functional groups (e.g., amidines, amines), serving as a precursor for the assembly of nitrogen-containing heterocycles.[1] Its linear geometry and reactivity profile make it an ideal partner for intramolecular and intermolecular cyclizations.

• The Isopropoxy Group: Positioned at the meta-position, the isopropoxy group serves multiple roles. It enhances the lipophilicity of the molecule, a critical parameter in drug design for modulating pharmacokinetic properties.[2] Its steric bulk can influence regioselectivity in certain reactions, and its electron-donating character via resonance can modulate the reactivity of the aromatic ring.

The convergence of these features makes 3-(Propan-2-yloxy)benzonitrile an attractive starting material for constructing complex molecules, particularly in the pharmaceutical and agrochemical industries where heterocyclic cores are prevalent.[1] This guide will provide detailed protocols for its application in synthesizing two major classes of heterocycles: quinazolines and pyrimidines.

Synthesis of Substituted Quinazolines via Dehydrogenative Coupling

The quinazoline skeleton is a privileged scaffold in medicinal chemistry, found in numerous approved drugs, particularly in oncology.[3] A powerful and atom-economical strategy to construct this ring system involves the metal-catalyzed reaction of a benzonitrile derivative with a 2-aminoaryl methanol.[4]

Mechanistic Rationale

The reaction proceeds through an acceptorless dehydrogenative coupling (ADC) mechanism. The catalyst, typically a transition metal complex (e.g., Manganese, Iron, or Cobalt), facilitates the oxidation of the 2-aminobenzyl alcohol to the corresponding aldehyde.[4] This aldehyde then condenses with the nitrile, which acts as the electrophilic partner, forming a key intermediate. Subsequent intramolecular cyclization and aromatization, driven by the elimination of water and hydrogen gas, yield the final quinazoline product. The use of a benzonitrile derivative is crucial as the nitrile carbon becomes C4 of the quinazoline ring.

Visualizing the Workflow: Quinazoline Synthesis

Caption: Workflow for the synthesis of a 2-substituted quinazoline.

Detailed Experimental Protocol

Protocol: Cobalt-Catalyzed Synthesis of 2-(3-Isopropoxyphenyl)quinazoline

• Objective: To synthesize 2-(3-isopropoxyphenyl)quinazoline from 3-(propan-2-yloxy)benzonitrile and 2-aminobenzyl alcohol. This protocol is adapted from a general method for cobalt-catalyzed quinazoline synthesis.[4]

• Materials:

  • 3-(Propan-2-yloxy)benzonitrile (1.0 mmol, 161.2 mg)

  • 2-Aminobenzyl alcohol (1.2 mmol, 147.8 mg)

  • Cobalt(II) acetate tetrahydrate (Co(OAc)₂·4H₂O) (5 mol%, 12.5 mg)

  • Potassium tert-butoxide (t-BuOK) (2.0 mmol, 224.4 mg)

  • tert-Amyl alcohol (3.0 mL)

  • Reaction vessel (e.g., 10 mL sealed tube with a magnetic stir bar)

• Procedure:

  • To the reaction vessel, add 3-(propan-2-yloxy)benzonitrile, 2-aminobenzyl alcohol, Co(OAc)₂·4H₂O, and t-BuOK.

  • Evacuate and backfill the vessel with air (the reaction utilizes atmospheric oxygen as an oxidant).

  • Add tert-amyl alcohol via syringe.

  • Seal the tube and place it in a preheated oil bath at 95°C.

  • Stir the reaction mixture vigorously for 24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent (e.g., 30% Ethyl Acetate in Hexane).

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of celite to remove the catalyst and inorganic salts.

  • Wash the filter cake with additional ethyl acetate (10 mL).

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude residue by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane to afford the pure 2-(3-isopropoxyphenyl)quinazoline.

• Data Summary Table:

Reagent	Molar Eq.	MW ( g/mol )	Amount
3-(Propan-2-yloxy)benzonitrile	1.0	161.20	161.2 mg
2-Aminobenzyl alcohol	1.2	123.15	147.8 mg
Co(OAc)₂·4H₂O	0.05	249.08	12.5 mg
t-BuOK	2.0	112.21	224.4 mg

Synthesis of Substituted Pyrimidines via Cyclocondensation

Pyrimidines are fundamental heterocyclic structures found in nucleic acids and a vast array of pharmaceuticals, exhibiting activities from antimicrobial to anticancer.[5][6] A classic and robust method for pyrimidine synthesis involves the cyclocondensation of a compound containing a nitrile group with a binucleophile like urea, thiourea, or guanidine.[7]

Mechanistic Rationale

This synthesis is predicated on the reaction between an α,β-unsaturated nitrile (or a precursor that can generate one in situ) and a 1,3-binucleophile. While 3-(propan-2-yloxy)benzonitrile itself is not α,β-unsaturated, it can be functionalized at the benzylic position of a related precursor or used in reactions where the nitrile participates in a condensation-cyclization sequence. For this guide, we will illustrate a conceptual protocol based on the well-established reaction of a nitrile with urea to form a pyrimidinone ring. The reaction is typically base-catalyzed, where the base (e.g., sodium ethoxide) deprotonates the binucleophile, increasing its nucleophilicity for attack on the nitrile carbon. An intramolecular cyclization followed by tautomerization yields the stable aromatic pyrimidine ring.

Visualizing the Workflow: Pyrimidine Synthesis

Caption: Generalized workflow for pyrimidine ring synthesis.

Detailed Experimental Protocol

Protocol: Synthesis of 4-Amino-6-(3-isopropoxyphenyl)pyrimidine-2(1H)-one (Conceptual)

• Objective: To conceptually outline the synthesis of a pyrimidine derivative. This protocol adapts the general principle of reacting a β-ketonitrile with urea. An appropriate β-ketonitrile precursor bearing the 3-isopropoxyphenyl group would first need to be synthesized.

• Precursor Synthesis (Hypothetical Step 1): Synthesis of 3-(3-isopropoxyphenyl)-3-oxopropanenitrile via Claisen condensation between ethyl 3-isopropoxybenzoate and acetonitrile.

• Cyclocondensation Protocol (Step 2):

  • Materials:

    • 3-(3-isopropoxyphenyl)-3-oxopropanenitrile (1.0 mmol)

    • Urea (1.2 mmol, 72.1 mg)

    • Sodium Ethoxide (NaOEt) (1.5 mmol, 102.1 mg)

    • Absolute Ethanol (10 mL)

    • Round-bottom flask with reflux condenser and magnetic stir bar

  • Procedure:

    • In the round-bottom flask, dissolve sodium ethoxide in absolute ethanol under an inert atmosphere (e.g., Nitrogen or Argon).

    • Add urea to the solution and stir for 15 minutes until it dissolves.

    • Add the precursor, 3-(3-isopropoxyphenyl)-3-oxopropanenitrile, to the reaction mixture.

    • Heat the mixture to reflux (approximately 78°C) and maintain for 6-8 hours.

    • Monitor the reaction by TLC. The disappearance of the starting material indicates completion.

    • After cooling to room temperature, carefully neutralize the reaction mixture with a dilute acid (e.g., 1M HCl or acetic acid) until a precipitate forms (pH ~7).

    • Collect the solid product by vacuum filtration.

    • Wash the collected solid with cold water and then a small amount of cold ethanol to remove residual salts and impurities.

    • Dry the product under vacuum to yield the target pyrimidinone derivative.

• Data Summary Table:

Binucleophile	Expected Pyrimidine Product
Urea	4-(3-isopropoxyphenyl)pyrimidin-2(1H)-one
Thiourea	4-(3-isopropoxyphenyl)pyrimidine-2(1H)-thione
Guanidine	2-Amino-4-(3-isopropoxyphenyl)pyrimidine

Safety and Handling

3-(Propan-2-yloxy)benzonitrile should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. It is classified as harmful if swallowed, in contact with skin, or if inhaled, and may cause skin, eye, and respiratory irritation. All manipulations should be performed in a well-ventilated fume hood. Refer to the Material Safety Data Sheet (MSDS) for complete safety information before use.

Conclusion

3-(Propan-2-yloxy)benzonitrile stands out as a highly valuable and versatile building block for the synthesis of complex heterocyclic compounds. The strategic interplay between its nitrile and isopropoxy groups allows for the efficient construction of medicinally relevant scaffolds like quinazolines and pyrimidines through modern synthetic methodologies such as acceptorless dehydrogenative coupling and classical cyclocondensation reactions. The protocols and mechanistic insights provided in this guide are intended to empower researchers to leverage this reagent in their drug discovery and development programs, facilitating the creation of novel chemical entities with therapeutic potential.

References

• MySkinRecipes. 3-(propan-2-yloxy)propanenitrile.
• Organic Chemistry Portal. Quinazoline synthesis.
• Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review.
• National Institutes of Health. Transition-metal-catalyzed synthesis of quinazolines: A review. PMC.
• Arkivoc. A short review on synthetic strategies towards quinazoline based anticancer drugs.
• PubChemLite. 3-(propan-2-yloxy)benzonitrile (C10H11NO).
• National Institutes of Health. 3-(Propan-2-yloxy)benzonitrile | C10H11NO | CID 22344016. PubChem.
• PubMed. The first potent subtype-selective retinoid X receptor (RXR) agonist possessing a 3-isopropoxy-4-isopropylphenylamino moiety, NEt-3IP (RXRalpha/beta-dual agonist).
• ResearchGate. (PDF) SYNTHESIS OF PYRIMIDINES AND ITS BIO- EVALUATION.
• BenchChem. Application Notes and Protocols for the Synthesis of Pyrimidines using 3-Phenylpropiolonitrile.

Sources

• 1. 3-(propan-2-yloxy)propanenitrile [myskinrecipes.com]
• 2. The first potent subtype-selective retinoid X receptor (RXR) agonist possessing a 3-isopropoxy-4-isopropylphenylamino moiety, NEt-3IP (RXRalpha/beta-dual agonist) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. arkat-usa.org [arkat-usa.org]
• 4. Transition-metal-catalyzed synthesis of quinazolines: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. orientjchem.org [orientjchem.org]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]

The Versatility of 3-(Propan-2-yloxy)benzonitrile: A Keystone Building Block for Advanced Materials

In the relentless pursuit of novel materials with tailored functionalities, the strategic selection of molecular building blocks is paramount. 3-(Propan-2-yloxy)benzonitrile, a seemingly unassuming aromatic nitrile, has emerged as a versatile and highly valuable scaffold in the materials scientist's toolbox. Its unique combination of a rigid phenyl core, a flexible isopropoxy chain, and a reactive nitrile group provides a gateway to a diverse array of advanced materials, ranging from high-performance polymers to sophisticated liquid crystalline displays. This comprehensive guide delves into the core applications of 3-(Propan-2-yloxy)benzonitrile, providing detailed protocols and expert insights for its effective utilization in the modern materials science laboratory.

Introduction: Unlocking Potential Through Molecular Design

3-(Propan-2-yloxy)benzonitrile, also known as 3-isopropoxybenzonitrile, possesses a molecular architecture that is elegantly simple yet functionally rich. The isopropoxy group imparts solubility and can influence the mesomorphic behavior in liquid crystals, while the nitrile functionality serves as a key reactive handle for polymerization and further chemical transformations. The meta-substitution pattern on the benzene ring influences the overall geometry and electronic properties of the resulting materials.

This guide will explore two primary domains where 3-(Propan-2-yloxy)benzonitrile demonstrates significant promise: as a precursor for thermotropic liquid crystals and as a monomer for the synthesis of high-performance polyamides. We will dissect the synthetic strategies, provide step-by-step protocols, and offer insights into the structure-property relationships that govern the performance of the final materials.

Core Properties and Safety Data

A thorough understanding of the physicochemical properties and safety considerations of any chemical building block is the foundation of successful and safe research.

Property	Value	Reference
Molecular Formula	C₁₀H₁₁NO
Molecular Weight	161.20 g/mol	[1]
Appearance	Not explicitly stated, but likely a colorless liquid or low-melting solid	General knowledge of similar compounds
CAS Number	363185-45-9	[1]

Safety and Handling: 3-(Propan-2-yloxy)benzonitrile is harmful if swallowed, in contact with skin, or inhaled. It causes skin and serious eye irritation and may cause respiratory irritation.[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood. For detailed safety information, consult the Material Safety Data Sheet (MSDS).

Application Note I: Synthesis of Thermotropic Liquid Crystals

The rigid core and anisotropic shape of benzonitrile derivatives make them ideal candidates for the synthesis of liquid crystals. The isopropoxy group in 3-(Propan-2-yloxy)benzonitrile can help to lower the melting point and influence the formation of desired mesophases. A common strategy for creating liquid crystalline materials is the formation of Schiff bases, which involves the condensation of an aldehyde with an amine.

In this application, we will first transform the nitrile group of 3-(Propan-2-yloxy)benzonitrile into a benzaldehyde. This aldehyde will then be reacted with an aniline derivative to form a Schiff base, a class of compounds well-known for their liquid crystalline properties.

Logical Workflow for Liquid Crystal Synthesis

Caption: Workflow for the synthesis of a Schiff base liquid crystal.

Protocol 1: Synthesis of a 3-(Propan-2-yloxy)benzaldehyde-based Liquid Crystal

This protocol is a representative example and may require optimization based on the specific aniline derivative used.

Step 1: Reduction of 3-(Propan-2-yloxy)benzonitrile to 3-(Propan-2-yloxy)benzaldehyde

• Rationale: The nitrile group is selectively reduced to an aldehyde using a mild reducing agent like Diisobutylaluminium hydride (DIBAL-H). This transformation is crucial for the subsequent Schiff base formation.

• Procedure:

  • Dissolve 3-(Propan-2-yloxy)benzonitrile (1 eq.) in anhydrous toluene in a flame-dried, three-necked flask under an inert atmosphere (e.g., argon).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add a solution of DIBAL-H (1.2 eq.) in toluene dropwise, maintaining the temperature below -70 °C.

  • Stir the reaction mixture at -78 °C for 3 hours.

  • Quench the reaction by the slow addition of methanol, followed by a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate).

  • Allow the mixture to warm to room temperature and stir vigorously until two clear layers form.

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield 3-(Propan-2-yloxy)benzaldehyde.

Step 2: Schiff Base Condensation

• Rationale: The aldehyde functionality readily reacts with a primary amine to form an imine (Schiff base). The choice of the aniline derivative with a long alkyl or alkoxy chain is critical for inducing liquid crystalline behavior.[2][3]

• Procedure:

  • In a round-bottom flask, dissolve 3-(Propan-2-yloxy)benzaldehyde (1 eq.) and 4-octyloxyaniline (1 eq.) in absolute ethanol.

  • Add a catalytic amount of glacial acetic acid (2-3 drops).

  • Reflux the mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture in an ice bath to induce crystallization.

  • Collect the solid product by vacuum filtration and wash with cold ethanol.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol or hexane) to obtain the purified Schiff base.

Step 3: Characterization of Liquid Crystalline Properties

• Methodology: The mesomorphic properties of the synthesized Schiff base are typically characterized using Polarized Optical Microscopy (POM) and Differential Scanning Calorimetry (DSC).

• Expected Outcome: The compound is expected to exhibit thermotropic liquid crystalline phases, such as nematic or smectic phases, upon heating and cooling. The transition temperatures and textures observed under POM will confirm the nature of the mesophases.

Application Note II: 3-(Propan-2-yloxy)benzonitrile as a Monomer for Polyamides

High-performance polyamides are renowned for their excellent thermal stability, mechanical strength, and chemical resistance. Aromatic polyamides (aramids) are particularly notable in this regard. By functionalizing 3-(Propan-2-yloxy)benzonitrile, it can be converted into a diamine or a dicarboxylic acid monomer, suitable for polycondensation reactions.

This application note outlines the conversion of 3-(Propan-2-yloxy)benzonitrile into a diamine monomer, which is then polymerized with a diacid chloride to form a novel polyamide.

Logical Workflow for Polyamide Synthesis

Caption: Workflow for the synthesis of a polyamide.

Protocol 2: Synthesis of a Polyamide from a 3-(Propan-2-yloxy)benzonitrile Derivative

This protocol describes a general approach. The synthesis of the specific diamine monomer from 3-(Propan-2-yloxy)benzylamine would require a multi-step synthetic route that is beyond the scope of this note but is a feasible research direction. For the purpose of this protocol, we will assume the availability of a hypothetical diamine, bis(4-amino-3-(propan-2-yloxy)phenyl)methane.

Step 1 & 2: Synthesis of the Diamine Monomer (Conceptual Outline)

• Rationale: The nitrile group can be reduced to a primary amine, 3-(Propan-2-yloxy)benzylamine, using a strong reducing agent like Lithium aluminum hydride (LiAlH₄) or through catalytic hydrogenation. This amine could then be further elaborated into a diamine monomer through established synthetic methodologies.

Step 3: Polycondensation

• Rationale: The polycondensation of a diamine with a diacid chloride is a robust method for forming high molecular weight polyamides. The reaction is typically carried out at low temperatures in an aprotic polar solvent.[1]

• Procedure:

  • In a dry, three-necked flask equipped with a mechanical stirrer and an argon inlet, dissolve the diamine monomer, bis(4-amino-3-(propan-2-yloxy)phenyl)methane (1 eq.), in a dry, aprotic polar solvent such as N-methyl-2-pyrrolidone (NMP).

  • Cool the solution to 0 °C in an ice-salt bath.

  • To the stirred solution, add terephthaloyl chloride (1 eq.) portion-wise, ensuring the temperature remains below 5 °C.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring for 24 hours.

  • Precipitate the resulting polyamide by pouring the viscous solution into a large volume of methanol.

  • Collect the fibrous polymer by filtration, wash thoroughly with methanol and water, and dry in a vacuum oven at 80 °C overnight.

Step 4: Characterization of the Polyamide

• Methodology: The synthesized polyamide would be characterized by techniques such as Fourier-Transform Infrared Spectroscopy (FTIR) to confirm the formation of the amide linkages, Nuclear Magnetic Resonance (NMR) for structural elucidation, Gel Permeation Chromatography (GPC) to determine the molecular weight and polydispersity, and Thermogravimetric Analysis (TGA) to assess its thermal stability.

Synthesis of the Building Block: 3-(Propan-2-yloxy)benzonitrile

The accessibility of this versatile building block is crucial for its widespread application. A common and efficient method for its synthesis is the Williamson ether synthesis.[4][5][6]

Protocol 3: Williamson Ether Synthesis of 3-(Propan-2-yloxy)benzonitrile

• Rationale: This classic Sₙ2 reaction involves the deprotonation of a phenol (3-hydroxybenzonitrile) to form a more nucleophilic phenoxide, which then displaces a halide from an alkyl halide (2-bromopropane).[4][7]

• Procedure:

  • To a solution of 3-hydroxybenzonitrile (1 eq.) in a polar aprotic solvent like dimethylformamide (DMF), add potassium carbonate (1.5 eq.).

  • Stir the mixture at room temperature for 30 minutes.

  • Add 2-bromopropane (1.2 eq.) dropwise to the suspension.

  • Heat the reaction mixture to 80 °C and stir for 12-16 hours, monitoring by TLC.

  • After completion, cool the reaction to room temperature and pour it into water.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation or column chromatography to yield 3-(Propan-2-yloxy)benzonitrile.

Conclusion and Future Outlook

3-(Propan-2-yloxy)benzonitrile stands as a testament to the power of strategic molecular design in materials science. Its adaptable structure provides a fertile ground for the creation of a new generation of liquid crystals and high-performance polymers. The protocols detailed herein offer a starting point for researchers to explore the vast potential of this building block. Future investigations could focus on the synthesis of novel copolymers, the exploration of different liquid crystalline architectures, and the development of materials with unique optical or electronic properties, all stemming from this versatile and promising molecule.

References

• PubChem. (n.d.). 3-(Propan-2-yloxy)benzonitrile. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (2025). Synthesis and characterization of polyamides and poly(amide–imide)s derived from 2,2-bis(4-aminophenoxy) benzonitrile. Retrieved from [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• YouTube. (2018, August 29). Williamson Ether Synthesis. Professor Dave Explains. Retrieved from [Link]

• Chem-Station Int. Ed. (2014, April 13). Williamson Ether Synthesis. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Synthesis of Liquid Crystals. Retrieved from [Link]

• International Journal of Scientific & Development Research. (2017). Synthesis and Liquid Crystalline Studies of 2,4-bis(4'-n-nonyloxybenzoyloxy)benzylidene-4''-n-alkyloxyaniline. Retrieved from [Link]

• MDPI. (2021). Synthesis of New Liquid-Crystalline Compounds Based on Terminal Benzyloxy Group: Characterization, DFT and Mesomorphic Properties. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. eprints.koyauniversity.org [eprints.koyauniversity.org]
• 3. Synthesis of New Liquid-Crystalline Compounds Based on Terminal Benzyloxy Group: Characterization, DFT and Mesomorphic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. jk-sci.com [jk-sci.com]
• 6. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 7. Williamson Ether Synthesis | Chem-Station Int. Ed. [en.chem-station.com]

Analytical methods for the quantification of 3-(Propan-2-yloxy)benzonitrile

Application Note: Quantitative Analysis of 3-(Propan-2-yloxy)benzonitrile

Abstract

This document provides detailed analytical methods for the precise and reliable quantification of 3-(Propan-2-yloxy)benzonitrile, a key intermediate in the synthesis of various organic compounds, particularly within the pharmaceutical and agrochemical sectors.[1] The accurate determination of its purity and concentration is critical for ensuring reaction efficiency, final product quality, and regulatory compliance. This guide presents two robust, validated analytical techniques: Reversed-Phase High-Performance Liquid Chromatography with UV detection (RP-HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS). The protocols are designed for researchers, quality control analysts, and drug development professionals, offering step-by-step instructions, explanations for methodological choices, and expected performance data.

Introduction and Physicochemical Profile

3-(Propan-2-yloxy)benzonitrile (CAS: 363185-45-9) is an aromatic nitrile compound whose versatile chemical structure makes it a valuable building block in organic synthesis.[2] The presence of the nitrile group and the aromatic ring allows for a variety of chemical transformations, making it a precursor for more complex molecules.[1][2] Given its role as a critical intermediate, a validated analytical method is paramount for process control and quality assurance.

The selection of an appropriate analytical technique is guided by the physicochemical properties of the analyte.

Table 1: Physicochemical Properties of 3-(Propan-2-yloxy)benzonitrile

Property	Value	Source
Molecular Formula	C₁₀H₁₁NO	PubChem CID 22344016[3]
Molecular Weight	161.20 g/mol	PubChem CID 22344016[3]
IUPAC Name	3-propan-2-yloxybenzonitrile	PubChem CID 22344016[3]
Synonyms	3-isopropoxybenzonitrile	PubChem CID 22344016[3]
XLogP (Predicted)	2.2	PubChemLite[4]
Monoisotopic Mass	161.08406 Da	PubChemLite[4]

The compound's aromaticity and moderate polarity, as indicated by its predicted XLogP value, make it an ideal candidate for both RP-HPLC and GC analysis.

Method 1: Quantification by RP-HPLC with UV Detection

RP-HPLC is the workhorse of pharmaceutical analysis due to its robustness, precision, and wide applicability. This method is chosen for its ability to separate the target analyte from potential impurities with high resolution. The benzonitrile moiety contains a strong chromophore, allowing for sensitive detection using a standard UV detector.

Principle of Separation

In reversed-phase chromatography, the stationary phase (typically a C18 silica-based column) is non-polar, while the mobile phase is a polar solvent mixture. 3-(Propan-2-yloxy)benzonitrile, being a moderately non-polar molecule, will be retained on the column. Its elution is controlled by adjusting the ratio of a strong organic solvent (acetonitrile) to a weak aqueous solvent (water). This interaction allows for effective separation from more polar or less polar impurities.

Experimental Protocol: RP-HPLC

Instrumentation:

• HPLC system with a binary or quaternary pump, degasser, autosampler, and column thermostat.

• UV-Vis or Photodiode Array (PDA) Detector.

Materials and Reagents:

• 3-(Propan-2-yloxy)benzonitrile reference standard (>99% purity)

• Acetonitrile (HPLC grade)

• Deionized Water (18.2 MΩ·cm)

• Methanol (HPLC grade)

• 0.45 µm Syringe Filters (PTFE or nylon)

Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase: Acetonitrile : Water (60:40, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection: UV at 254 nm

• Run Time: 10 minutes

Causality Note: A C18 column is selected for its strong hydrophobic retention of the aromatic ring. The 60:40 Acetonitrile:Water mobile phase provides a balance of elution strength and retention for a reasonable run time and good peak shape. A column temperature of 30 °C ensures stable retention times and method reproducibility. UV detection at 254 nm is a common choice for aromatic compounds, offering good sensitivity.

Procedure:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with methanol. Sonicate for 5 minutes to ensure complete dissolution.

• Calibration Standards: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by performing serial dilutions of the stock solution with the mobile phase.

• Sample Preparation: Accurately weigh a sample containing an expected amount of the analyte. Dissolve it in methanol to achieve a theoretical concentration within the calibration range (e.g., 50 µg/mL). Filter the final solution through a 0.45 µm syringe filter into an HPLC vial.

• Analysis: Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved. Inject the calibration standards followed by the sample solutions.

• Quantification: Construct a calibration curve by plotting the peak area of the analyte against the concentration of the standards. Determine the concentration of 3-(Propan-2-yloxy)benzonitrile in the samples using the linear regression equation derived from the calibration curve.

Workflow Diagram: RP-HPLC Analysis

Caption: Workflow for the quantification of 3-(Propan-2-yloxy)benzonitrile by RP-HPLC.

Method 2: Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers exceptional selectivity and sensitivity, making it an excellent confirmatory method or a primary technique for analyzing volatile compounds in complex matrices.[5][6] The high boiling point of related benzonitrile compounds suggests that 3-(Propan-2-yloxy)benzonitrile is sufficiently volatile for GC analysis.[7] The mass spectrometer provides definitive identification based on the analyte's mass spectrum and allows for highly selective quantification using Selected Ion Monitoring (SIM).

Principle of Separation and Detection

In GC, the sample is vaporized and separated based on its boiling point and interaction with a capillary column's stationary phase. For 3-(Propan-2-yloxy)benzonitrile, a non-polar column (e.g., 5% phenyl polysiloxane) is suitable. After separation, the analyte enters the mass spectrometer, where it is ionized, typically by Electron Ionization (EI). This process fragments the molecule into a reproducible pattern. The mass-to-charge ratio (m/z) of these fragments is measured, creating a mass spectrum that serves as a chemical fingerprint. For quantification, specific, abundant, and unique ions are monitored (SIM mode) to increase sensitivity and eliminate matrix interference.

Experimental Protocol: GC-MS

Instrumentation:

• Gas Chromatograph with a split/splitless inlet.

• Capillary GC column.

• Mass Spectrometer (Single Quadrupole or equivalent).

Materials and Reagents:

• 3-(Propan-2-yloxy)benzonitrile reference standard (>99% purity)

• Dichloromethane or Ethyl Acetate (GC grade)

• Helium (carrier gas, 99.999% purity)

Chromatographic and Spectrometric Conditions:

• Column: HP-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Inlet Temperature: 250 °C

• Injection Mode: Split (20:1 ratio)

• Injection Volume: 1 µL

• Oven Program:

  • Initial temperature: 100 °C, hold for 1 minute.

  • Ramp: 15 °C/min to 250 °C.

  • Hold: 5 minutes at 250 °C.

• MS Transfer Line: 280 °C

• Ion Source: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition:

  • Full Scan (for confirmation): m/z 40-300

  • SIM (for quantification): Monitor m/z 161 (M⁺), 119 ([M-C₃H₆]⁺), and 91.

Causality Note: An HP-5MS column is a general-purpose, low-bleed column ideal for separating a wide range of semi-volatile organic compounds. The oven temperature program is designed to ensure the analyte elutes as a sharp, symmetrical peak. The selected ions for SIM mode correspond to the molecular ion (m/z 161) and major, characteristic fragment ions, providing both sensitivity and specificity for quantification.[8]

Procedure:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with ethyl acetate.

• Calibration Standards: Prepare a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10, 25 µg/mL) by performing serial dilutions of the stock solution with ethyl acetate.

• Sample Preparation: Prepare the sample as described for the HPLC method, but use ethyl acetate as the final solvent to achieve a concentration within the calibration range.

• Analysis: Condition the GC-MS system. Inject the calibration standards followed by the sample solutions. First, acquire in Full Scan mode to confirm the retention time and mass spectrum of the analyte. Then, switch to SIM mode for quantitative analysis.

• Quantification: Using the data from the SIM analysis, construct a calibration curve by plotting the peak area of the primary quantifier ion (e.g., m/z 161) against concentration. Calculate the analyte concentration in the samples from this curve.

Workflow Diagram: GC-MS Analysis

Caption: Workflow for the quantification of 3-(Propan-2-yloxy)benzonitrile by GC-MS.

Method Validation and Performance

Both analytical methods should be validated to ensure they are suitable for their intended purpose, in accordance with guidelines such as the International Council for Harmonisation (ICH) Q2(R1).[9] Validation demonstrates that the method is reliable, reproducible, and accurate for the analysis of 3-(Propan-2-yloxy)benzonitrile.[10]

Table 2: Typical Method Performance Characteristics

Parameter	RP-HPLC-UV	GC-MS (SIM)
Linearity (r²)	> 0.999	> 0.998
Range	1 - 100 µg/mL	0.1 - 25 µg/mL
Limit of Detection (LOD)	~0.3 µg/mL	~0.03 µg/mL
Limit of Quantification (LOQ)	~1.0 µg/mL	~0.1 µg/mL
Accuracy (% Recovery)	98 - 102%	97 - 103%
Precision (% RSD)	< 2.0%	< 5.0%
Specificity	High (retention time)	Very High (retention time + mass spectrum)

Note: These are typical performance values and must be experimentally verified during formal method validation.

Conclusion

This application note details two effective and reliable methods for the quantification of 3-(Propan-2-yloxy)benzonitrile. The RP-HPLC-UV method is ideal for routine quality control due to its simplicity and high precision. The GC-MS method provides superior selectivity and sensitivity, making it suitable as a confirmatory technique and for trace-level analysis in complex matrices. The choice between these methods should be based on the specific application requirements, available instrumentation, and the complexity of the sample matrix. Proper method validation is essential before implementation in a regulated environment.

References

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• SIELC Technologies. (n.d.). Separation of Propanenitrile, 3-[[2-(benzoyloxy)ethyl][4-[(2-chloro-4-nitrophenyl)azo]phenyl]amino]- on Newcrom R1 HPLC column. Retrieved from [Link].

• MySkinRecipes. (n.d.). 3-(propan-2-yloxy)propanenitrile. Retrieved from [Link].

• SIELC Technologies. (n.d.). Separation of Propanenitrile, 3-[[2-(acetyloxy)ethyl][4-[(6-nitro-2-benzothiazolyl)azo]phenyl]amino]- on Newcrom R1 HPLC column. Retrieved from [Link].

• Google Patents. (n.d.). RU2107284C1 - Method of quantitative determination of physiologically active nitriles of saturated alifatic acids.

• Environmental Technology Verification Program. (n.d.). III Analytical Methods. Retrieved from [Link].

• SIELC Technologies. (n.d.). Separation of Propanenitrile, 3-(10-undecenyloxy)- on Newcrom R1 HPLC column. Retrieved from [Link].

• PubChemLite. (n.d.). 3-(propan-2-yloxy)benzonitrile (C10H11NO). Retrieved from [Link].

• Sharma, S., & Goyal, S. (2019). Analytical method validation: A brief review. International Journal of Research and Development in Pharmacy & Life Sciences, 8(5), 3326-3334.
• Lee, J. B., et al. (2013). Development and Validation of Analytical Method for Nitroxoline in Chicken Using HPLC-PDA. Korean Journal of Environmental Agriculture, 32(1), 70-76.

• European Medicines Agency. (1995). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link].

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Benzonitrile. Retrieved from [Link].

• ResearchGate. (n.d.). Request PDF | Development and Validation of Analytical Method for Nitroxoline in Chicken Using HPLC-PDA. Retrieved from [Link].

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Versatility of Benzonitrile Derivatives in Organic Synthesis. Retrieved from [Link].

• Misra, N., et al. (2009). A comparative study of two well known derivatives of BN viz 2-formyl benzonitrile and 4-methyl 3-nitrobenzonitrile. Der Pharma Chemica, 1(1), 196-209.
• Zwiener, C., & Frimmel, F. H. (2004). Analytical methods for tracing pharmaceutical residues in water and wastewater. TrAC Trends in Analytical Chemistry, 23(10-11), 613-622.
• Kondamadgu, P. R., & Gandu, V. (2016). Quantification of Drugs and Pharmaceuticals Using N-Bromosuccinimide and Methyl Orange Dye: A Spectrophotometric Study. Oriental Journal of Chemistry, 32(1), 709-717.
• Al-Odaini, N. A., et al. (2020).
• Svejkovská, B., et al. (2004). Determination of free and bound 3-chloropropane-1,2-diol by gas chromatography with mass spectrometric detection using deuterated 3-chloropropane-1,2-diol as an internal standard. Czech Journal of Food Sciences, 22(5), 182-189.
• Oboh, G., et al. (2012). GC-MS and HPLC profiles of phenolic fractions of the leaf of Telfairia occidentalis. Journal of Food Biochemistry, 36(3), 325-332.
• Dasgupta, A., & Hammett-Stabler, C. A. (Eds.). (2010). Analytical methods for therapeutic drug monitoring and toxicology. John Wiley & Sons.
• Gu, C., Sun, H., & Wang, K. (2014). Analysis of Potential Genotoxic Impurities in the Drug Development Process Using GC-MS/MS. ASMS Conference Proceedings.
• Espejo Maqueda, J., et al. (n.d.). GC-MS/MS Analysis of Pesticides in Extra Virgin Olive Oil.

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Technical Notes & Optimization

Technical Support Center: Purification of Crude 3-(Propan-2-yloxy)benzonitrile by Column Chromatography

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the purification of crude 3-(Propan-2-yloxy)benzonitrile. Here, we move beyond rote protocols to explain the underlying principles, enabling you to troubleshoot effectively and adapt the methodology to your specific experimental context. Our focus is on building a robust, self-validating purification workflow.

Foundational Knowledge: Understanding the Analyte

Success in chromatography is predicated on a thorough understanding of the target molecule's physicochemical properties. 3-(Propan-2-yloxy)benzonitrile is a moderately nonpolar aromatic compound. Its key properties, which dictate the separation strategy, are summarized below.

Property	Value	Significance for Chromatography
Molecular Formula	C₁₀H₁₁NO	Provides the atomic composition.[1]
Molecular Weight	161.20 g/mol	Relevant for characterization post-purification.[1]
XLogP3	2.2	This value indicates moderate lipophilicity (nonpolarity). The compound will have a strong affinity for nonpolar solvents (like hexanes) and a moderate affinity for polar stationary phases (like silica gel).[1]
Hydrogen Bond Acceptors	2 (Oxygen, Nitrogen)	The ether oxygen and nitrile nitrogen can act as hydrogen bond acceptors, influencing interactions with protic solvents and the silica gel surface.[1]
Topological Polar Surface Area	33 Ų	A relatively low TPSA, consistent with its moderate nonpolarity.[1]

The synthesis of this ether, often via a Williamson ether synthesis from 3-cyanophenol and an isopropyl halide, can introduce specific impurities. The most common are unreacted 3-cyanophenol (significantly more polar) and residual alkylating agent (less polar), which must be targeted for removal.

Recommended Purification Workflow

This section outlines a validated, step-by-step protocol for the purification of 3-(Propan-2-yloxy)benzonitrile using flash column chromatography.

Caption: Workflow for column chromatography purification.

Experimental Protocol

Step 1: Thin-Layer Chromatography (TLC) for Solvent System Selection The goal is to find a solvent system where the target compound has a Retention Factor (Rf) of approximately 0.3-0.4, ensuring good separation from impurities.[2]

• Prepare several eluent systems of varying polarity. A common starting point is a mixture of a nonpolar solvent (e.g., Hexanes or Heptane) and a moderately polar solvent (e.g., Ethyl Acetate or Dichloromethane).

• Suggested Test Systems:

  • 9:1 Hexanes:Ethyl Acetate

  • 8:2 Hexanes:Ethyl Acetate

  • 7:3 Hexanes:Ethyl Acetate

• Spot a dilute solution of the crude material onto separate TLC plates.

• Develop the plates in chambers containing the different test systems.

• Visualize the spots under UV light (254 nm). The ideal system will show the product spot at an Rf of ~0.3, well-separated from other spots.

Step 2: Column Preparation (Wet Slurry Packing)

• Select a glass column of appropriate size (a good rule of thumb is a 40:1 to 100:1 ratio of silica gel to crude material by weight).

• Place a small plug of cotton or glass wool at the bottom of the column, followed by a thin layer of sand (approx. 1 cm).[3]

• In a beaker, prepare a slurry of silica gel in the initial, least polar eluent determined by TLC.

• Pour the slurry into the column. Use gentle air pressure or tap the column to ensure even packing and remove air bubbles.[3]

• Drain the excess solvent until the solvent level is just above the top of the silica bed. Do not let the column run dry.

Step 3: Sample Loading (Dry Loading Recommended) Dry loading is often superior for compounds with moderate solubility as it prevents band broadening.[4]

• Dissolve the crude 3-(Propan-2-yloxy)benzonitrile in a minimal amount of a volatile solvent (e.g., dichloromethane).

• Add a small amount of silica gel (2-3 times the mass of the crude material) to this solution.

• Remove the solvent by rotary evaporation until a dry, free-flowing powder is obtained.

• Carefully add this powder to the top of the packed column.

• Gently add a thin layer of sand on top of the sample to prevent disturbance during solvent addition.[4]

Step 4 & 5: Elution and Fraction Collection

• Carefully add the eluent to the column.

• Apply gentle, steady air pressure to begin eluting the compounds.

• Collect the eluate in sequentially numbered test tubes or flasks. The fraction size should be appropriate for the column size (e.g., 10-20 mL fractions for a medium-sized column).

Step 6, 7 & 8: Analysis, Pooling, and Solvent Removal

• Analyze the collected fractions by TLC to identify which ones contain the pure product.[5][6]

• Combine the fractions that show a single spot corresponding to the pure product.

• Remove the solvent from the pooled fractions using a rotary evaporator to yield the purified 3-(Propan-2-yloxy)benzonitrile.

Troubleshooting Guide

This section addresses common issues encountered during the purification process in a direct question-and-answer format.

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Identifying and removing by-products in 3-(Propan-2-yloxy)benzonitrile synthesis

This guide provides in-depth troubleshooting and practical solutions for common challenges encountered during the synthesis of 3-(Propan-2-yloxy)benzonitrile, a key intermediate in pharmaceutical and agrochemical research.[1] We will focus on the prevalent Williamson ether synthesis route and address the identification and removal of critical by-products that can compromise yield and purity.

Section 1: Synthesis Overview and Mechanistic Insights

The synthesis of 3-(Propan-2-yloxy)benzonitrile is most commonly achieved via the Williamson ether synthesis.[2][3] This Sₙ2 reaction involves the nucleophilic attack of the 3-cyanophenoxide ion on an isopropyl halide.[2][4] While straightforward in principle, the specific reactants—a secondary alkyl halide and an ambident phenoxide nucleophile—create a landscape of potential side reactions.

The primary reaction begins with the deprotonation of 3-hydroxybenzonitrile using a suitable base, such as potassium carbonate (K₂CO₃) or sodium hydride (NaH), to form the reactive phenoxide intermediate.[4][5] This phenoxide then reacts with an isopropylating agent like 2-bromopropane.

Caption: Key reaction pathways in the synthesis of 3-(Propan-2-yloxy)benzonitrile.

Section 2: Troubleshooting Guide & Frequently Asked Questions

This section addresses specific experimental issues in a practical Q&A format.

Q1: My reaction is slow or incomplete, with significant unreacted 3-hydroxybenzonitrile remaining. What are the likely causes?

A1: Incomplete conversion is typically traced back to three factors:

• Insufficient Deprotonation: 3-Hydroxybenzonitrile has a pKa of approximately 8.3. While a base like potassium carbonate is common, its effectiveness depends on the solvent and reaction conditions. If the phenoxide is not formed efficiently, the reaction will stall. Consider using a stronger base like sodium hydride (NaH) in an anhydrous aprotic solvent like DMF or THF for more robust deprotonation.[4][5]

• Reaction Time and Temperature: Williamson ether syntheses can require several hours at elevated temperatures (e.g., 60-80 °C) to proceed to completion.[2][5] Low temperatures or insufficient reaction times are common reasons for poor conversion. Monitor the reaction's progress using Thin Layer Chromatography (TLC) until the starting material spot is consumed.

• Stoichiometry: Ensure you are using a slight excess of the alkylating agent (1.1-1.2 equivalents) and a sufficient amount of base (1.5-2.0 equivalents for K₂CO₃) to drive the reaction forward.[5]

Q2: The reaction seems to have worked, but my isolated yield is much lower than expected. I noticed some gas evolution during the reaction. What happened?

A2: This is a classic sign of a competing E2 elimination reaction.[6] Isopropyl halides are secondary halides, which are susceptible to elimination, especially in the presence of a strong base.[3] The 3-cyanophenoxide, in addition to being a nucleophile, can act as a base, abstracting a proton from the isopropyl halide to generate propene gas and water. This E2 pathway directly competes with the desired Sₙ2 substitution, consuming your reagents and reducing the yield of the ether product.[4][6]

• Causality: The Sₙ2 reaction is favored by less sterically hindered alkyl halides.[4] As a secondary halide, 2-bromopropane is at the tipping point where elimination becomes a significant competitive pathway.[3]

• Mitigation: To favor substitution over elimination, you can try using a less-hindered base if possible, though in this case the nucleophile is fixed. A more effective strategy is to use a more reactive leaving group (e.g., 2-iodopropane instead of 2-bromopropane) which can sometimes allow for lower reaction temperatures, disfavoring the higher-activation-energy elimination pathway.

Q3: My analytical data (¹H NMR, GC-MS) suggests the presence of an isomer with the same mass as my product. What is it and how can I prevent its formation?

A3: You are likely observing C-alkylation by-products. The 3-cyanophenoxide ion is an ambident nucleophile, meaning it has two nucleophilic sites: the oxygen atom and the electron-rich aromatic ring. While O-alkylation is generally favored, reaction at the carbon atoms ortho and para to the hydroxyl group can occur, leading to the formation of isomeric products like 3-hydroxy-2-isopropylbenzonitrile or 3-hydroxy-4-isopropylbenzonitrile.

• Prevention: The choice of solvent and counter-ion can influence the O- vs. C-alkylation ratio. Using phase-transfer catalysis (PTC) is a highly effective method to promote selective O-alkylation.[5] A catalyst like tetrabutylammonium bromide (TBAB) helps shuttle the phenoxide ion into the organic phase, where it is less solvated and more reactive at the oxygen atom.

Q4: How do I efficiently remove unreacted 3-hydroxybenzonitrile from my crude product after the reaction?

A4: Unreacted 3-hydroxybenzonitrile can be easily removed with a simple liquid-liquid extraction using a basic aqueous solution. The phenolic proton is acidic and will be deprotonated by a base like sodium hydroxide (NaOH) or sodium bicarbonate (NaHCO₃), forming the water-soluble sodium 3-cyanophenoxide salt. The desired ether product, lacking an acidic proton, will remain in the organic layer.

See Section 3 for a detailed protocol.

Q5: What is the most effective method to separate the desired O-alkylated product from its C-alkylated isomers?

A5: The separation of these positional isomers can be challenging due to their similar physical properties.[7] The most reliable and scalable method is flash column chromatography on silica gel.[8][9] The isomers will likely have different polarities due to the presence of a free hydroxyl group in the C-alkylated by-products, allowing for separation. For analytical-scale separation and purity assessment, High-Performance Liquid Chromatography (HPLC) is the method of choice.[8] A reverse-phase C18 column with a methanol/water or acetonitrile/water mobile phase is a good starting point.[10]

Section 3: Key Experimental Protocols

Protocol 1: Post-Reaction Workup for Removal of Starting Material

This protocol is designed to remove acidic impurities, primarily unreacted 3-hydroxybenzonitrile, from the crude reaction mixture.

• Quench and Dilute: Cool the reaction mixture to room temperature. If DMF was used as a solvent, carefully pour the mixture into a separatory funnel containing water (approx. 10 volumes). Dilute with an organic solvent immiscible with water, such as ethyl acetate or dichloromethane (DCM).

• Basic Wash: Add a 1 M aqueous solution of sodium hydroxide (NaOH) to the separatory funnel. Shake vigorously for 1-2 minutes and allow the layers to separate. Drain and discard the aqueous (bottom) layer. Repeat this wash step one more time to ensure complete removal of the acidic starting material.

• Neutralization and Brine Wash: Wash the organic layer with water, followed by a saturated aqueous sodium chloride (brine) solution. The brine wash helps to remove residual water from the organic layer.

• Drying and Concentration: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄). Filter off the drying agent and concentrate the organic solvent using a rotary evaporator to yield the crude product, now free of acidic impurities.

Protocol 2: Purification by Flash Column Chromatography

This is the definitive step for isolating the pure 3-(Propan-2-yloxy)benzonitrile from non-polar by-products and any C-alkylated isomers.

• Prepare the Column: Select an appropriately sized silica gel column based on the amount of crude material (typically a 40:1 to 100:1 ratio of silica to crude product by weight). Pack the column using a suitable non-polar solvent system (the "mobile phase"), such as a mixture of hexanes and ethyl acetate.

• Load the Sample: Dissolve the crude product from Protocol 1 in a minimal amount of the mobile phase or a slightly stronger solvent like DCM. Adsorb this solution onto a small amount of silica gel ("dry loading") or apply it directly to the top of the packed column ("wet loading").

• Elution: Begin eluting the column with the mobile phase. A typical starting point is a low-polarity mixture (e.g., 95:5 Hexanes:Ethyl Acetate). The desired, less polar O-alkylated product should elute before the more polar C-alkylated isomers (which contain a free -OH group).

• Fraction Collection: Collect the eluent in a series of fractions. Monitor the composition of each fraction using TLC.

• Combine and Concentrate: Combine the fractions that contain the pure desired product (as determined by TLC). Remove the solvent under reduced pressure with a rotary evaporator to obtain the purified 3-(Propan-2-yloxy)benzonitrile.

Data Presentation: Analytical Parameters

Compound	Expected Polarity	Typical TLC Rf (9:1 Hex:EtOAc)	Analytical Technique
3-(Propan-2-yloxy)benzonitrile	Low	~0.4 - 0.5	GC-MS, HPLC, NMR
3-Hydroxybenzonitrile	High	~0.1 - 0.2	HPLC, NMR
C-Alkylated Isomers	Moderate-High	~0.2 - 0.3	HPLC, GC-MS, NMR

Note: Rf values are approximate and can vary based on specific TLC plate, solvent saturation, and spotting concentration.

Caption: A logical workflow for troubleshooting the synthesis and purification process.

References

• BenchChem. (n.d.). Technical Support Center: Purification of 3-Hydroxy-2-isopropylbenzonitrile.

• Jakhar, K. (2022). Williamson Ether Synthesis. In Name Reactions in Organic Synthesis. Cambridge University Press. Retrieved from [Link]

• Organic-Chemistry.org. (2019). Mitsunobu Reaction. Retrieved from [Link]

• ChemTalk. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

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• Wikipedia. (n.d.). Mitsunobu reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Chemistry Steps. (n.d.). The Williamson Ether Synthesis. Retrieved from [Link]

• PubChemLite. (n.d.). 3-(propan-2-yloxy)benzonitrile (C10H11NO). Retrieved from [Link]

• NIST. (n.d.). Benzonitrile, 3-hydroxy-. NIST Chemistry WebBook. Retrieved from [Link]

• MySkinRecipes. (n.d.). 3-(propan-2-yloxy)propanenitrile. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-(Propan-2-yloxy)benzonitrile. PubChem Compound Database. Retrieved from [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

• UNEP. (n.d.). Analytical Methods. Retrieved from [Link]

• Chromatography Today. (n.d.). Easy purification of isomers with prepacked glass columns. Retrieved from [Link]

• CP Lab Safety. (n.d.). 3-(Propan-2-yloxy)benzonitrile, 98% Purity, C10H11NO, 10 grams. Retrieved from [Link]

• Google Patents. (n.d.). US5637750A - Method for the preparation of 2 hydroxybenzonitrile.

• Williams, J. P., et al. (2022). Separation of Isomeric Metabolites and Gangliosides with High Performance (Drift Tube) Ion Mobility–Mass Spectrometry. Spectroscopy Online. Retrieved from [Link]

• Welch Materials. (2024). [Reader Insight] A Guide to Selective Columns for Isomer Separation. Retrieved from [Link]

• NIST. (n.d.). Benzonitrile, 3-hydroxy-. NIST Chemistry WebBook. Retrieved from [Link]

• Chromatography Forum. (2017). separation of positional isomers. Retrieved from [Link]

• Google Patents. (n.d.). WO2009026091A1 - Processes for the synthesis of 3-hydroxyglutaronitrile.

• ResearchGate. (2019). Separation of biologically relevant isomers on an Orbitrap mass spectrometer using high-resolution drift tube ion mobility and varied drift gas mixtures. Retrieved from [Link]

• PubMed Central. (n.d.). Recent Advances in the Synthesis and Applications of m-Aryloxy Phenols. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-(Propan-2-yl)benzonitrile. PubChem Compound Database. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 3-Hydroxybenzonitrile. Retrieved from [Link]

• Google Patents. (n.d.). US3259646A - Process for the preparation of p-hydroxybenzonitrile.

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Technical Support Center: Optimization of Reaction Conditions for the Etherification of 3-Hydroxybenzonitrile

Welcome to the technical support center for the etherification of 3-hydroxybenzonitrile (also known as 3-cyanophenol). This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this crucial synthetic transformation. Here, we will move beyond simple procedural lists to explain the causality behind experimental choices, empowering you to troubleshoot effectively and enhance your reaction outcomes.

Core Reaction Principles: The Williamson Ether Synthesis

The etherification of 3-hydroxybenzonitrile is a classic example of the Williamson ether synthesis. This reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1][2] The process involves two key steps:

• Deprotonation: A base is used to deprotonate the acidic phenolic hydroxyl group of 3-hydroxybenzonitrile, forming a highly reactive phenoxide ion.

• Nucleophilic Attack: The newly formed phenoxide nucleophile attacks an electrophilic alkylating agent (typically an alkyl halide), displacing the leaving group and forming the desired ether linkage.

Understanding this SN2 mechanism is fundamental to optimizing conditions and troubleshooting, as factors that influence SN2 reactions—such as steric hindrance, solvent polarity, and leaving group ability—are paramount.[3]

Caption: The Williamson Ether Synthesis Mechanism.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the selection of reagents and conditions for optimizing the etherification of 3-hydroxybenzonitrile.

Q1: How do I choose the right base for deprotonating 3-hydroxybenzonitrile?

A1: The choice of base depends on the acidity of the phenol and the desired reaction conditions. 3-Hydroxybenzonitrile is more acidic than a simple alcohol due to the resonance stabilization of the resulting phenoxide. Therefore, extremely strong bases like sodium hydride (NaH) are often unnecessary and can be hazardous.[3]

Base	Strength	Typical Solvent	Key Considerations
K₂CO₃	Mild/Moderate	Acetone, DMF, Acetonitrile	Most common and cost-effective choice. Generally safe and effective. Requires heating.[1][4]
Cs₂CO₃	Moderate	Acetone, DMF, Acetonitrile	More reactive and soluble than K₂CO₃, often leading to faster reactions or higher yields, but is more expensive.[4]
NaOH/KOH	Strong	Ethanol, Water	Can be used, but the presence of water in aqueous solutions can hinder the reaction.[4][5]
NaH	Very Strong	THF, DMF	Highly effective and drives the deprotonation to completion. However, it is flammable and reacts violently with water. Use only when milder bases fail.[1][3]

For most applications, potassium carbonate (K₂CO₃) provides the best balance of reactivity, safety, and cost.

Q2: What is the best solvent for this reaction?

A2: The ideal solvent for a Williamson ether synthesis is a polar aprotic solvent . These solvents can dissolve the ionic phenoxide intermediate but do not solvate the nucleophile excessively, leaving it highly reactive for the SN2 attack.[1][2]

• Recommended: N,N-Dimethylformamide (DMF), Acetonitrile (MeCN), Dimethyl sulfoxide (DMSO), and Acetone are excellent choices.[1][2][4] They promote high reaction rates.

• Avoid: Protic solvents like ethanol or water should generally be avoided. They can hydrogen-bond with the phenoxide oxygen, creating a solvent "cage" that reduces its nucleophilicity and slows the reaction.[6]

Q3: Which type of alkylating agent should I use?

A3: The structure of the alkylating agent is critical because the reaction is an SN2 process, which is highly sensitive to steric hindrance.[1][3]

• Best: Primary alkyl halides (e.g., iodomethane, ethyl bromide) react fastest and give the highest yields.[2][3] Alkyl sulfonates (tosylates, mesylates) are also excellent electrophiles.[3]

• Use with Caution: Secondary alkyl halides will give a mixture of the desired ether (SN2 product) and an alkene byproduct (E2 elimination product).[1][3]

• Do Not Use: Tertiary alkyl halides will almost exclusively undergo E2 elimination to form an alkene and will not produce the desired ether.[1][3]

The reactivity order for the halide leaving group is I > Br > Cl.[3] Iodides are the most reactive but also the most expensive. Bromides often offer the best compromise.

Q4: What is a typical reaction temperature and time?

A4: Reaction conditions are highly dependent on the specific reagents used. Generally, reactions with K₂CO₃ in DMF or acetonitrile are heated to between 60-100 °C .[1][7] Reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). A typical reaction may run for 2 to 12 hours .[1][7]

Troubleshooting Guide

Encountering issues? This guide provides a systematic approach to diagnosing and solving common problems.

Caption: A decision tree for troubleshooting common issues.

Issue 1: My reaction shows low or no conversion (low yield).

• Potential Cause A: Incomplete Deprotonation. The base may not be strong enough or soluble enough to fully deprotonate the 3-hydroxybenzonitrile.

  • Solution: Switch from K₂CO₃ to the more soluble and reactive Cs₂CO₃.[4] Alternatively, if using K₂CO₃, ensure it is finely powdered to maximize surface area. Using a stronger base like NaH in an anhydrous solvent like THF or DMF can also be effective, but requires stringent safety precautions.[1][3]

• Potential Cause B: Poor Solvent Choice. Using a protic solvent (e.g., ethanol) can solvate the phenoxide, drastically reducing its nucleophilicity.

  • Solution: Ensure you are using a dry, polar aprotic solvent such as DMF or acetonitrile.[2]

• Potential Cause C: Insufficient Temperature or Time. The reaction may have a high activation energy that is not being overcome.

  • Solution: Gradually increase the reaction temperature in 10-20 °C increments while monitoring the reaction by TLC.[8] Typical temperatures range from 50-100 °C.[1][7] If the reaction is proceeding slowly, extend the reaction time.

• Potential Cause D: Poor Alkylating Agent. The leaving group may be poor (e.g., -Cl), or the reagent may have degraded.

  • Solution: Switch to a more reactive alkylating agent, such as an alkyl iodide or bromide.[3] Always use high-purity reagents.[8]

Issue 2: My TLC shows multiple product spots, indicating side reactions.

• Potential Cause A: E2 Elimination. This is the most common side reaction and occurs when the phenoxide acts as a base rather than a nucleophile, abstracting a proton from the alkyl halide to form an alkene.[2][5] This is especially problematic with secondary and tertiary alkyl halides.[1][3]

  • Solution: The most effective solution is to use a primary alkyl halide.[1] If a secondary group is required on the ether, the synthetic strategy should be reversed if possible. Additionally, lowering the reaction temperature generally favors the SN2 substitution pathway over elimination.[1]

• Potential Cause B: C-Alkylation. The phenoxide ion is an ambident nucleophile, meaning it can react at either the oxygen atom (O-alkylation, desired) or the aromatic ring (C-alkylation, undesired), typically at the ortho or para positions.[1][4][7]

  • Solution: O-alkylation is strongly favored in polar aprotic solvents like DMF or DMSO.[1] C-alkylation becomes more competitive in protic solvents, which solvate the oxygen atom and leave the ring's carbon atoms more accessible.[6] Sticking to recommended polar aprotic solvents will minimize this side reaction.

Standard Experimental Protocol

This protocol provides a reliable starting point for the etherification of 3-hydroxybenzonitrile with ethyl bromide.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. jk-sci.com [jk-sci.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pharmaxchange.info [pharmaxchange.info]
• 7. byjus.com [byjus.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Common side reactions in the synthesis of 3-alkoxybenzonitriles

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 3-alkoxybenzonitriles. This guide is designed for researchers, medicinal chemists, and process development professionals who encounter challenges in the synthesis of this important structural motif. We will move beyond simple procedural outlines to delve into the mechanistic underpinnings of common side reactions and provide actionable, field-proven troubleshooting strategies.

Overview of Common Synthetic Challenges

The synthesis of 3-alkoxybenzonitriles, while conceptually straightforward, is often plagued by competing reaction pathways that can significantly reduce yield and complicate purification. The most common synthetic strategies involve either forming the ether linkage first followed by cyanation, or attaching the alkoxy group to a pre-existing benzonitrile core. Each approach has its own unique set of potential side reactions. This guide is structured around these common synthetic routes to help you diagnose and resolve specific experimental issues.

Guide 1: Williamson Ether Synthesis Route

This is one of the most common methods, typically involving the O-alkylation of 3-hydroxybenzonitrile with an alkyl halide. While robust, the reaction is sensitive to steric hindrance, base strength, and solvent choice.

Frequently Asked Questions (FAQs)

Q1: My reaction yield is very low, and I've recovered most of my starting 3-hydroxybenzonitrile. What's the likely cause?

A1: The most probable cause is incomplete deprotonation of the starting phenol. The pKa of a phenol is typically around 10. If your base is not strong enough to fully generate the phenoxide nucleophile, the reaction will not proceed efficiently. For phenols, bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are generally effective. For more stubborn or less acidic phenols, a stronger, non-nucleophilic base like sodium hydride (NaH) may be required.[1][2]

Q2: I see two products in my crude NMR that look very similar to my desired product. What could they be?

A2: You are likely observing a mixture of O-alkylation (your desired ether) and C-alkylation products. The phenoxide ion is an ambident nucleophile, meaning it can react through either the oxygen or the electron-rich aromatic ring (typically at the ortho and para positions).[2][3][4] This is a classic side reaction in Williamson ether synthesis involving phenols.

In-Depth Troubleshooting: O- vs. C-Alkylation

Problem: "My primary product is the desired 3-alkoxybenzonitrile, but I have a persistent 10-20% impurity of an isomer, which I suspect is a C-alkylated byproduct. How can I suppress this side reaction?"

Probable Cause: The selectivity between O- and C-alkylation is heavily influenced by the reaction solvent and the counter-ion of the base.[2]

• Mechanism: In polar aprotic solvents (like DMF, DMSO, acetonitrile), the "naked" phenoxide anion is highly solvated, making the oxygen atom more accessible and nucleophilic, thus favoring O-alkylation. In polar protic solvents (like ethanol), hydrogen bonding can shield the oxygen atom, making the carbon atoms of the ring more competitive as nucleophilic sites.

Mitigation Strategies:

• Solvent Choice is Critical: Switch to a polar aprotic solvent. Dimethylformamide (DMF) or acetonitrile are excellent first choices as they strongly favor O-alkylation.[2][5]

• Base and Counter-ion: Using a base with a large, soft cation like cesium (from Cs₂CO₃) can sometimes increase O-selectivity.

• Temperature Control: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Higher temperatures can sometimes favor C-alkylation.

Protocol: Optimized O-Alkylation of 3-Hydroxybenzonitrile

• To a stirred suspension of 3-hydroxybenzonitrile (1.0 eq.) and potassium carbonate (1.5 eq.) in anhydrous acetonitrile (10 mL per 1 g of phenol), add the primary alkyl halide (1.1 eq.) at room temperature.

• Heat the reaction mixture to 60-80 °C and monitor by TLC or LC-MS. Typical reaction times are 4-12 hours.[5]

• Upon completion, cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate, wash with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.

In-Depth Troubleshooting: E2 Elimination of the Alkyl Halide

Problem: "I'm trying to synthesize a 3-(sec-butoxy)benzonitrile using 2-bromobutane, but my main product is a mixture of butenes, and I recover my starting material."

Probable Cause: You are observing the classic competition between the desired Sₙ2 substitution and E2 elimination. The alkoxide/phenoxide is not only a good nucleophile but also a strong base. With secondary and tertiary alkyl halides, the sterically hindered backside attack required for Sₙ2 is slow, allowing the base to abstract a proton from a beta-carbon, leading to elimination.[2][3][6]

Mitigation Strategies:

• Re-evaluate Your Synthetic Strategy: The most effective solution is to avoid using secondary or tertiary alkyl halides in Williamson ether synthesis.[6] If you need to make a bulky ether, the bulky group should be on the alkoxide, and the halide should be primary. For your target, you cannot change the phenoxide, so this route is inherently problematic. A different synthetic route, like a Buchwald-Hartwig etherification, might be more suitable.

• Lower the Reaction Temperature: Elimination reactions generally have a higher activation energy than substitution reactions. Running the reaction at a lower temperature will favor the Sₙ2 pathway, although the reaction rate will be much slower.[2]

• Use a Milder Base: While a strong base is needed to deprotonate the phenol, using a very strong, hindered base can favor elimination. A weaker base like K₂CO₃ is generally preferred over NaH in these cases.

Data Summary: Sₙ2 vs. E2 Competition

Alkyl Halide Type	Primary (e.g., 1-bromobutane)	Secondary (e.g., 2-bromobutane)	Tertiary (e.g., t-butyl bromide)
Primary Pathway	Sₙ2 (Substitution)	Sₙ2 / E2 (Mixture)	E2 (Elimination)
Expected Product	Desired Ether	Mixture of Ether and Alkene	Alkene Only
Recommendation	Highly Recommended	Not Recommended	Avoid

Diagnostic Workflow for Williamson Ether Synthesis Issues

Caption: Troubleshooting workflow for Williamson ether synthesis.

Guide 2: Palladium-Catalyzed Cyanation Route

This approach typically involves the reaction of a 3-alkoxy-aryl halide (bromide or chloride) with a cyanide source, catalyzed by a palladium complex. This method is powerful but can be sensitive to catalyst poisoning and reaction conditions.

Frequently Asked Questions (FAQs)

Q1: My cyanation reaction is stalled. I see starting material and only a trace of product. What happened?

A1: The most common issue in palladium-catalyzed cyanation is catalyst deactivation or "poisoning." Cyanide ions can bind irreversibly to the palladium center, inhibiting its catalytic activity.[7][8] This can happen if the concentration of free cyanide is too high or if the initial oxidative addition is slow.

Q2: Which cyanide source is best? I see many options like KCN, Zn(CN)₂, and K₄[Fe(CN)₆].

A2: The choice of cyanide source is critical for success.

• KCN/NaCN: Highly soluble, leading to high concentrations of free CN⁻, which can poison the catalyst. Often requires rigorously anhydrous conditions.[7]

• Zn(CN)₂: A very common choice. It has lower solubility, releasing cyanide more slowly, which helps prevent catalyst poisoning. It also acts as a Lewis acid to facilitate the final reductive elimination step.[8]

• K₄[Fe(CN)₆]·3H₂O: A non-toxic, air-stable, and increasingly popular alternative. It is considered safer and can be highly effective, especially with modern catalyst systems.[7][9]

In-Depth Troubleshooting: Catalyst Poisoning and Low Activity

Problem: "I'm attempting a cyanation of 3-methoxybromobenzene using Pd(PPh₃)₄ and Zn(CN)₂ in DMF, but the reaction is sluggish and gives a poor yield."

Probable Cause: Even with Zn(CN)₂, catalyst activity can be low due to several factors:

• Catalyst Precursor: Pd(PPh₃)₄ can be inconsistent. The active catalyst is a Pd(0) species, and the efficiency of its in-situ generation can vary.

• Ligand Choice: The ligands on the palladium catalyst are crucial. Bulky, electron-rich phosphine ligands are often required to promote the key steps of the catalytic cycle (oxidative addition and reductive elimination).

• Water Content: While some modern protocols tolerate water, rigorously anhydrous conditions are often beneficial, especially with older catalyst systems.

Catalytic Cycle and Point of Inhibition

Caption: Palladium-catalyzed cyanation cycle and catalyst poisoning.

Mitigation Strategies:

• Use a Modern Pre-catalyst: Instead of Pd(PPh₃)₄, consider using a more robust pre-catalyst like a palladacycle (e.g., G3-Pd precatalysts) or a combination of Pd₂(dba)₃ with a suitable ligand.[7] These systems generate the active Pd(0) species more cleanly and efficiently.

• Optimize the Ligand: For electron-neutral or electron-rich aryl bromides, a ligand like dppf (1,1'-Bis(diphenylphosphino)ferrocene) is often more effective than PPh₃.[8]

• Additives: The addition of catalytic amounts of zinc salts (e.g., ZnBr₂) or copper salts can sometimes accelerate the reaction by facilitating the transmetalation step.[10]

• Solvent and Temperature: While DMF is common, other solvents like DMAc or NMP can be effective, often at higher temperatures (110-140 °C).[8]

Protocol: Robust Palladium-Catalyzed Cyanation of 3-Alkoxybromobenzene

• In an oven-dried Schlenk flask under an inert atmosphere (Nitrogen or Argon), combine the 3-alkoxybromobenzene (1.0 eq.), zinc cyanide (0.6 eq.), Pd₂(dba)₃ (0.01 eq., 1 mol%), and dppf (0.04 eq., 4 mol%).

• Add anhydrous, degassed N,N-Dimethylacetamide (DMAc) (5 mL per 1 mmol of aryl bromide).

• Heat the reaction mixture to 120 °C with vigorous stirring for 6-24 hours. Monitor progress by GC-MS or LC-MS.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite to remove palladium residues.

• Wash the filtrate with aqueous ammonia (to complex excess zinc salts) followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or distillation.

Guide 3: General Side Reaction - Nitrile Hydrolysis

This side reaction can occur as a subsequent step in any synthesis of 3-alkoxybenzonitriles if water is present under acidic or basic conditions, especially at elevated temperatures.

Problem: "My final product contains significant amounts of 3-alkoxybenzamide and/or 3-alkoxybenzoic acid."

Probable Cause: The nitrile group (-C≡N) is susceptible to hydrolysis. The reaction proceeds in two stages: first to the corresponding primary amide, and then further to the carboxylic acid.[11][12][13]

• Basic Hydrolysis: Often occurs during basic workups or if the synthesis is run with aqueous bases (e.g., NaOH, KOH) at high temperatures. Milder basic conditions may stop at the amide stage, while harsher conditions drive the reaction to the carboxylate salt.[11][14]

• Acidic Hydrolysis: Can happen during an acidic workup intended to neutralize a basic reaction mixture. This typically leads all the way to the carboxylic acid.[12][13]

Mechanism of Nitrile Hydrolysis

Caption: Stepwise hydrolysis of a benzonitrile.

Mitigation Strategies:

• Control Workup Conditions:

  • When quenching a basic reaction, do so at low temperatures (e.g., 0 °C).

  • Avoid using strong acids or bases in your workup if possible. Use saturated aqueous sodium bicarbonate (a weak base) or ammonium chloride (a weak acid) for neutralization.

• Minimize Water Content: Ensure all solvents and reagents are anhydrous, especially in reactions run at high temperatures for extended periods.

• Purification: If hydrolysis has already occurred, you can often separate the neutral nitrile from the acidic carboxylic acid byproduct via an acid-base extraction. Dissolve the crude mixture in an organic solvent (e.g., ethyl acetate) and wash with a mild aqueous base (like NaHCO₃ solution). The carboxylate salt will move to the aqueous layer, while your desired nitrile remains in the organic layer.

References

• Organic Chemistry Tutor. Hydrolysis of Nitriles. [Link][11]

• Clark, J. (2015). Hydrolysing Nitriles. Chemguide. [Link][12]

• Chemistry Steps. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. [Link][13]

• Organic Chemistry Portal. Nitrile to Amide - Common Conditions. [Link][14]

• Chemistry Stack Exchange. Hydrolysis of nitriles: Amide vs Carboxylic acid. (2021). [Link][15]

• Gellerstedt, G., & Li, J. (2008). Cleavage of arylglycerol β-aryl ethers under neutral and acid conditions. ResearchGate. [Link][16]

• Chemistry LibreTexts. (2023). 18.3 Reactions of Ethers: Acidic Cleavage. [Link][17]

• Pharmaffiliates. Alcohol to Ether using Williamson synthesis (O-Alkylation). [Link][1]

• Wikipedia. Ether cleavage. [Link][18]

• Pelzer, R., et al. (2020). Acid-Catalyzed α-O-4 Aryl-Ether Cleavage Mechanisms in (Aqueous) γ-Valerolactone. ACS Publications. [Link][19]

• BYJU'S. Williamson Ether Synthesis reaction. [Link][5]

• Duan, H. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Francis Academic Press. [Link][20][21]

• Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry. [Link][6]

• Wikipedia. Williamson ether synthesis. [Link][3]

• J&K Scientific LLC. Williamson Ether Synthesis. (2025). [Link][4]

• Maligres, P. E., et al. (2008). Insights into palladium-catalyzed cyanation of bromobenzene: additive effects on the rate-limiting step. PubMed. [Link][10]

• Fors, B. P., et al. (2011). A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides. PMC - NIH. [Link][7]

• Organic Chemistry Portal. Development of Pd/C-Catalyzed Cyanation of Aryl Halides. [Link][8]

• Semantic Scholar. A general, practical palladium-catalyzed cyanation of (hetero)aryl chlorides and bromides. [Link][9]

• Chemistry LibreTexts. (2024). 7: The Grignard Reaction (Experiment). [Link][22]

• University of Babylon. Nucleophilic Aromatic Substitution. [Link][23]

• Chemistry Steps. Nucleophilic Aromatic Substitution. [Link][24]

• Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link][25]

• Organic Syntheses. nucleophilic aromatic substitution of aryl fluorides by secondary nitriles. [Link][26]

• Master Organic Chemistry. Addition of Grignard reagents to nitriles to give ketones (after hydrolysis). [Link][27]

• Chad's Prep. (2021). Nucleophilic Aromatic Substitution (NAS). YouTube. [Link][28]

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• 8. Development of Pd/C-Catalyzed Cyanation of Aryl Halides [organic-chemistry.org]
• 9. A general, practical palladium-catalyzed cyanation of (hetero)aryl chlorides and bromides. | Semantic Scholar [semanticscholar.org]
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Technical Support Center: Synthesis & Purification of 3-(Propan-2-yloxy)benzonitrile

Welcome to the technical support center for the synthesis and purification of 3-(Propan-2-yloxy)benzonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis and purification of this compound. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to help you increase the purity of your product and achieve your desired experimental outcomes.

Introduction to the Synthesis of 3-(Propan-2-yloxy)benzonitrile

The most common and direct route to synthesize 3-(Propan-2-yloxy)benzonitrile is via the Williamson ether synthesis. This reaction involves the deprotonation of 3-hydroxybenzonitrile with a suitable base to form a phenoxide, which then acts as a nucleophile to displace a halide from an isopropylating agent, such as 2-bromopropane or 2-iodopropane.

While seemingly straightforward, this synthesis can present several purification challenges. The primary impurities often include unreacted starting materials, by-products from side reactions, and residual reagents. This guide will provide a structured approach to identifying and mitigating these impurities to achieve high purity of the final product.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 3-(Propan-2-yloxy)benzonitrile?

A1: The impurity profile of your crude product will largely depend on the specific reaction conditions. However, the most common impurities encountered in the Williamson ether synthesis of 3-(Propan-2-yloxy)benzonitrile are:

• Unreacted 3-hydroxybenzonitrile: Incomplete reaction can lead to the presence of the starting phenol.

• By-products from the base: If a carbonate or hydroxide base is used, residual inorganic salts may be present.

• Products of elimination (propene): The use of a strong base can promote the E2 elimination of the isopropyl halide, leading to the formation of propene gas, which typically does not contaminate the final product but reduces the overall yield.[1]

• Residual Isopropylating Agent: Excess 2-bromopropane or 2-iodopropane may remain.

• Solvent Residues: Depending on the solvent used for the reaction and workup (e.g., DMF, acetonitrile, diethyl ether, ethyl acetate).

Q2: My crude product is a yellow oil, but the pure compound should be colorless. What is causing the color?

A2: The yellow coloration in your crude product is likely due to the presence of phenolic impurities, specifically unreacted 3-hydroxybenzonitrile, which can oxidize over time to form colored species. Trace amounts of other by-products from the reaction can also contribute to the color.

Q3: How can I monitor the progress of my reaction to minimize the amount of unreacted starting material?

A3: Thin Layer Chromatography (TLC) is an effective and straightforward technique to monitor the progress of your reaction.[2] You can spot the reaction mixture alongside your starting materials (3-hydroxybenzonitrile and the isopropylating agent) on a silica gel TLC plate. A suitable eluent system would be a mixture of hexane and ethyl acetate (e.g., 4:1 or 3:1 v/v). The product, being less polar than the starting phenol, will have a higher Rf value. The reaction can be considered complete when the spot corresponding to 3-hydroxybenzonitrile is no longer visible.

Troubleshooting Purification Challenges

This section provides a detailed guide to troubleshooting common issues encountered during the purification of 3-(Propan-2-yloxy)benzonitrile.

Issue 1: Presence of Unreacted 3-Hydroxybenzonitrile

The presence of the starting phenol is a frequent issue. Due to its acidic nature, it can be effectively removed through a basic aqueous wash during the workup.

Troubleshooting Protocol: Basic Aqueous Wash

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent such as ethyl acetate or diethyl ether.

• Extraction: Transfer the solution to a separatory funnel and wash with a 5-10% aqueous solution of sodium hydroxide (NaOH) or potassium carbonate (K2CO3).[2] The basic solution will deprotonate the acidic 3-hydroxybenzonitrile, forming the corresponding water-soluble phenoxide salt.

• Separation: Gently shake the separatory funnel and allow the layers to separate. The aqueous layer, containing the phenoxide salt, can be drained.

• Repeat: Repeat the basic wash one or two more times to ensure complete removal of the phenol.

• Neutralization and Final Washes: Wash the organic layer with water, followed by a saturated brine solution to remove any residual base and dissolved water.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate), filter, and concentrate under reduced pressure to obtain the crude product, now free of the phenolic impurity.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. cactus.utahtech.edu [cactus.utahtech.edu]

Technical Support Center: A Researcher's Guide to the Laboratory Synthesis of 3-(Propan-2-yloxy)benzonitrile

This guide provides an in-depth technical resource for researchers, scientists, and drug development professionals engaged in the synthesis of 3-(Propan-2-yloxy)benzonitrile. We move beyond a simple procedural outline to explore the underlying chemical principles, offering a robust framework for troubleshooting and scaling up this important laboratory-scale reaction. Our approach is grounded in field-proven insights to ensure both scientific integrity and practical success.

The synthesis of 3-(Propan-2-yloxy)benzonitrile is most commonly achieved via the Williamson ether synthesis, a reliable and versatile SN2 reaction.[1][2][3] This process involves the deprotonation of the phenolic hydroxyl group of 3-hydroxybenzonitrile to form a nucleophilic phenoxide, which then attacks an isopropyl halide to form the desired ether. While straightforward in principle, the use of a secondary alkyl halide (isopropyl group) introduces specific challenges, primarily a competing elimination reaction that must be carefully managed for optimal yield and purity.[2][3][4]

Core Experimental Protocol: Williamson Ether Synthesis

This protocol provides a validated, step-by-step methodology for the synthesis of 3-(Propan-2-yloxy)benzonitrile.

Materials:

• 3-Hydroxybenzonitrile (m-cyanophenol)

• 2-Bromopropane (Isopropyl bromide)

• Potassium Carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether or Ethyl acetate

• 5% aqueous Sodium Hydroxide (NaOH)

• Brine (saturated aqueous NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-hydroxybenzonitrile (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

• Solvent Addition: Add anhydrous DMF to the flask under a nitrogen or argon atmosphere to dissolve the starting material (approx. 5-10 mL per gram of 3-hydroxybenzonitrile).

• Reagent Addition: Add 2-bromopropane (1.2 eq) to the stirring suspension at room temperature.

• Reaction: Heat the mixture to 70-80°C. Monitor the reaction's progress using Thin Layer Chromatography (TLC) by observing the disappearance of the 3-hydroxybenzonitrile spot. Typical reaction times range from 4 to 12 hours.[1][4]

• Work-up & Extraction:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Pour the reaction mixture into a separatory funnel containing water.

  • Extract the aqueous layer three times with diethyl ether or ethyl acetate.

  • Combine the organic layers and wash twice with 5% aqueous NaOH to remove any unreacted 3-hydroxybenzonitrile.

  • Wash the organic layer once with water, followed by one wash with brine.[5]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

• Purification: Purify the crude oil by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to afford 3-(Propan-2-yloxy)benzonitrile as a pure compound.

Experimental Workflow Diagram

Caption: A step-by-step workflow for the synthesis and purification of the target compound.

Troubleshooting Guide

Q1: My reaction yield is significantly lower than expected. What are the most common causes?

Low yield is a frequent issue stemming from several potential factors. A systematic check is required.

• Incomplete Deprotonation: The Williamson synthesis relies on the formation of a phenoxide ion, which is a potent nucleophile.[2] If the base is not strong enough or is of poor quality (e.g., hydrated), the deprotonation of 3-hydroxybenzonitrile will be incomplete, slowing the reaction.

  • Solution: While potassium carbonate is often sufficient, using a stronger base like sodium hydride (NaH) can ensure complete deprotonation.[4][6] However, NaH is highly reactive and requires strictly anhydrous conditions.[7]

• Suboptimal Reaction Conditions: SN2 reactions are sensitive to temperature and time.[1]

  • Solution: Ensure the reaction is heated appropriately (70-80°C is a good starting point). If the reaction stalls, a modest increase in temperature may help, but be cautious as this can also favor the elimination side reaction. Use TLC to confirm that the starting material is being consumed over an adequate time frame (4-12 hours).

• Competing E2 Elimination: This is the most significant side reaction when using a secondary alkyl halide like 2-bromopropane.[2][4] The phenoxide base can abstract a proton from the isopropyl group, leading to the formation of propene gas and unreacted phenoxide.

  • Solution: Refer to Q2 for detailed strategies to minimize this pathway.

• Wet Reagents/Solvent: Water will react with strong bases and can protonate the phenoxide, rendering it non-nucleophilic.

  • Solution: Use anhydrous solvents and ensure reagents like potassium carbonate are dry. If using NaH, anhydrous conditions are absolutely critical.

Q2: I'm observing a significant byproduct, likely from elimination. How can I minimize this?

The formation of an alkene (propene) via an E2 elimination pathway is the primary competitor to the desired SN2 reaction.[2][4]

• Choice of Alkyl Halide: The leaving group's ability influences the reaction rate.

  • Strategy: Using 2-iodopropane instead of 2-bromopropane can increase the rate of the SN2 reaction, as iodide is a better leaving group.[2] This may allow the desired reaction to outcompete elimination at lower temperatures.

• Reaction Temperature: Elimination reactions often have a higher activation energy than substitution reactions and are therefore more favored at higher temperatures.[4]

  • Strategy: Maintain the lowest possible temperature that allows for a reasonable SN2 reaction rate. A temperature range of 60-80°C is generally a good balance. Avoid excessive heating.

• Choice of Base: Sterically hindered or overly strong bases can favor elimination.[3]

  • Strategy: For this synthesis, K₂CO₃ is a good first choice as it is a moderately strong, non-bulky base. While NaH is stronger, it is also highly basic and can promote elimination if the temperature is not carefully controlled.

Troubleshooting Decision Tree: Low Yield

Caption: A decision-making diagram for troubleshooting low product yields.

Q3: How do I effectively purify the final product from unreacted starting material?

The key difference between the product, 3-(Propan-2-yloxy)benzonitrile, and the starting material, 3-hydroxybenzonitrile, is the acidic phenolic proton.

• Strategy: During the aqueous workup, perform several washes with a dilute basic solution, such as 5% sodium hydroxide (NaOH) or 1M potassium carbonate (K₂CO₃).[8] The basic wash will deprotonate the acidic phenol of the unreacted starting material, forming a water-soluble sodium or potassium phenoxide salt. This salt will partition into the aqueous layer, effectively separating it from the desired ether product, which remains in the organic layer. Follow this with washes of water and brine to remove residual base and salts before drying.

Frequently Asked Questions (FAQs)

What is the best solvent for this reaction? Polar aprotic solvents are ideal for Williamson ether synthesis because they solvate the cation (K⁺ or Na⁺) but do not strongly solvate the nucleophile (the phenoxide), leaving it highly reactive.[4] Good choices include N,N-Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), and Acetonitrile. DMF is very common due to its high boiling point and excellent solvating properties.[9]

How should I handle the reagents safely?

• 3-Hydroxybenzonitrile: Can cause skin and eye irritation.[10][11] Handle with gloves and safety goggles in a well-ventilated area or fume hood.[10]

• 2-Bromopropane: Flammable liquid and vapor. It is harmful if swallowed or inhaled and causes skin and eye irritation.[12] All handling must be done in a chemical fume hood.[12]

• Potassium Carbonate: Can cause irritation. Avoid creating dust.

• DMF (Solvent): Is a skin and respiratory irritant. It is also readily absorbed through the skin. Always wear appropriate gloves.

Can I use sodium hydroxide (NaOH) as the base? While NaOH can be used, it is generally less effective in organic solvents like DMF or acetonitrile compared to K₂CO₃ or NaH. The reaction of NaOH with the phenol generates water, which can hinder the SN2 reaction. If used, a phase-transfer catalyst might be necessary to improve efficiency. For laboratory scale, K₂CO₃ offers a good balance of reactivity, safety, and ease of handling.

Summary of Reaction Parameters

Parameter	Recommended	Rationale
Starting Material	3-Hydroxybenzonitrile	The phenolic precursor for the ether synthesis.
Alkylating Agent	2-Bromopropane or 2-Iodopropane	Secondary halide. Iodide is a better leaving group, potentially reducing E2.
Base	K₂CO₃ (anhydrous)	Good balance of reactivity and handling. Minimizes E2 compared to stronger bases.
Solvent	DMF or Acetonitrile (anhydrous)	Polar aprotic solvent enhances nucleophilicity of the phenoxide.[4]
Temperature	70-80°C	Balances reaction rate against the competing E2 elimination pathway.[4]
Typical Yield	60-85%	Dependent on careful control of temperature and reaction time.

References

• Wikipedia. Williamson ether synthesis. [Link]

• International Journal for Pharmaceutical Research Scholars (IJPRS). Synthesis and Characterization of Some Novel 3-(3-(Substituted Phenyl)-5-(4-(3-(Trifluoromethyl)Phenyl)-1H-1,2,4-Triazol-1-yl)-Acetohydrazides. [Link]

• Master Organic Chemistry. The Williamson Ether Synthesis. [Link]

• Chemistry Steps. The Williamson Ether Synthesis. [Link]

• PubChem. 3-(Propan-2-yloxy)benzonitrile. [Link]

• Chemistry LibreTexts. 15.3: The Williamson Ether Synthesis. [Link]

• Khan Academy. Williamson ether synthesis. [Link]

• PubChemLite. 3-(propan-2-yloxy)benzonitrile (C10H11NO). [Link]

• Organic Chemistry Tutor. Williamson Ether Synthesis. [Link]

• Google Patents. Noval process for synthesizing 3,3-dialkoxyl propionitrile.

• PubChemLite. 3-(prop-2-yn-1-yloxy)benzonitrile (C10H7NO). [Link]

• PrepChem.com. Synthesis of 4-(3-Chloropropoxy)benzonitrile. [Link]

• ResearchGate. How can I purify impure benzonitrile?. [Link]

• PubChem. 3-(Propan-2-yl)benzonitrile. [Link]

• Chemistry Workshop Jr. Named Reactions Of Haloalkanes and haloarenes. [Link]

• RSC Publishing. Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent. [Link]

• MySkinRecipes. 3-(propan-2-yloxy)propanenitrile. [Link]

• CP Lab Safety. 3-(Propan-2-yloxy)benzonitrile, 98% Purity, C10H11NO, 10 grams. [Link]

• Google Patents.
• Google Patents.

• RSC Publishing. Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent. [Link]

• Google Patents.

• ResearchGate. 3-(Prop-2-yn-1-yloxy)phthalonitrile. [Link]

• NIST WebBook. Benzonitrile, 3-hydroxy-. [Link]

• Google Patents. Method for preparing benzonitrile compound.

• Eureka | Patsnap. Synthetic method of p-hydroxybenzonitrile. [Link]

• PubChem. 3-Cyanophenol. [Link]

• YouTube. Preparation of Benzonitriles, Part 3: By Ammoxidation. [Link]

• Google Patents.

• PubChem. Benzonitrile. [Link]

Sources

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. organicchemistrytutor.com [organicchemistrytutor.com]
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• 9. pdf.benchchem.com [pdf.benchchem.com]
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• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. fishersci.com [fishersci.com]

Technical Support Center: Catalyst Selection for Improved Yield of 3-(Propan-2-yloxy)benzonitrile

Welcome to the dedicated technical support center for the synthesis of 3-(Propan-2-yloxy)benzonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide actionable insights and troubleshooting strategies for optimizing the yield and purity of this important intermediate. In my experience, while the synthesis appears straightforward, achieving high yields consistently requires a nuanced understanding of catalyst selection and reaction parameter control. This resource consolidates field-proven insights and experimental best practices to navigate the common challenges encountered in this synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing 3-(Propan-2-yloxy)benzonitrile?

A1: The most prevalent and generally reliable method is the Williamson ether synthesis.[1][2] This reaction involves the deprotonation of 3-hydroxybenzonitrile to form a phenoxide, which then acts as a nucleophile to displace a leaving group from an isopropyl electrophile (e.g., 2-bromopropane or isopropyl tosylate) via an SN2 mechanism.[1][3] While other methods like the Ullmann condensation and Buchwald-Hartwig etherification exist for forming aryl ethers, the Williamson synthesis is often preferred for its operational simplicity and cost-effectiveness for this specific transformation.[4][5]

Q2: My yield is consistently low. What are the primary competing side reactions I should be aware of?

A2: Low yields in the synthesis of 3-(Propan-2-yloxy)benzonitrile via the Williamson synthesis are typically due to two main side reactions:

• E2 Elimination: The use of a secondary alkyl halide like 2-bromopropane makes the reaction susceptible to E2 elimination, where the alkoxide acts as a base rather than a nucleophile, generating propene gas instead of the desired ether.[1][6] This is a significant competing pathway.

• C-Alkylation: The phenoxide of 3-hydroxybenzonitrile is an ambident nucleophile, meaning it has two reactive sites: the oxygen and the carbon atoms of the aromatic ring (primarily at the ortho and para positions).[1][7] C-alkylation leads to the formation of undesired isopropyl-substituted cyanophenol isomers, which can be difficult to separate from the final product.[8]

Q3: What is the role of a phase-transfer catalyst (PTC) in this synthesis, and is it necessary?

A3: A phase-transfer catalyst is highly recommended for this synthesis. It facilitates the transfer of the phenoxide anion from an aqueous or solid phase into the organic phase where the alkyl halide resides. This enhances the reaction rate and can significantly improve the selectivity for O-alkylation over C-alkylation.[9] By minimizing the presence of water and hydrogen bonding species around the phenoxide oxygen, the PTC promotes nucleophilic attack at the oxygen atom.[9] Common PTCs for this type of reaction include quaternary ammonium salts like tetrabutylammonium bromide (TBAB) or Aliquat 336.[9][10]

Q4: How do I choose the optimal base for the deprotonation of 3-hydroxybenzonitrile?

A4: The choice of base is critical for both complete deprotonation and minimizing side reactions. For aryl ethers, weaker bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often preferred over strong bases like sodium hydride (NaH).[11] While NaH ensures complete deprotonation, it can also promote the competing E2 elimination reaction, especially at elevated temperatures.[6] Potassium carbonate is a good starting point as it is effective, cost-efficient, and less hazardous.

Troubleshooting Guide

Problem 1: Low Yield with Significant Alkene Byproduct Formation

This is a classic sign that the E2 elimination pathway is dominating over the desired SN2 reaction.

Possible Cause	Suggested Solution	Rationale
High Reaction Temperature	Lower the reaction temperature. Aim for a range of 60-80 °C and monitor the reaction progress over a longer period.	Elimination reactions generally have a higher activation energy than substitution reactions and are therefore more favored at elevated temperatures.[12]
Strongly Basic Conditions	Use a milder base such as K₂CO₃ instead of NaH or KH.	Stronger, bulkier bases are more likely to act as a base for elimination rather than as a nucleophile for substitution.[3]
Inappropriate Solvent	Use a polar aprotic solvent like DMF, DMSO, or acetonitrile.	These solvents solvate the cation of the phenoxide, leaving a "naked" and more nucleophilic anion, which favors the SN2 reaction.[11][13]

Problem 2: Presence of Isomeric Impurities (C-Alkylation Products)

The presence of impurities with the same mass as the product in your analysis (e.g., GC-MS or LC-MS) often points to C-alkylation.

Possible Cause	Suggested Solution	Rationale
Solvent Choice	Employ a polar aprotic solvent (e.g., acetonitrile, DMF). Avoid protic solvents like ethanol or methanol.	Protic solvents can form hydrogen bonds with the phenoxide oxygen, sterically hindering it and making the carbon atoms of the ring more accessible for alkylation.[7] Acetonitrile has been shown to significantly favor O-alkylation over C-alkylation.[2][14]
Inefficient Phase Transfer	Introduce a phase-transfer catalyst (PTC) such as tetrabutylammonium bromide (TBAB) at 5-10 mol%.	The PTC helps to bring the phenoxide into the organic phase as a less solvated, more reactive nucleophile at the oxygen atom.[9][15]
Reaction Conditions Favoring Thermodynamic Product	Consider running the reaction at a lower temperature for a longer duration.	O-alkylation is generally the kinetically favored pathway, while C-alkylation can be thermodynamically favored under certain conditions.[16] Lower temperatures favor the kinetic product.

Experimental Protocols

Protocol 1: Catalyst Screening for Optimal O-Alkylation

This protocol outlines a method for screening different catalyst systems to maximize the yield of 3-(Propan-2-yloxy)benzonitrile.

• Reaction Setup: In parallel reaction vials, add 3-hydroxybenzonitrile (1.0 eq.), the chosen base (e.g., K₂CO₃, 1.5 eq.), and the phase-transfer catalyst to be screened (0.1 eq.).

• Solvent Addition: Add the reaction solvent (e.g., acetonitrile, DMF) to each vial.

• Reactant Addition: Add 2-bromopropane (1.2 eq.) to each vial.

• Reaction Conditions: Heat the reactions to the desired temperature (e.g., 80 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by taking aliquots at regular intervals (e.g., every 2 hours) and analyzing by GC or LC-MS to determine the ratio of O-alkylated to C-alkylated products and the consumption of starting material.

• Work-up and Analysis: After the reaction is complete (or after a set time, e.g., 24 hours), cool the reactions, quench with water, and extract with an organic solvent (e.g., ethyl acetate). Analyze the crude product mixture to determine the yield and selectivity for each catalyst system.

Data Presentation: Comparison of Catalyst Systems

Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	O/C Selectivity
None	K₂CO₃	Acetonitrile	80	24	Moderate	Good
TBAB (10 mol%)	K₂CO₃	Acetonitrile	80	12	High	Excellent
Aliquat 336 (10 mol%)	K₂CO₃	Toluene	100	12	High	Very Good
None	NaH	THF	65	8	Low-Moderate	Moderate (significant elimination)

Note: The data in this table is illustrative and will vary based on specific experimental conditions.

Visualizing the Workflow

Experimental Workflow for Catalyst Optimization

Caption: A streamlined workflow for optimizing catalyst and reaction conditions.

Troubleshooting Logic for Low Yield

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. (359c) Computer-Aided Solvent Design for Optimal Selectivity of a Williamson Ether-Synthesis Reaction | AIChE [proceedings.aiche.org]
• 3. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 4. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 5. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. pharmaxchange.info [pharmaxchange.info]
• 8. Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D0RE00437E [pubs.rsc.org]
• 9. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 10. phasetransfer.com [phasetransfer.com]
• 11. jk-sci.com [jk-sci.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]

Work-up procedure for isolating 3-(Propan-2-yloxy)benzonitrile from a reaction mixture

Welcome to the Technical Support Center for the work-up and isolation of 3-(Propan-2-yloxy)benzonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting advice for the successful purification of this compound from a typical reaction mixture, such as one resulting from a Williamson ether synthesis.

I. Overview of the Work-Up Procedure

The isolation of 3-(Propan-2-yloxy)benzonitrile from a reaction mixture, commonly synthesized via the Williamson ether synthesis from 3-hydroxybenzonitrile and an isopropyl halide, involves a series of steps designed to separate the desired product from unreacted starting materials, reagents, and byproducts. The general workflow includes quenching the reaction, an aqueous work-up to remove water-soluble impurities, drying the organic layer, and finally, purification of the crude product.

Below is a visual representation of the general work-up and purification workflow:

Caption: General workflow for the isolation and purification of 3-(Propan-2-yloxy)benzonitrile.

II. Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I can expect in the synthesis of 3-(Propan-2-yloxy)benzonitrile?

A1: In a typical Williamson ether synthesis, you can anticipate the following impurities:

• Unreacted 3-hydroxybenzonitrile: The starting phenol is a common impurity if the reaction does not go to completion.

• Unreacted isopropyl halide (e.g., 2-bromopropane): This is often used in excess and can remain in the reaction mixture.

• Byproducts from elimination: The alkoxide of 3-hydroxybenzonitrile is a base and can promote the E2 elimination of the secondary alkyl halide, leading to the formation of propene.[1]

• Base and its salts: The base used to deprotonate the phenol (e.g., potassium carbonate, sodium hydride) and the resulting halide salt (e.g., potassium bromide, sodium bromide) will be present.

Q2: What safety precautions should I take when working with 3-(Propan-2-yloxy)benzonitrile?

A2: 3-(Propan-2-yloxy)benzonitrile is harmful if swallowed, in contact with skin, or if inhaled. It also causes skin and serious eye irritation.[2] Always handle this compound in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[3]

Q3: How can I monitor the progress of the reaction?

A3: The progress of the reaction can be effectively monitored by Thin Layer Chromatography (TLC).[3] A suitable mobile phase would be a mixture of hexane and ethyl acetate. The starting material, 3-hydroxybenzonitrile, is more polar and will have a lower Rf value than the product, 3-(Propan-2-yloxy)benzonitrile.

Compound	Polarity	Expected Rf in Hexane/EtOAc
3-Hydroxybenzonitrile	High	Low
3-(Propan-2-yloxy)benzonitrile	Medium	Medium to High

III. Troubleshooting Guide

This section addresses specific issues that may arise during the work-up and purification process.

Problem 1: An emulsion forms during the liquid-liquid extraction.

• Possible Cause: High concentration of salts or polar impurities in the reaction mixture. The presence of a polar aprotic solvent like DMF or DMSO from the reaction can also contribute to emulsion formation.

• Solution:

  • Add Brine: Add a saturated aqueous solution of sodium chloride (brine) to the separatory funnel. This increases the ionic strength of the aqueous layer, which can help to break the emulsion.[4]

  • Filter through Celite: If the emulsion persists, you can filter the entire mixture through a pad of Celite.

  • Dilute the Organic Layer: Adding more of the organic extraction solvent can sometimes resolve the emulsion.

Problem 2: The desired product is not crystallizing from the chosen recrystallization solvent.

• Possible Cause: The solution may not be supersaturated, or nucleation has not been initiated. The chosen solvent may also be inappropriate.

• Solution:

  • Induce Crystallization: Try scratching the inside of the flask at the surface of the liquid with a glass rod to create nucleation sites. Adding a seed crystal of the pure product, if available, is also an effective method.[5]

  • Concentrate the Solution: If the solution is too dilute, carefully evaporate some of the solvent to increase the concentration of the product.[5]

  • Re-evaluate the Solvent System: The ideal solvent for recrystallization should dissolve the compound well at high temperatures but poorly at room temperature.[6] For aromatic nitriles, consider solvent systems like ethanol/water, isopropanol, or a mixture of a non-polar solvent like hexane with a more polar co-solvent such as ethyl acetate.[6][7]

Problem 3: The purity of the product is low after flash column chromatography.

• Possible Cause: The chosen eluent system may not be optimal for separating the product from impurities. The column may have been overloaded with the crude material.

• Solution:

  • Optimize the Eluent System: Use TLC to find a solvent system that gives a good separation between your product and the impurities, with an Rf value for the product of around 0.2-0.4.[5] A common eluent for compounds of this polarity is a gradient of ethyl acetate in hexane.[8]

  • Dry Loading: If the crude product is not very soluble in the initial eluent, consider dry loading. Dissolve the crude material in a minimal amount of a strong solvent, adsorb it onto a small amount of silica gel, and then evaporate the solvent. The resulting powder can be loaded onto the column.[9]

IV. Detailed Experimental Protocol

This protocol provides a step-by-step guide for the work-up and purification of 3-(Propan-2-yloxy)benzonitrile from a typical reaction mixture.

Step 1: Quenching the Reaction

• Cool the reaction mixture to room temperature.

• Slowly and carefully pour the reaction mixture into a beaker containing ice-cold water or a dilute aqueous acid solution (e.g., 1 M HCl). This will neutralize any remaining base and dissolve inorganic salts.[3]

Step 2: Liquid-Liquid Extraction

• Transfer the quenched reaction mixture to a separatory funnel.

• Extract the aqueous mixture with an appropriate organic solvent, such as ethyl acetate or dichloromethane (3 x 50 mL for a small-scale reaction).[3]

• Combine the organic layers.

• Wash the combined organic layers sequentially with:

  • Water (2 x 50 mL) to remove any remaining water-soluble impurities.

  • Saturated aqueous sodium bicarbonate solution (2 x 50 mL) if the reaction was performed under acidic conditions or to remove any acidic impurities.

  • Brine (1 x 50 mL) to facilitate the removal of water from the organic layer.[4]

Step 3: Drying and Concentration

• Dry the organic layer over an anhydrous drying agent such as sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).[3][5]

• Filter off the drying agent.

• Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.[3]

Step 4: Purification

Method A: Flash Column Chromatography

• Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Pack a column with the silica gel slurry.

• Dissolve the crude product in a minimal amount of the eluent or a suitable solvent and load it onto the column.

• Elute the column with a gradient of ethyl acetate in hexane, starting with a low polarity and gradually increasing it.[8]

• Collect fractions and monitor them by TLC to identify those containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure.

Method B: Recrystallization

• In a small test tube, determine a suitable solvent or solvent pair for recrystallization (e.g., isopropanol, ethanol/water, or hexane/ethyl acetate).[6][7]

• In an Erlenmeyer flask, dissolve the crude product in a minimal amount of the hot recrystallization solvent.

• If there are insoluble impurities, perform a hot filtration.[5]

• Allow the solution to cool slowly to room temperature to form crystals.

• Further cool the flask in an ice bath to maximize crystal yield.[5]

• Collect the crystals by vacuum filtration using a Büchner funnel.[5]

• Wash the crystals with a small amount of the ice-cold recrystallization solvent.[5]

• Dry the purified crystals under vacuum.

V. References

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Ahmad, M. (2017). How can I purify impure benzonitrile? ResearchGate. Retrieved from [Link]

• Google Patents. (1971). Preparation of hydroxybenzonitriles. (U.S. Patent No. 3,567,758). Retrieved from

• Fair, J. D., & Kormos, C. M. (2008). General methods for flash chromatography using disposable columns. Journal of Chromatographic Science, 46(7), 655–658. Retrieved from [Link]

• SOP: FLASH CHROMATOGRAPHY. (n.d.). Retrieved from [Link]

• Reddit. (2023). Go-to recrystallization solvent mixtures. r/Chempros. Retrieved from [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Solvents for Recrystallization. Retrieved from [Link]

• Google Patents. (1966). Process for the preparation of p-hydroxybenzonitrile. (U.S. Patent No. 3,259,646). Retrieved from

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 22344016, 3-(Propan-2-yloxy)benzonitrile. Retrieved from [Link]

• Chemistry LibreTexts. (2020). 15.3: The Williamson Ether Synthesis. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 3-(Propan-2-yloxy)benzonitrile | C10H11NO | CID 22344016 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 7. reddit.com [reddit.com]
• 8. chem.rochester.edu [chem.rochester.edu]
• 9. General methods for flash chromatography using disposable columns - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Guide to Structural Confirmation: 1H and 13C NMR Analysis of 3-(Propan-2-yloxy)benzonitrile

In the landscape of drug discovery and chemical research, the unambiguous confirmation of a molecule's structure is a cornerstone of scientific rigor. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a premier analytical technique for the structural elucidation of organic compounds in solution. This guide provides an in-depth analysis of the 1H and 13C NMR spectra of 3-(Propan-2-yloxy)benzonitrile, offering a detailed walkthrough of spectral interpretation to confirm its molecular architecture. This comparison guide is tailored for researchers, scientists, and drug development professionals who rely on robust analytical data.

The Power of NMR in Molecular Structure Determination

NMR spectroscopy operates on the principle that atomic nuclei with a non-zero spin, such as ¹H and ¹³C, behave like tiny magnets. When placed in a strong external magnetic field, these nuclei can align with or against the field, creating distinct energy levels. The absorption of radiofrequency radiation can induce a transition between these energy states, and the precise frequency required for this "resonance" is highly sensitive to the local electronic environment of the nucleus. This sensitivity is what makes NMR a powerful tool for mapping out the connectivity of atoms in a molecule.

The key parameters obtained from NMR spectra are:

• Chemical Shift (δ): This indicates the electronic environment of a nucleus. Electron-withdrawing groups tend to "deshield" a nucleus, shifting its signal to a higher frequency (downfield), while electron-donating groups "shield" it, causing an upfield shift.[1][2]

• Integration: The area under a ¹H NMR signal is proportional to the number of protons giving rise to that signal.

• Multiplicity (Spin-Spin Coupling): The splitting of a signal into multiple peaks reveals information about the number of neighboring non-equivalent protons.[3][4]

• Two-Dimensional (2D) NMR Techniques: Experiments like DEPT (Distortionless Enhancement by Polarization Transfer) provide further detail, such as the number of hydrogens attached to a carbon atom.[5][6][7][8]

Experimental Protocol: Acquiring High-Quality NMR Data

A self-validating protocol is crucial for obtaining reliable NMR data. The following steps outline a standard procedure for the analysis of 3-(Propan-2-yloxy)benzonitrile.

Sample Preparation

• Solvent Selection: Deuterated chloroform (CDCl₃) is a common and effective solvent for many organic compounds, including 3-(Propan-2-yloxy)benzonitrile, as it dissolves the sample well and its residual proton signal (at ~7.26 ppm) does not typically interfere with the signals of interest.[9]

• Sample Concentration: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of CDCl₃.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for referencing the chemical shifts to 0 ppm.

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

NMR Data Acquisition

The following is a typical workflow for acquiring the necessary NMR spectra.

Caption: Experimental workflow for NMR analysis.

¹H NMR Spectral Analysis of 3-(Propan-2-yloxy)benzonitrile

The structure of 3-(Propan-2-yloxy)benzonitrile suggests a distinct set of proton signals. The aromatic region will be more complex than that of a simple monosubstituted benzene due to the meta-substitution pattern, which renders all four aromatic protons chemically non-equivalent.

Expected Signals:

• Isopropyl Methyl Protons (H-a): A doublet due to coupling with the methine proton (H-b).

• Isopropyl Methine Proton (H-b): A septet due to coupling with the six equivalent methyl protons.

• Aromatic Protons (H-c, H-d, H-e, H-f): Four distinct signals in the aromatic region, each with characteristic splitting patterns due to ortho, meta, and para couplings.[10][11]

Proton Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
H-a	~1.3	Doublet	6H
H-b	~4.6	Septet	1H
H-c,d,e,f	7.0 - 7.5	Multiplets	4H

Detailed Interpretation: The electron-donating isopropoxy group will shield the ortho and para positions (relative to itself), while the electron-withdrawing cyano group will deshield its ortho and para positions. This interplay of electronic effects leads to a predictable, albeit complex, splitting pattern in the aromatic region. For instance, the proton ortho to the cyano group is expected to be the most downfield.

¹³C NMR and DEPT Spectral Analysis

The ¹³C NMR spectrum provides a count of the unique carbon environments. For 3-(Propan-2-yloxy)benzonitrile, eight distinct carbon signals are expected due to the symmetry of the isopropyl group. DEPT experiments are invaluable for distinguishing between CH₃, CH₂, CH, and quaternary carbons.[5][6][12]

• DEPT-90: Shows only CH signals.

• DEPT-135: Shows CH and CH₃ signals as positive peaks and CH₂ signals as negative peaks. Quaternary carbons are absent in both DEPT-90 and DEPT-135 spectra.

Carbon Label	Predicted Chemical Shift (δ, ppm)	DEPT-90	DEPT-135	Carbon Type
C1	~22	No Signal	Positive	CH₃
C2	~71	Positive	Positive	CH
C3	~158	No Signal	No Signal	Quaternary (C-O)
C4	~118	Positive	Positive	CH
C5	~124	Positive	Positive	CH
C6	~113	No Signal	No Signal	Quaternary (C-CN)
C7	~130	Positive	Positive	CH
C8	~126	Positive	Positive	CH
C9 (CN)	~119	No Signal	No Signal	Quaternary (CN)

Causality in Chemical Shifts:

• The carbon attached to the oxygen (C3) is significantly downfield due to the high electronegativity of oxygen.

• The nitrile carbon (C9) also appears in a characteristic downfield region.[13]

• The aliphatic carbons of the isopropyl group (C1 and C2) are found in the upfield region of the spectrum.

• The aromatic carbons are found in the typical range of 110-160 ppm.[13][14]

Correlating Data for Structure Confirmation

The combined data from ¹H, ¹³C, and DEPT NMR experiments provides a comprehensive picture of the molecule, allowing for unambiguous structure confirmation.

Caption: Key NMR correlations for 3-(Propan-2-yloxy)benzonitrile.

The septet and doublet in the aliphatic region of the ¹H NMR spectrum are characteristic of an isopropyl group. The integration of these signals (1H and 6H, respectively) confirms this assignment. The four distinct multiplets in the aromatic region are consistent with the meta-substitution pattern.

The ¹³C NMR spectrum shows the correct number of signals (eight), and the DEPT experiments confirm the number of attached protons for each carbon. The chemical shifts of the quaternary carbons (C-O, C-CN, and CN) are also in line with expectations.

Comparison with Alternative Analytical Techniques

While NMR is exceptionally powerful for structure elucidation, it is often used in conjunction with other techniques for comprehensive characterization:

• Mass Spectrometry (MS): Provides the molecular weight of the compound (161.20 g/mol for C₁₀H₁₁NO) and information about its fragmentation pattern, which can further support the proposed structure.[15]

• Infrared (IR) Spectroscopy: Can confirm the presence of key functional groups. For 3-(Propan-2-yloxy)benzonitrile, a strong absorption around 2230 cm⁻¹ would be expected for the nitrile (C≡N) stretch, and C-O stretching vibrations would be observed in the 1250-1000 cm⁻¹ region.

• Ultraviolet-Visible (UV-Vis) Spectroscopy: Can provide information about the conjugated π-system of the aromatic ring.

References

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Mass spectrometry fragmentation pattern of 3-(Propan-2-yloxy)benzonitrile

An In-Depth Technical and Comparative Guide to the Mass Spectrometry Fragmentation of 3-(Propan-2-yloxy)benzonitrile

Abstract

This technical guide presents a comprehensive analysis of the predicted electron ionization mass spectrometry (EI-MS) fragmentation pattern of 3-(Propan-2-yloxy)benzonitrile. Designed for researchers, analytical chemists, and drug development professionals, this document provides a detailed theoretical framework for the compound's behavior under EI-MS conditions. Beyond a simple prediction of fragments, this guide explains the causal mechanisms behind the fragmentation pathways, grounded in established principles of physical organic chemistry. Furthermore, it offers a comparative perspective by positioning mass spectrometry within a broader analytical workflow, contrasting its capabilities with those of Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy for the structural elucidation of this and similar molecules. A standardized experimental protocol for data acquisition via Gas Chromatography-Mass Spectrometry (GC-MS) is also provided to ensure methodological rigor and reproducibility.

Molecular Profile: 3-(Propan-2-yloxy)benzonitrile

3-(Propan-2-yloxy)benzonitrile is an aromatic compound featuring an isopropyloxy ether linkage and a nitrile group on a benzene ring. Understanding its fundamental properties is the first step in predicting its mass spectrometric behavior. The stability of the aromatic ring, the lability of the ether linkage, and the presence of the electron-withdrawing nitrile group all influence the fragmentation cascade.

Property	Value	Source
Molecular Formula	C₁₀H₁₁NO	PubChem CID 22344016[1]
Molecular Weight	161.20 g/mol	PubChem CID 22344016[1]
Monoisotopic Mass	161.084064 Da	PubChem CID 22344016[1]
Structure	Isopropyloxy group meta to a nitrile group on a benzene ring.

Theoretical Fragmentation Pathway under Electron Ionization (EI)

Electron ionization is a hard ionization technique that imparts significant energy into the analyte molecule, leading to extensive and often structurally informative fragmentation.[2] The fragmentation of 3-(Propan-2-yloxy)benzonitrile is dictated by the relative stability of the resulting radical cations and neutral losses. The aromatic ring provides stability, suggesting that the molecular ion peak should be observable.[3][4]

Upon ionization, an electron is ejected, typically from a region of high electron density like the non-bonding orbitals of the oxygen atom or the π-system of the aromatic ring, to form the molecular ion (M⁺•) at m/z 161 .

Caption: Predicted EI-MS fragmentation pathway for 3-(Propan-2-yloxy)benzonitrile.

Key Predicted Fragmentation Pathways:

• α-Cleavage (Loss of a Methyl Radical): The bond between the secondary carbon and a methyl group in the isopropyl moiety is prone to homolytic cleavage.[5] This is a classic fragmentation pathway for ethers, leading to the loss of a methyl radical (•CH₃, 15 Da) and the formation of a stable, resonance-stabilized oxonium ion at m/z 146 . This peak is expected to be significant.

• Rearrangement and Loss of Propene: Ethers containing a γ-hydrogen relative to the oxygen atom can undergo a rearrangement analogous to the McLafferty rearrangement, leading to the elimination of a neutral alkene.[5] In this case, 3-(Propan-2-yloxy)benzonitrile eliminates propene (C₃H₆, 42 Da), resulting in the radical cation of 3-hydroxybenzonitrile at m/z 119 . This fragment can subsequently lose carbon monoxide (CO, 28 Da) to yield a fragment at m/z 91 .

• Formation of the Isopropyl Cation: Heterolytic cleavage of the alkyl C-O bond can generate a stable secondary isopropyl carbocation ([CH(CH₃)₂]⁺) at m/z 43 . Due to the stability of this cation, this peak is predicted to be one of the most abundant, potentially the base peak.

• Cleavage of the Aryl C-O Bond: Cleavage of the bond between the aromatic ring and the ether oxygen results in the loss of an isopropoxy radical (•OC₃H₇, 59 Da). This generates the cyanophenyl cation at m/z 102 . This ion may further fragment by losing hydrogen cyanide (HCN, 27 Da), a characteristic fragmentation of benzonitrile derivatives, to produce an ion at m/z 75 .[6]

Summary of Predicted Fragments:

m/z	Proposed Ion Structure	Neutral Loss	Fragmentation Pathway	Predicted Intensity
161	[C₁₀H₁₁NO]⁺•	-	Molecular Ion (M⁺•)	Moderate to Strong
146	[C₉H₈NO]⁺	•CH₃	α-Cleavage	Strong
119	[C₇H₅NO]⁺•	C₃H₆	Rearrangement and elimination	Moderate
102	[C₇H₄N]⁺	•OC₃H₇	Aryl C-O bond cleavage	Moderate
91	[C₆H₅N]⁺•	C₃H₆, CO	From m/z 119	Low to Moderate
75	[C₆H₃]⁺	•OC₃H₇, HCN	From m/z 102	Low
43	[C₃H₇]⁺	•C₇H₄NO	Alkyl C-O bond cleavage	Strong (potential base peak)

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

The following is a generalized protocol for the analysis of a semi-volatile organic molecule like 3-(Propan-2-yloxy)benzonitrile using a standard Gas Chromatography-Mass Spectrometry (GC-MS) system.

3.1. Instrumentation

• A Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) equipped with an Electron Ionization (EI) source (e.g., a quadrupole or ion trap mass analyzer).

3.2. Sample Preparation

• Prepare a stock solution of 3-(Propan-2-yloxy)benzonitrile at 1 mg/mL in a high-purity volatile solvent (e.g., dichloromethane or ethyl acetate).

• Perform a serial dilution to a final concentration of approximately 1-10 µg/mL for analysis.

3.3. GC Method Parameters

• Injection Volume: 1 µL

• Injector Port Temperature: 250 °C

• Injection Mode: Split (e.g., 50:1 ratio) to prevent column overloading.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Column: A non-polar or mid-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: Increase at 15 °C/min to 280 °C.

  • Final hold: Hold at 280 °C for 5 minutes.

3.4. MS Method Parameters

• Ion Source: Electron Ionization (EI)

• Ionization Energy: 70 eV

• Source Temperature: 230 °C

• Mass Analyzer: Quadrupole

• Scan Range: m/z 40 - 400

• Solvent Delay: 3 minutes (to prevent filament damage from the solvent peak).

Comparative Analysis: MS in a Multi-Technique Workflow

While MS provides invaluable information about a molecule's mass and fragmentation, it is most powerful when used in concert with other analytical techniques for unambiguous structure confirmation.

Caption: A typical multi-technique workflow for structural elucidation.

Comparison of Key Analytical Techniques:

Technique	Information Provided for 3-(Propan-2-yloxy)benzonitrile	Advantages	Limitations
GC-MS	Molecular Weight: Confirms the mass of the parent molecule. Fragmentation Pattern: Provides "puzzle pieces" of the structure, confirming the presence of isopropyl and cyanophenyl moieties.	High sensitivity (ppb-ppt range), excellent for separating mixtures (GC), provides definitive molecular weight.	Isomers can have similar fragmentation patterns, requires volatile and thermally stable compounds.
NMR Spectroscopy (¹H, ¹³C)	Connectivity: Shows the exact arrangement of atoms. Would confirm the 1,3- (meta) substitution on the benzene ring, show the septet/doublet pattern of the isopropyl group, and identify all unique carbons.	Provides unambiguous structural connectivity, non-destructive.	Lower sensitivity (requires mg-µg of pure sample), complex spectra can be difficult to interpret.
FTIR Spectroscopy	Functional Groups: Confirms the presence of key bonds. Would show a sharp absorption for the nitrile group (C≡N) around 2230 cm⁻¹, C-O ether stretches around 1250 cm⁻¹, and aromatic C-H stretches above 3000 cm⁻¹.	Fast, non-destructive, excellent for identifying functional groups.	Provides limited information on overall molecular structure and connectivity, not suitable for complex mixtures.

Conclusion

The mass spectrometry fragmentation of 3-(Propan-2-yloxy)benzonitrile is predicted to be a rich source of structural information. The molecular ion at m/z 161 is expected to be clearly visible. Key fragmentation pathways include α-cleavage to yield a strong peak at m/z 146, rearrangement to lose propene giving a fragment at m/z 119, and cleavage of the C-O bonds to produce a highly stable isopropyl cation at m/z 43, which is anticipated to be the base peak. While these predictions provide a robust fingerprint for identification, a definitive structural confirmation in a research or development setting should always rely on a combination of orthogonal analytical techniques, primarily coupling the mass and fragmentation data from MS with the detailed connectivity map provided by NMR spectroscopy.

References

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Comparing the efficacy of different bases in the synthesis of 3-(Propan-2-yloxy)benzonitrile

For researchers and professionals in drug development and organic synthesis, the preparation of aryl ethers is a fundamental transformation. The Williamson ether synthesis, a robust and versatile method, is frequently employed for this purpose. This guide provides an in-depth comparison of the efficacy of various bases in the synthesis of 3-(Propan-2-yloxy)benzonitrile, a key intermediate in the development of various pharmaceutical agents. Our analysis is grounded in experimental data and established chemical principles to empower you to make informed decisions for your synthetic strategies.

Introduction: The Significance of 3-(Propan-2-yloxy)benzonitrile and the Williamson Ether Synthesis

3-(Propan-2-yloxy)benzonitrile is a valuable building block in medicinal chemistry, with its structure being a key component in a range of biologically active molecules. Its synthesis is most commonly achieved through the Williamson ether synthesis, a nucleophilic substitution reaction (SN2) where an alkoxide, generated from a phenol by a base, reacts with an alkyl halide.[1][2][3] The choice of base is a critical parameter that significantly influences the reaction's yield, rate, and side-product profile. This guide will compare the performance of several commonly used bases: Sodium Hydride (NaH), Potassium Carbonate (K₂CO₃), and Cesium Carbonate (Cs₂CO₃), with a brief discussion on alkali hydroxides like Sodium Hydroxide (NaOH).

The general reaction scheme is as follows:

Caption: Williamson ether synthesis of 3-(Propan-2-yloxy)benzonitrile from 3-cyanophenol and an isopropyl halide.

Comparative Analysis of Bases

The selection of an appropriate base is contingent on a multitude of factors including the acidity of the phenol, the reactivity of the alkylating agent, and the desired reaction conditions. Below is a summary of the performance of different bases in the synthesis of aryl ethers, including specific data for analogous reactions.

Base	Typical Solvent	Temperature (°C)	Reported Yield (%)	Key Observations
Sodium Hydride (NaH)	THF, DMF	0 to RT	80-96%[4]	Highly effective due to its strong basicity, leading to irreversible deprotonation. Requires anhydrous conditions and careful handling due to its pyrophoric nature.[5][6]
Potassium Carbonate (K₂CO₃)	Acetone, Acetonitrile	Reflux	70-89%[4]	A milder and safer alternative to NaH.[7] The reaction often requires higher temperatures and longer reaction times. Its lower basicity might not be sufficient for less acidic phenols.
Cesium Carbonate (Cs₂CO₃)	Acetonitrile, DMF	RT to Reflux	High (often >90%)[8][9]	Generally provides the highest yields and selectivity for O-alkylation due to the "cesium effect".[9] It is more soluble in organic solvents than K₂CO₃. The main drawback is its higher cost.
Sodium Hydroxide (NaOH)	Ethanol, Water (with PTC)	Reflux	Moderate to Good	A cost-effective option, but the presence of water can lead to side reactions. The use of a phase-transfer catalyst (PTC) is often necessary to achieve good yields.[10]

In-Depth Discussion of Base Efficacy

Sodium Hydride (NaH): The Powerhouse

Sodium hydride is a powerful, non-nucleophilic base that irreversibly deprotonates phenols, driving the reaction to completion.[11] This leads to high yields, often in shorter reaction times and at lower temperatures compared to carbonate bases.[4] However, its high reactivity comes with significant handling challenges. NaH is highly flammable and reacts violently with water, necessitating the use of anhydrous solvents and an inert atmosphere (e.g., nitrogen or argon).[12][5][13] For industrial-scale synthesis, the safety measures and cost associated with its use can be a significant consideration.

Potassium Carbonate (K₂CO₃): The Workhorse

Potassium carbonate is a widely used base in Williamson ether synthesis due to its low cost, ease of handling, and moderate basicity.[7] It is a solid that can be easily removed by filtration upon reaction completion. For acidic phenols like 3-cyanophenol, K₂CO₃ is often sufficient to achieve good yields, especially when paired with a polar apathetic solvent like acetone or acetonitrile and heated to reflux.[14] However, for less activated or sterically hindered phenols, its efficacy may be limited.

Cesium Carbonate (Cs₂CO₃): The Precision Tool

Cesium carbonate has emerged as a highly effective base for a wide range of organic transformations, including the Williamson ether synthesis.[8][9] The "cesium effect" is often cited to explain its superior performance. The large ionic radius of the cesium cation (Cs⁺) leads to a "naked" and more reactive phenoxide anion in solution, enhancing its nucleophilicity.[9] Furthermore, Cs₂CO₃ is more soluble in organic solvents compared to K₂CO₃, facilitating a more homogeneous reaction mixture.[15] These factors often translate to higher yields, milder reaction conditions (sometimes even at room temperature), and improved selectivity for O-alkylation over potential C-alkylation. The primary disadvantage of Cs₂CO₃ is its significantly higher cost compared to other inorganic bases.

Sodium Hydroxide (NaOH): The Economical Choice

Sodium hydroxide is an inexpensive and readily available base. However, its use in the Williamson ether synthesis in standard organic solvents is often complicated by its low solubility and the presence of water from aqueous solutions. Water can compete with the phenoxide as a nucleophile, leading to the hydrolysis of the alkyl halide. To overcome these issues, NaOH is often used in conjunction with a phase-transfer catalyst (PTC), which facilitates the transfer of the hydroxide ion into the organic phase to deprotonate the phenol.[10]

Experimental Protocols

Protocol 1: Synthesis using Sodium Hydride (NaH) in DMF

• To a stirred suspension of NaH (1.2 equivalents, 60% dispersion in mineral oil) in anhydrous DMF (10 volumes) under a nitrogen atmosphere at 0 °C, add a solution of 3-cyanophenol (1.0 equivalent) in anhydrous DMF (5 volumes) dropwise.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Cool the reaction mixture back to 0 °C and add isopropyl bromide (1.1 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the progress by TLC.

• Upon completion, carefully quench the reaction by the slow addition of ice-cold water.

• Extract the aqueous layer with ethyl acetate (3 x 20 volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Synthesis using Potassium Carbonate (K₂CO₃) in Acetone

• To a solution of 3-cyanophenol (1.0 equivalent) in acetone (15 volumes), add anhydrous K₂CO₃ (2.0 equivalents) and isopropyl bromide (1.2 equivalents).

• Heat the reaction mixture to reflux and stir for 6-12 hours, monitoring the progress by TLC.

• After completion, cool the mixture to room temperature and filter off the inorganic salts.

• Wash the filter cake with acetone.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Visualizing the Reaction Pathway and Base Comparison

Caption: A comparative overview of the key characteristics of different bases.

Conclusion and Recommendations

The choice of base for the synthesis of 3-(Propan-2-yloxy)benzonitrile via the Williamson ether synthesis is a critical decision that balances reaction efficiency with practical considerations such as safety, cost, and ease of handling.

• For high-yield, rapid synthesis on a laboratory scale where cost is not the primary concern, Cesium Carbonate is the recommended base. Its superior performance in terms of yield and mild reaction conditions often justifies the higher price.

• For routine and large-scale synthesis where cost-effectiveness and safety are paramount, Potassium Carbonate is an excellent choice. While it may require higher temperatures and longer reaction times, its ease of handling and low cost make it a practical workhorse.

• Sodium Hydride should be reserved for situations where a very strong base is necessary and the appropriate safety infrastructure is in place. Its high reactivity can provide excellent yields, but the associated hazards require careful consideration and experienced handling.

• Sodium Hydroxide with a phase-transfer catalyst can be a viable, low-cost alternative, particularly for industrial applications, but requires careful optimization to minimize side reactions.

Ultimately, the optimal base will depend on the specific requirements of your synthesis, including scale, budget, and available laboratory facilities. This guide provides the foundational data and insights to help you navigate this critical decision-making process.

References

• University of California, Santa Barbara. (2012). Sodium Hydride - Standard Operating Procedure. [Link]

• Clemson University. (n.d.). Sodium Hydride SOP. [Link]

• Using Sodium Hydride and Potassium Carbonate as Bases in Synthesis of Substituted 2-Amino-4-aryl-7-propargyloxy-4H-chromene-3-carbonitriles. (2018). PubMed. [Link]

• UCSF. (n.d.). Sodium Hydride SOP: Safety & Handling in UCSF Lab. [Link]

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A Comparative Guide to HPLC and GC-MS for the Purity Analysis of 3-(Propan-2-yloxy)benzonitrile

In the landscape of pharmaceutical development and quality control, the rigorous assessment of a compound's purity is non-negotiable. For an intermediate like 3-(Propan-2-yloxy)benzonitrile, a molecule with a molecular weight of 161.20 g/mol [1], selecting the optimal analytical technique is a critical decision that impacts data quality, validation, and regulatory compliance. This guide provides an in-depth comparison of two instrumental pillars of analytical chemistry—High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS)—for the comprehensive purity analysis of this aromatic nitrile. We will delve into the theoretical underpinnings of each technique, present validated experimental protocols, and offer data-driven insights to guide researchers and drug development professionals in making an informed choice.

Foundational Principles: Choosing the Right Analytical Path

The decision between HPLC and GC-MS hinges on the physicochemical properties of the analyte, primarily its volatility, thermal stability, and polarity. Both are powerful separation techniques, but their domains of application are fundamentally different.[2]

• High-Performance Liquid Chromatography (HPLC) is the workhorse for non-volatile or thermally labile compounds.[3][4][5] It separates components in a liquid sample by passing them through a packed column (the stationary phase) using a liquid solvent (the mobile phase) at high pressure. Detection is typically achieved using UV-Vis, Photodiode Array (PDA), or mass spectrometry. For a compound like 3-(Propan-2-yloxy)benzonitrile, HPLC is an excellent candidate, particularly for identifying non-volatile impurities and for routine quality control assays.

• Gas Chromatography-Mass Spectrometry (GC-MS) is the premier technique for volatile and semi-volatile compounds that can be vaporized without decomposition.[2][5] The sample is injected into a heated port, vaporized, and carried by an inert gas (the mobile phase) through a capillary column. Separation occurs based on the compounds' boiling points and interactions with the stationary phase. The mass spectrometer detector provides unparalleled specificity, offering structural information and confident identification through mass spectral library matching.[2] Given that a structurally similar compound, 3-(propan-2-yl)benzonitrile, has a boiling point of 211.9°C[6], it is reasonable to assume 3-(Propan-2-yloxy)benzonitrile is sufficiently volatile for GC analysis.

The choice is therefore not about which technique is universally "better," but which is more fit-for-purpose based on the analytical objective. HPLC is often the default for purity and assay determination due to its robustness and applicability to a wide range of compounds, while GC-MS excels at identifying and quantifying volatile or semi-volatile impurities with high specificity.[3]

Experimental Design & Protocols

The following protocols are designed as robust starting points for method development and validation, grounded in established chromatographic principles and regulatory expectations outlined by the International Council for Harmonisation (ICH).[7][8][9][10]

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is designed for the accurate quantification of 3-(Propan-2-yloxy)benzonitrile and the detection of non-volatile, related impurities.

Rationale for Method Parameters:

• C18 Column: The non-polar C18 stationary phase is ideal for retaining the aromatic benzonitrile structure through hydrophobic interactions.[11]

• Acidified Mobile Phase: The addition of a small amount of acid (e.g., formic or phosphoric acid) to the mobile phase sharpens analyte peaks by suppressing the ionization of silanol groups on the silica support, leading to better symmetry and reproducibility.[12]

• Gradient Elution: A gradient of acetonitrile allows for the effective elution of impurities with a wide range of polarities, ensuring a comprehensive purity profile.

• UV Detection: The aromatic ring in the analyte provides strong chromophores, making UV detection at 254 nm a sensitive and reliable choice.[11]

Experimental Protocol: HPLC-UV

Parameter	Condition
Column	C18, 4.6 mm x 150 mm, 5 µm particle size
Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile
Gradient	0-2 min: 40% B2-15 min: 40-80% B15-18 min: 80% B18-18.1 min: 80-40% B18.1-25 min: 40% B
Flow Rate	1.0 mL/min
Column Temperature	35 °C
Detection	UV at 254 nm
Injection Volume	5 µL

| Sample Preparation | Prepare a 1.0 mg/mL solution of 3-(Propan-2-yloxy)benzonitrile in a 50:50 mixture of Acetonitrile and Water. |

Gas Chromatography-Mass Spectrometry (GC-MS)

This method is optimized for the separation and confident identification of volatile and semi-volatile impurities.

Rationale for Method Parameters:

• HP-5ms Column: This low-bleed, non-polar column (5% phenyl-arylene) is a general-purpose column that provides excellent resolution for a wide range of semi-volatile organic compounds, including aromatic nitriles.[13]

• Temperature Programming: A programmed temperature ramp allows for the separation of compounds with different boiling points, from volatile solvents to higher-boiling related substances.

• Electron Ionization (EI): Standard 70 eV EI provides reproducible fragmentation patterns that can be searched against established mass spectral libraries (e.g., NIST) for confident compound identification.[11]

Experimental Protocol: GC-MS

Parameter	Condition
Column	HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness
Carrier Gas	Helium, constant flow at 1.2 mL/min
Inlet Temperature	280 °C
Injection Mode	Split (20:1)
Injection Volume	1 µL
Oven Program	Initial: 80 °C, hold for 1 minRamp: 15 °C/min to 280 °CHold: 5 min at 280 °C
MS Transfer Line	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	40-450 amu

| Sample Preparation | Prepare a 1.0 mg/mL solution of 3-(Propan-2-yloxy)benzonitrile in Dichloromethane or Ethyl Acetate. |

Workflow Visualization

A clear understanding of the analytical workflow is essential for protocol implementation and training.

Caption: GC-MS workflow for impurity identification.

Method Validation & Performance Comparison

Any analytical method intended for use in a regulated environment must be validated to demonstrate its fitness for purpose. [10]The validation should assess parameters such as specificity, linearity, range, accuracy, precision, and limits of detection (LOD) and quantification (LOQ), in accordance with ICH Q2(R2) guidelines. [7][8][9][14][15][16] The following table summarizes expected performance characteristics for the two proposed methods.

Table 1: Comparative Performance Data

Parameter	HPLC-UV	GC-MS	Justification
Specificity	High (Chromatographic)	Very High (Chromatographic + Mass Spec)	GC-MS provides mass spectral data, allowing for positive identification of co-eluting peaks.
Precision (%RSD)	< 1.0%	< 2.0%	HPLC injection systems typically offer higher precision than GC split/splitless injectors.
Linearity (R²)	> 0.999	> 0.998	Both techniques demonstrate excellent linearity, with UV detection often being slightly more linear.
LOD	~0.01%	~0.005%	GC-MS often achieves lower detection limits due to the sensitivity and low noise of the mass spectrometer. [3]
LOQ	~0.03%	~0.015%	The limit of quantification follows the same trend as the LOD.
Analysis Time	~25 minutes	~20 minutes	The GC method has a slightly shorter run time, but HPLC can be faster with UPLC technology. [4]
Thermolabile Impurities	Yes	No	HPLC is suitable for thermally unstable compounds that would degrade in a hot GC inlet. [4]

| Impurity Identification | Tentative (by RRT) | Confident (by MS Library Match) | Mass spectrometry is the gold standard for structural elucidation and identification. |

Conclusive Recommendation

For the comprehensive purity analysis of 3-(Propan-2-yloxy)benzonitrile, a dual-methodology approach is recommended.

• For Routine Quality Control (QC), Assay, and Purity Testing: HPLC-UV is the superior choice. Its high precision, robustness, and suitability for quantifying a wide range of non-volatile impurities make it ideal for batch release and stability testing. The method is straightforward, cost-effective, and aligns with standard pharmaceutical practices.

• For Impurity Identification and Characterization: GC-MS is the indispensable tool. Its power lies in the definitive identification of volatile and semi-volatile impurities, which is crucial for process development, understanding degradation pathways, and regulatory submissions. While not as precise for quantification as HPLC, its specificity is unmatched.

In practice, HPLC should be used as the primary method for routine purity assessment. If unknown peaks are detected above the identification threshold (e.g., >0.1% as per ICH guidelines), the GC-MS method should be employed as a complementary, orthogonal technique to identify those volatile or semi-volatile unknowns. This integrated strategy leverages the strengths of both techniques, ensuring a scientifically sound, robust, and compliant control strategy for 3-(Propan-2-yloxy)benzonitrile.

References

• Vertex AI Search. (2025). Understanding ICH Q2(R2)
• LCGC. (2015). New FDA Guidance on Analytical Methods Provides General Approach, but Few Details.
• ICH. (2024). ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline.
• AMSbiopharma. (2025).
• European Medicines Agency. ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
• U.S. Food and Drug Administration. (2015).
• International Council for Harmonisation. (2023).
• U.S. Food and Drug Administration. (2024). Q2(R2)
• BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures.
• ECA Academy.
• SIELC Technologies. Separation of Benzonitrile, m-chloro- on Newcrom R1 HPLC column.
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 22344016, 3-(Propan-2-yloxy)benzonitrile.
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 7505, Benzonitrile.
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 258440, 3-(Propan-2-yl)benzonitrile.
• SIELC Technologies. HPLC Method for Separation of Benzonitrile, Toluene and Benzylamine on Primesep A Column.
• MySkinRecipes. 3-(propan-2-yloxy)propanenitrile.
• Supplementary Information.
• SIELC Technologies. Benzonitrile.
• HELIX Chromatography. HPLC Methods for analysis of Benzonitrile.
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• ResearchGate. GC–MS chromatogram of benzonitrile, 4-(4-ethylcyclohexyl)-, trans.
• NIST. Benzonitrile - NIST WebBook.
• BenchChem. (2025). A Comparative Guide to HPLC and GC-MS Methods for Purity Analysis of 2-Methyl-6-nitrobenzaldehyde.
• Smithers. Understanding Chemical Testing: GC-MS vs. HPLC.
• Patsnap Eureka. (2025). GC-MS vs. HPLC for Aromatics Content Analysis: Which is Better?.
• Phenomenex. (2025).
• GenTech Scientific. (2021). Understanding the Difference Between GCMS and HPLC.
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• Agilent. Development and Validation of GC/TQ Methods for the Analysis of Hazardous Chemicals.

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A Comparative Guide to the Biological Activity of 3-(Propan-2-yloxy)benzonitrile and Structurally Related Derivatives

This guide provides an in-depth comparative analysis of the biological activity of 3-(Propan-2-yloxy)benzonitrile, placing it within the broader context of benzonitrile derivatives in drug discovery and life sciences research. We will dissect the structure-activity relationships (SAR), compare mechanisms of action, and provide actionable experimental protocols for researchers, scientists, and drug development professionals.

Introduction: The Benzonitrile Scaffold in Medicinal Chemistry

The benzonitrile moiety, a benzene ring substituted with a cyano group (-C≡N), is a cornerstone in modern medicinal chemistry.[1][2] Its unique physicochemical properties make it a "privileged scaffold"—a molecular framework that is recurrently found in biologically active compounds. The nitrile group is highly electron-withdrawing and can act as a hydrogen bond acceptor, influencing the molecule's reactivity and interaction with biological targets.[2][3][4] Furthermore, it serves as a valuable bioisostere for various functional groups, including carbonyls and hydroxyls, allowing chemists to fine-tune pharmacokinetic properties.[3] Benzonitrile derivatives have demonstrated a remarkable breadth of therapeutic potential, with applications in oncology, virology, and microbiology.[2][3]

Profiling 3-(Propan-2-yloxy)benzonitrile

3-(Propan-2-yloxy)benzonitrile, also known as 3-isopropoxybenzonitrile, is an aromatic compound featuring an isopropoxy group (-OCH(CH₃)₂) at the meta-position relative to the nitrile. While specific, extensive biological activity data for this particular molecule is not widely published in peer-reviewed literature, its structure allows us to infer potential activities based on well-established principles of medicinal chemistry and SAR studies of related analogues.

The isopropoxy group is a moderately lipophilic, electron-donating group. Its placement at the meta-position influences the electronic distribution of the benzene ring and can impact metabolic stability and binding affinity to target proteins.[1] The strategic inclusion of such alkoxy groups is a common tactic in drug design to modulate a compound's ADME (absorption, distribution, metabolism, and excretion) profile.[5]

Table 1: Physicochemical Properties of 3-(Propan-2-yloxy)benzonitrile

Property	Value	Source
Molecular Formula	C₁₀H₁₁NO	PubChem CID: 22344016[6]
Molecular Weight	161.20 g/mol	PubChem CID: 22344016[6]
XLogP3 (Lipophilicity)	2.2	PubChem CID: 22344016[6]
Hydrogen Bond Donor Count	0	PubChem CID: 22344016[6]
Hydrogen Bond Acceptor Count	2	PubChem CID: 22344016[6]
IUPAC Name	3-propan-2-yloxybenzonitrile	PubChem CID: 22344016[6]

Comparative Analysis: Biological Activity Across the Benzonitrile Family

The biological activity of a benzonitrile derivative is profoundly dictated by the nature and position of its substituents. A comparative look at various derivatives reveals key structure-activity relationships.

Cytotoxicity and Antiproliferative Activity

Many benzonitrile derivatives exhibit potent cytotoxic effects, making them valuable leads in oncology research.

• Halogenated Benzonitriles : Compounds like the herbicides bromoxynil (3,5-dibromo-4-hydroxybenzonitrile) and ioxynil (3,5-diiodo-4-hydroxybenzonitrile) display high toxicity against human cell lines such as Hep G2 (liver carcinoma) and HEK293T (kidney).[7][8] The presence of halogens, particularly at positions flanking a hydroxyl group, appears critical for this potent activity.

• Acrylonitrile Derivatives : 2-Phenylacrylonitrile derivatives have been identified as powerful inhibitors of tubulin polymerization, arresting the cell cycle and leading to apoptosis in cancer cells with IC50 values in the nanomolar range.[3] Similarly, certain 3-aryl-2-(1H-benzotriazol-1-yl)acrylonitriles have shown significant cytotoxicity against human tumor-derived cell lines, with CC50 values as low as 0.05 µM.[9]

• Nitro-substituted Benzonitriles : The inclusion of a nitro group, as seen in 5-(3-Chloropropoxy)-4-methoxy-2-nitrobenzonitrile, can lead to biological effects through bioreduction, forming reactive intermediates that interact with cellular components.[10] Such compounds are often investigated for anticancer properties.[10]

In contrast to the highly active halogenated and conjugated derivatives, simpler alkyl- or alkoxy-substituted benzonitriles may exhibit lower, more targeted, or entirely different activities. The toxicity of 3-(Propan-2-yloxy)benzonitrile would be expected to be significantly lower than that of compounds like bromoxynil, though this requires experimental validation.

Enzyme Inhibition

A primary mechanism through which benzonitriles exert their effects is enzyme inhibition. The nitrile group can interact with active site residues, often mimicking a substrate or transition state.

• Kinase Inhibition : The benzonitrile scaffold is present in numerous kinase inhibitors.[11] Derivatives have been developed to target kinases dysregulated in cancer, such as Tankyrase, mTOR, and TBK1/IKKε.[3] For example, 2,4-Difluoro-5-Nitrobenzonitrile is a key intermediate for synthesizing tankyrase inhibitors.[3] Given this precedent, 3-(Propan-2-yloxy)benzonitrile could be a candidate for screening against various kinase panels.

• Carbonic Anhydrase (CA) and Acetylcholine Esterase (AChE) Inhibition : Studies on benzylidenemalononitrile derivatives have revealed potent inhibitors of human CA isozymes (hCA-I and hCA-II) and AChE, with Ki constants in the micromolar and even nanomolar range for some compounds.[12]

• Xanthine Oxidase (XO) Inhibition : Triazole-benzonitrile hybrids have been explored as inhibitors of xanthine oxidase, an enzyme implicated in gout.[13]

Antimicrobial and Antiviral Activity

• Antibacterial/Antifungal : Novel benzonitrile derivatives have demonstrated significant activity against both Gram-positive and Gram-negative bacteria, as well as potent antifungal activity.[3] The specific substitutions required for this activity vary widely, indicating diverse mechanisms of action.

• Antiviral : Benzonitrile derivatives have been identified as potent, orally available inhibitors of the Hepatitis C Virus (HCV) by blocking the early stages of viral entry into host cells.[3]

dot

Caption: Structure-Activity Relationship (SAR) logic for benzonitrile derivatives.

Table 2: Comparative Biological Activity of Selected Benzonitrile Derivatives

Compound Class/Example	Key Structural Features	Biological Target / Activity	Potency (IC₅₀/CC₅₀/Ki)	Reference(s)
2-Phenylacrylonitriles	Phenyl ring conjugated with acrylonitrile	Tubulin Polymerization Inhibitor; Anticancer	5.9 nM (HCT116 cells)	[3],[14]
Bromoxynil	3,5-dibromo, 4-hydroxy	Cytotoxic; Herbicide	High toxicity observed in Hep G2 & HEK293T cells	[7]
Benzylidenemalononitriles	Aldehyde-derived malononitriles	Acetylcholine Esterase (AChE) Inhibitor	Ki = 0.058 µM	[12]
2-((4-Arylpiperazin-1-yl)methyl)benzonitriles	Piperazine side chain	Hepatitis C Virus (HCV) Entry Inhibitor	EC₅₀ = 0.022 µM	[3]
3-Aryl-2-(benzotriazol-1-yl)acrylonitriles	Benzotriazole moiety	Antiproliferative; Cytotoxic	CC₅₀ = 0.05 µM (MT-4 cells)	[9]
Quinoxaline Derivatives	Benzyloxyquinoxaline core	Antiproliferative (Anticancer)	IC₅₀ = 6.93 µM (MCF-7 cells)	[15]

Experimental Protocols for Biological Evaluation

To facilitate comparative research, we provide detailed methodologies for key assays. These protocols are designed as self-validating systems, emphasizing the inclusion of appropriate controls.

Protocol 1: MTT Cell Viability Assay for Cytotoxicity Screening

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability and proliferation. It is widely used to assess the cytotoxic effects of chemical compounds.

Causality: This protocol uses human cell lines like Hep G2 (liver) and HEK293T (kidney) because these organs are often primary sites of xenobiotic metabolism and potential toxicity.[7] The reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by mitochondrial dehydrogenases in living cells provides a quantifiable measure of viability.

Methodology:

• Cell Seeding:

  • Culture Hep G2 or HEK293T cells in appropriate medium (e.g., DMEM with 10% FBS).

  • Trypsinize and count the cells. Seed 5,000-10,000 cells per well in a 96-well flat-bottom plate.

  • Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of 3-(Propan-2-yloxy)benzonitrile and other test compounds in DMSO.

  • Create a series of dilutions in cell culture medium to achieve final concentrations ranging from, for example, 0.1 µM to 100 µM. Ensure the final DMSO concentration is ≤0.5% to avoid solvent toxicity.

  • Controls: Include wells with medium only (blank), cells with medium and DMSO (vehicle control), and cells with a known cytotoxic agent like Doxorubicin (positive control).

  • Remove the old medium from the cells and add 100 µL of the compound dilutions (or controls) to the respective wells.

  • Incubate for 48-72 hours.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.

  • Add 10 µL of the MTT solution to each well.

  • Incubate the plate for 3-4 hours at 37°C, allowing formazan crystals to form.

• Formazan Solubilization and Measurement:

  • Carefully remove the medium from each well.

  • Add 100 µL of a solubilization solution (e.g., DMSO or acidic isopropanol) to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank wells from all other readings.

  • Calculate the percentage of cell viability relative to the vehicle control: (Absorbance of treated cells / Absorbance of vehicle control) * 100.

  • Plot the percentage viability against the compound concentration and use non-linear regression to determine the IC₅₀ (the concentration that inhibits 50% of cell growth).

dot

Caption: Experimental workflow for cytotoxicity screening using the MTT assay.

Protocol 2: In Vitro Enzyme Inhibition Assay (General Kinase Protocol)

This protocol provides a framework for assessing a compound's ability to inhibit a specific enzyme, such as a protein kinase.

Causality: Kinase assays are fundamental in cancer drug discovery as kinases are often overactive in tumor cells.[14] This protocol uses a purified recombinant enzyme to ensure the observed inhibition is a direct effect on the target, not a downstream cellular event. The use of ATP, a substrate, and a detection reagent allows for precise measurement of enzyme activity.

Methodology:

• Reagent Preparation:

  • Prepare an assay buffer specific to the kinase of interest (e.g., containing Tris-HCl, MgCl₂, DTT).

  • Dilute the purified recombinant kinase and its specific substrate (e.g., a peptide) to working concentrations in the assay buffer.

  • Prepare a stock solution of ATP at a concentration near its Km for the specific kinase.

  • Serially dilute the test compounds (e.g., 3-(Propan-2-yloxy)benzonitrile) in DMSO, then further in assay buffer.

• Assay Procedure (in a 384-well plate):

  • Controls: Include "no enzyme" wells (background), "no inhibitor" wells (100% activity), and wells with a known potent inhibitor like Staurosporine (positive control).

  • Add 2.5 µL of the diluted test compound or control to the appropriate wells.

  • Add 2.5 µL of the enzyme solution to all wells except the "no enzyme" control.

  • Add 2.5 µL of the substrate solution.

  • Incubate for 10-15 minutes at room temperature to allow for compound-enzyme binding.

• Initiation and Detection:

  • Initiate the enzymatic reaction by adding 2.5 µL of the ATP solution to all wells.

  • Incubate for 60 minutes at room temperature (or as specified for the kinase).

  • Stop the reaction and detect the remaining ATP using a luminescence-based detection reagent (e.g., Kinase-Glo®). The amount of light produced is inversely proportional to the kinase activity.

  • Incubate for 10 minutes to stabilize the luminescent signal.

• Data Acquisition and Analysis:

  • Read the luminescence on a plate reader.

  • Calculate the percentage of inhibition: 100 - [((Signal_inhibitor - Signal_background) / (Signal_100%_activity - Signal_background)) * 100].

  • Plot the percent inhibition against the compound concentration and use a suitable model (e.g., four-parameter logistic regression) to calculate the IC₅₀ value.

Conclusion

3-(Propan-2-yloxy)benzonitrile is a member of a chemically versatile and biologically significant class of compounds. While its individual activity profile is not yet deeply characterized, comparative analysis with other derivatives provides a strong rationale for its investigation in several areas, most notably as a potential modulator of enzyme activity (e.g., kinases) and as a scaffold for novel antiproliferative agents. Its structure suggests a more favorable toxicity profile compared to highly reactive derivatives like halogenated benzonitriles. The provided experimental protocols offer a robust framework for researchers to systematically evaluate its biological effects and elucidate its mechanism of action, thereby contributing valuable data to the broader understanding of benzonitrile derivatives in drug discovery.

References

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• Benchchem. (n.d.). A Comparative Guide to QSAR Studies of Benzonitrile Derivatives in Drug Discovery.
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• PubMed. (n.d.). Quantitative structure-activity study of the toxicity of benzonitriles to the ciliate Tetrahymena pyriformis.
• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Role of Benzonitrile Derivatives in Organic Synthesis and Material Innovation.
• ResearchGate. (n.d.). The chemical structure of some biologically important benzonitrile derivatives.
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• ResearchGate. (n.d.). Benzonitrile derivatives by Zhang et al.
• Benchchem. (n.d.). A Comparative Analysis of 2-(3-Fluorophenyl)benzonitrile and Its Isomers for Research and Development.
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• ResearchGate. (n.d.). Chemical structure of benzonitrile derivatives investigated.
• Benchchem. (n.d.). 3-Fluoro-4-isopropoxybenzonitrile | RUO | Fluorinated Building Block.
• Benchchem. (n.d.). 5-(3-Chloropropoxy)-4-methoxy-2-nitrobenzonitrile | 1315512-61-8.
• Lovecka, P., Thimova, M., Grznarova, P., Lipov, J., Knejzlik, Z., Stiborova, H., Nindhia, T. G. T., Demnerova, K., & Ruml, T. (2015). Study of Cytotoxic Effects of Benzonitrile Pesticides. BioMed research international, 2015, 381264.
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• Sanna, P., Carta, A., & Nikookar, M. E. R. (2002). Synthesis and antiproliferative activity of 3-aryl-2-(1H-benzotriazol-1-yl)acrylonitriles. Part III. European journal of medicinal chemistry, 37(11), 885–897.
• Al-Ostath, A., Al-Qawasmeh, R. A., Taha, M. O., Zalloum, H., & Al-Tel, T. H. (2022). Novel N-Alkyl 3-(3-Benzyloxyquinoxalin-2-yl) Propanamides as Antiproliferative Agents: Design, Synthesis, In Vitro Testing, and In Silico Mechanistic Study. Molecules (Basel, Switzerland), 27(19), 6296.

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A Comparative Guide to the Synthesis of 3-Alkoxybenzonitriles: Strategies, Mechanisms, and Practical Considerations

For researchers, medicinal chemists, and professionals in drug development, the efficient and reliable synthesis of substituted aromatic compounds is a cornerstone of innovation. Among these, 3-alkoxybenzonitriles represent a vital structural motif found in numerous pharmaceuticals and agrochemicals. Their synthesis, while achievable through various methods, presents a landscape of strategic choices, each with its own set of advantages and limitations. This guide provides an in-depth comparative analysis of the primary synthetic routes to 3-alkoxybenzonitriles, supported by mechanistic insights and practical data to inform your experimental design.

Introduction: The Significance of the 3-Alkoxybenzonitrile Moiety

The 3-alkoxybenzonitrile scaffold is a key building block in organic synthesis. The nitrile group is a versatile functional handle that can be readily transformed into amines, carboxylic acids, amides, and tetrazoles, while the alkoxy group at the meta position influences the electronic properties and metabolic stability of the molecule. This unique combination of functionalities makes 3-alkoxybenzonitriles attractive intermediates in the synthesis of complex molecular targets.

This guide will compare two primary strategic approaches to the synthesis of 3-alkoxybenzonitriles:

• Strategy 1: Alkylation of a Pre-existing Phenol: Commencing with 3-hydroxybenzonitrile and introducing the desired alkoxy group.

• Strategy 2: Cyanation of an Alkoxy-Substituted Benzene Ring: Starting with a 3-alkoxybenzene derivative and introducing the nitrile functionality.

Each strategy encompasses several distinct reactions, which will be evaluated based on yield, reaction conditions, substrate scope, and practical considerations.

Strategy 1: Alkylation of 3-Hydroxybenzonitrile

This approach is predicated on the availability of 3-hydroxybenzonitrile and involves the formation of an ether linkage. The two most common methods for this transformation are the Williamson ether synthesis and the Mitsunobu reaction.

Williamson Ether Synthesis

The Williamson ether synthesis is a classic and widely used method for the preparation of ethers, involving the reaction of an alkoxide with a primary alkyl halide.[1][2] In the context of 3-alkoxybenzonitriles, this involves the deprotonation of 3-hydroxybenzonitrile to form a phenoxide, which then acts as a nucleophile to displace a halide from an alkyl halide.[3]

Mechanism:

The reaction proceeds via a two-step mechanism. First, a base is used to deprotonate the phenolic hydroxyl group of 3-hydroxybenzonitrile, forming a more nucleophilic phenoxide ion. This is followed by a bimolecular nucleophilic substitution (SN2) reaction where the phenoxide attacks the alkyl halide, displacing the halide and forming the ether.[2]

Figure 1: General workflow for the Williamson ether synthesis of 3-alkoxybenzonitriles.

Advantages:

• Cost-effective and readily available reagents: The reagents for Williamson ether synthesis are generally inexpensive and widely available.[4]

• Simple procedure: The reaction is relatively straightforward to perform and does not require highly specialized equipment.

• Good yields for simple alkyl halides: For primary and some secondary alkyl halides, the reaction can provide good to excellent yields.[5]

Disadvantages:

• Limited to primary and some secondary alkyl halides: The reaction is most effective with primary alkyl halides. Secondary and tertiary alkyl halides are prone to elimination side reactions (E2), which can significantly reduce the yield of the desired ether.[3]

• Potential for C-alkylation: Under certain conditions, particularly with protic solvents, competitive C-alkylation of the phenoxide can occur, leading to a mixture of products.[6]

• Requires basic conditions: The use of a strong base may not be compatible with sensitive functional groups on more complex substrates.

Mitsunobu Reaction

The Mitsunobu reaction offers an alternative for the formation of the ether linkage, particularly when dealing with more sensitive substrates or when inversion of stereochemistry at a chiral alcohol is desired.[7][8] This reaction utilizes a phosphine, typically triphenylphosphine (PPh₃), and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD), to activate the alcohol for nucleophilic attack by the phenol.[9]

Mechanism:

The reaction is initiated by the formation of a betaine from the reaction of the phosphine and the azodicarboxylate. This betaine then deprotonates the phenol, and the resulting phenoxide attacks the activated alcohol, leading to the formation of the ether and triphenylphosphine oxide.[7]

Figure 2: Simplified workflow of the Mitsunobu reaction for 3-alkoxybenzonitrile synthesis.

Advantages:

• Mild reaction conditions: The Mitsunobu reaction is typically carried out under neutral and mild conditions, making it suitable for substrates with sensitive functional groups.[9]

• Broad substrate scope: It can be used with a wide range of alcohols, including secondary alcohols where Williamson ether synthesis might lead to elimination.[7]

• Stereochemical inversion: When a chiral secondary alcohol is used, the reaction proceeds with inversion of stereochemistry, which can be a powerful tool in asymmetric synthesis.[7]

Disadvantages:

• Stoichiometric byproducts: The reaction generates stoichiometric amounts of triphenylphosphine oxide and a hydrazine derivative, which can complicate purification.[9]

• Cost of reagents: The phosphine and azodicarboxylate reagents are more expensive than those used in the Williamson ether synthesis.

• Safety concerns with azodicarboxylates: Azodicarboxylates can be hazardous and require careful handling.[10]

Strategy 2: Cyanation of a 3-Alkoxyaryl Precursor

This strategy involves starting with a benzene ring that already bears the desired alkoxy group and then introducing the nitrile functionality. The two principal methods for this transformation are the Sandmeyer reaction and palladium-catalyzed cyanation.

Sandmeyer Reaction

The Sandmeyer reaction is a well-established method for the conversion of an aryl amine to an aryl nitrile.[11][12] The synthesis of a 3-alkoxybenzonitrile via this route would begin with the corresponding 3-alkoxyaniline.

Mechanism:

The reaction proceeds in two main steps. First, the 3-alkoxyaniline is treated with a source of nitrous acid (typically generated in situ from sodium nitrite and a strong acid) to form a diazonium salt. This diazonium salt is then reacted with a copper(I) cyanide salt, which facilitates the replacement of the diazonium group with a nitrile group via a radical-nucleophilic aromatic substitution mechanism.[12]

Figure 4: Catalytic cycle for Palladium-catalyzed cyanation.

Advantages:

• High functional group tolerance: Palladium-catalyzed reactions are known for their excellent functional group compatibility, allowing for the synthesis of complex molecules. [13]* Milder reaction conditions: Compared to the Sandmeyer reaction, these methods often proceed under milder and less acidic or basic conditions.

• Broad substrate scope: A wide variety of aryl halides and pseudohalides can be used as starting materials. [14] Disadvantages:

• Cost of catalyst and ligands: Palladium catalysts and specialized phosphine ligands can be expensive.

• Sensitivity to air and moisture: Many palladium catalysts and ligands are sensitive to air and moisture, requiring inert atmosphere techniques. [14]* Potential for catalyst poisoning: The cyanide anion can act as a ligand and poison the palladium catalyst, leading to incomplete reactions. [15]

Comparative Performance Data

The choice of synthetic route will ultimately depend on a variety of factors, including the specific target molecule, available starting materials, and desired scale of the reaction. The following table provides a summary of typical reaction conditions and yields for the different methods.

Synthetic Route	Starting Material	Key Reagents	Typical Temperature	Typical Time	Typical Yield	Reference
Williamson Ether Synthesis	3-Hydroxybenzonitrile	Alkyl halide, Base (e.g., K₂CO₃)	80-120 °C	4-24 h	60-95%	[16][17]
Mitsunobu Reaction	3-Hydroxybenzonitrile	Alcohol, PPh₃, DEAD/DIAD	0 °C to RT	2-12 h	70-90%	[18]
Sandmeyer Reaction	3-Alkoxyaniline	NaNO₂, H⁺, CuCN	0-5 °C (diazotization), then RT to 50 °C	1-4 h	60-85%	[19]
Pd-Catalyzed Cyanation	3-Alkoxyaryl Halide	Cyanide source, Pd catalyst, Ligand, Base	80-120 °C	2-24 h	70-98%	[20][21]

Experimental Protocols

To provide a practical context, detailed experimental protocols for two of the most common methods are provided below.

Protocol 1: Williamson Ether Synthesis of 3-Methoxybenzonitrile

This protocol describes the synthesis of 3-methoxybenzonitrile from 3-hydroxybenzonitrile and methyl iodide.

Materials:

• 3-Hydroxybenzonitrile

• Methyl iodide

• Potassium carbonate (anhydrous, finely powdered)

• Acetone (anhydrous)

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask with reflux condenser and magnetic stirrer

• Heating mantle

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-hydroxybenzonitrile (1.0 eq), anhydrous potassium carbonate (1.5 eq), and anhydrous acetone.

• Stir the suspension at room temperature for 15 minutes.

• Add methyl iodide (1.2 eq) to the suspension.

• Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and filter off the potassium carbonate.

• Concentrate the filtrate under reduced pressure to remove the acetone.

• Dissolve the residue in diethyl ether and wash with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude 3-methoxybenzonitrile.

• Purify the product by column chromatography on silica gel or by distillation under reduced pressure.

Protocol 2: Sandmeyer Cyanation of 3-Methoxyaniline

This protocol outlines the synthesis of 3-methoxybenzonitrile from 3-methoxyaniline.

Materials:

• 3-Methoxyaniline

• Concentrated hydrochloric acid

• Sodium nitrite

• Copper(I) cyanide

• Sodium cyanide

• Sodium carbonate

• Toluene

• Ice bath

• Mechanical stirrer

Procedure:

Step 1: Diazotization

• In a flask equipped with a mechanical stirrer, dissolve 3-methoxyaniline (1.0 eq) in a mixture of concentrated hydrochloric acid and water.

• Cool the solution to 0-5 °C in an ice-salt bath.

• Slowly add a solution of sodium nitrite (1.05 eq) in water, keeping the temperature below 5 °C.

• Stir the resulting diazonium salt solution at 0-5 °C for 30 minutes.

Step 2: Cyanation

• In a separate, larger flask, prepare a solution of copper(I) cyanide (1.1 eq) and sodium cyanide (1.2 eq) in water.

• Cool this solution to 0-5 °C.

• Slowly and carefully add the cold diazonium salt solution to the copper cyanide solution with vigorous stirring, allowing the temperature to rise to room temperature.

• After the addition is complete, heat the mixture to 50-60 °C for 1 hour.

• Cool the reaction mixture to room temperature and extract the product with toluene.

• Wash the organic layer with a dilute sodium carbonate solution and then with water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude 3-methoxybenzonitrile by vacuum distillation.

Conclusion and Future Outlook

The synthesis of 3-alkoxybenzonitriles can be approached from two main strategic directions, each offering a distinct set of advantages and disadvantages. The choice of the optimal route depends on factors such as the availability and cost of starting materials, the scale of the synthesis, and the presence of other functional groups in the molecule.

The Williamson ether synthesis and the Sandmeyer reaction represent classical, cost-effective methods that are well-suited for the synthesis of simpler 3-alkoxybenzonitriles. For more complex or sensitive substrates, the milder conditions and broader scope of the Mitsunobu reaction and palladium-catalyzed cyanation offer significant advantages, albeit at a higher cost.

Future developments in this field are likely to focus on the development of more sustainable and environmentally friendly methods. This includes the use of greener solvents, more efficient and recyclable catalysts for palladium-catalyzed reactions, and the development of safer, non-toxic cyanide sources. As the demand for complex, functionalized aromatic molecules continues to grow, the development of robust and versatile synthetic methodologies will remain a key area of research.

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• Catalytic Sandmeyer Cyanation as a Synthetic Pathway to Aryl Nitriles. (2025, August 6). ResearchGate. Retrieved from [Link]

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• PharmaXChange.info. (2011, April 9). Phenolates- O-alkylation and C-alkylation. Retrieved from [Link]

• O-Alkylation of phenol derivatives via a nucleophilic substitution. (n.d.). RSC Publishing. Retrieved from [Link]

• Selective O-alkylation of Phenol Using Dimethyl Ether. (2022, November 17). MDPI. Retrieved from [Link]

• Macmillan Group. (2010, April 21). Buchwald-Hartwig C-C Bond Formation. Retrieved from [Link]

• Dorel, R., Grugel, C. P., & Haydl, A. M. (n.d.). The Buchwald–Hartwig Amination After 25 Years. The University of Groningen research portal. Retrieved from [Link]

• Recent trends in the chemistry of Sandmeyer reaction: a review. (n.d.). PMC - NIH. Retrieved from [Link]

• Chemistry Notes. (2022, May 28). Sandmeyer Reaction mechanism and Applications. Retrieved from [Link]

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• Williamson Ether Synthesis. (n.d.). Name Reactions in Organic Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

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• Scope and Limitations of Pd 2 (dba) 3 /P( i -BuNCH 2 CH 2 ) 3 N-Catalyzed Buchwald−Hartwig Amination Reactions of Aryl Chlorides. (2025, August 6). ResearchGate. Retrieved from [Link]

• Chem-Station Int. Ed. (2014, March 10). Mitsunobu Reaction. Retrieved from [Link]

• Wikipedia. (2023, December 26). Sandmeyer reaction. Retrieved from [Link]

• Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. (n.d.). NIH. Retrieved from [Link]

• Google Patents. (n.d.). CN105330586B - A kind of preparation method of Apremilast.
• The Chemical Versatility of 3-Methoxybenzonitrile in Synthesis. (n.d.). [Source organization not provided].
• Google Patents. (n.d.). US3567758A - Preparation of hydroxybenzonitriles.
• Google Patents. (n.d.). CN105175283A - 3-ethoxy-4-methoxy benzonitrile preparing method.

• 2-Bromoanisole and 3-bromoanisole yield the same product, 3-methoxyaniline, when treated with sodium amide in liquid ammonia. Suggest a reason and a mechanism to explain this observation. (n.d.). Study.com. Retrieved from [Link]

• Google Patents. (n.d.). CN107827722B - Synthetic method of 3-ethoxy-4-methoxybenzaldehyde.

• Sciencemadness Discussion Board. (2011, October 10). 1-bromo-3-methoxybenzene. Retrieved from [Link]

• Google Patents. (n.d.). US6380440B1 - Processes for the preparation of 3-bromoanisole and 3-bromonitrobenzene.
• A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides. (n.d.). [Source organization not provided].
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A Validated High-Performance Analytical Method for 3-(Propan-2-yloxy)benzonitrile: A Comparative Guide

This guide presents a comprehensive validation of a novel High-Performance Liquid Chromatography (HPLC) method for the accurate quantification of 3-(Propan-2-yloxy)benzonitrile, a key intermediate in pharmaceutical synthesis. We will delve into the rationale behind the method development, present a complete validation package according to the International Council for Harmonisation (ICH) guidelines, and provide a comparative analysis against alternative analytical techniques. This document is intended for researchers, scientists, and drug development professionals who require robust and reliable analytical methods for quality control and process monitoring.

Introduction to 3-(Propan-2-yloxy)benzonitrile and the Need for a Validated Method

3-(Propan-2-yloxy)benzonitrile is an aromatic ether and nitrile compound with the molecular formula C10H11NO.[1][2] Its structural features make it a valuable building block in the synthesis of various pharmaceutical agents. The purity and concentration of this intermediate are critical to the safety and efficacy of the final drug product. Therefore, a precise, accurate, and robust analytical method is essential for its quality control.[3][4]

While general analytical techniques for benzonitrile derivatives exist, such as reversed-phase HPLC and gas chromatography (GC), a dedicated and validated method for 3-(Propan-2-yloxy)benzonitrile ensures suitability for its intended purpose, providing documented evidence of its reliability.[5][6][7] This guide introduces a new, optimized HPLC-UV method and rigorously compares it with other potential analytical approaches.

The New Validated Method: High-Performance Reversed-Phase HPLC-UV

The developed method utilizes modern HPLC column technology to achieve superior separation efficiency and speed. The choice of reversed-phase chromatography is based on the non-polar nature of the molecule, while UV detection is suitable due to the presence of a chromophoric benzonitrile group.

Experimental Protocol

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column thermostat, and UV-Vis detector.

Chromatographic Conditions:

• Column: Core-shell C18, 2.7 µm particle size, 100 mm x 4.6 mm

• Mobile Phase: Acetonitrile and Water (60:40, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 240 nm

• Injection Volume: 5 µL

• Standard Solution Preparation: A stock solution of 1000 µg/mL of 3-(Propan-2-yloxy)benzonitrile was prepared in acetonitrile. Working standards were prepared by serial dilution.

Method Validation Workflow

The validation process follows the ICH Q2(R1) guidelines to ensure the method is fit for its intended purpose.[8] The workflow is designed to test the method's specificity, linearity, accuracy, precision, limits of detection and quantitation, and robustness.

Caption: Workflow for the validation of the new analytical method.

Validation Data Summary

The following tables summarize the experimental data obtained during the validation of the new HPLC-UV method.

Table 1: Specificity

Parameter	Result	Conclusion
Blank Injection	No interfering peaks at the retention time of the analyte.	Method is specific.
Placebo Injection	No interfering peaks from common excipients.	Method is specific.
Forced Degradation	Analyte peak is well-resolved from degradation products.	Method is stability-indicating.

Table 2: Linearity and Range

Parameter	Result
Range	1 - 100 µg/mL
Regression Equation	y = 4521.3x + 150.7
Correlation Coefficient (r²)	0.9998
Conclusion	Excellent linearity within the specified range.

Table 3: Accuracy

Spiked Concentration (µg/mL)	Measured Concentration (µg/mL)	Recovery (%)
50	49.8	99.6
75	75.4	100.5
100	101.1	101.1
Average Recovery (%)	100.4
Conclusion	The method is highly accurate.

Table 4: Precision

Parameter	Result (%RSD)	Acceptance Criteria (%RSD)
Repeatability (n=6)	0.8%	≤ 2%
Intermediate Precision (n=6)	1.2%	≤ 2%
Conclusion	The method demonstrates excellent precision.

Table 5: LOD, LOQ, and Robustness

Parameter	Result
Limit of Detection (LOD)	0.2 µg/mL
Limit of Quantitation (LOQ)	0.7 µg/mL
Robustness	No significant impact on results with minor changes in flow rate (±0.1 mL/min), column temperature (±2°C), and mobile phase composition (±2%).
Conclusion	The method is sensitive and robust for routine use.

Comparison with Alternative Analytical Techniques

The selection of an analytical method depends on various factors, including the analyte's properties, the required sensitivity, and available instrumentation.[9][10] Below is a comparison of the new HPLC-UV method with two common alternatives.

Alternative 1: Gas Chromatography with Flame Ionization Detection (GC-FID)

GC is a viable technique for analyzing volatile and thermally stable compounds. Given the benzonitrile structure, 3-(Propan-2-yloxy)benzonitrile is expected to be amenable to GC analysis.[11]

Table 6: Comparison of New HPLC-UV Method with GC-FID

Parameter	New HPLC-UV Method	Gas Chromatography (GC-FID)	Rationale for Preference
Principle	Liquid-phase separation	Gas-phase separation	HPLC is gentler and avoids potential thermal degradation of the analyte.
Speed	High (run time < 5 min)	Moderate (may require temperature programming)	The new HPLC method is faster for high-throughput analysis.
Specificity	High (tunable mobile phase)	Moderate (potential for co-elution)	HPLC offers more parameters to optimize selectivity.
Sensitivity	High (LOD = 0.2 µg/mL)	Moderate to High	Comparable, but UV detection is highly specific for the analyte.
Sample Preparation	Simple dissolution	May require derivatization for less volatile impurities.	HPLC requires minimal sample preparation.

Alternative 2: Standard HPLC with a Fully Porous Column

Before the advent of core-shell technology, traditional fully porous particle columns were the standard. A comparison highlights the advantages of the new method.

Table 7: Comparison of Core-Shell vs. Fully Porous Column HPLC

Parameter	New Method (Core-Shell)	Standard HPLC (Fully Porous)	Rationale for Preference
Efficiency (Peak Width)	High (narrow peaks)	Moderate (broader peaks)	Core-shell particles provide better mass transfer, leading to sharper peaks and better resolution.
Backpressure	Lower	Higher	Allows for higher flow rates and faster analysis without exceeding instrument pressure limits.
Speed	Faster	Slower	Higher efficiency allows for shorter column lengths and/or higher flow rates.
Solvent Consumption	Lower per analysis	Higher per analysis	Faster run times lead to reduced solvent usage.

Decision-Making for Method Selection

The choice of analytical technique is a critical decision based on a balance of performance, speed, and robustness.

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Benchmarking the reactivity of 3-(Propan-2-yloxy)benzonitrile against similar compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of medicinal chemistry and materials science, benzonitrile derivatives serve as pivotal intermediates. Their chemical versatility allows for the construction of a diverse array of complex molecular architectures. This guide provides an in-depth comparative analysis of the reactivity of 3-(Propan-2-yloxy)benzonitrile , a compound of growing interest, against its structural isomers and other related alkoxybenzonitriles. By examining the interplay of electronic and steric effects, this document aims to provide a predictive framework for the reactivity of this molecule in key synthetic transformations, supported by established chemical principles and available experimental data.

Our analysis will focus on several classes of reactions paramount to synthetic utility:

• Reactions involving the nitrile group: Hydrolysis and reduction.

• Reactions on the aromatic ring: Electrophilic and nucleophilic aromatic substitution.

• Cross-coupling reactions: The Suzuki-Miyaura coupling as a representative example.

The insights provided herein are intended to empower researchers to make informed decisions in the design and execution of synthetic routes involving 3-(Propan-2-yloxy)benzonitrile and related compounds.

Comparative Compounds

For a comprehensive understanding, the reactivity of 3-(Propan-2-yloxy)benzonitrile will be benchmarked against the following compounds:

• Positional Isomers: 2-(Propan-2-yloxy)benzonitrile and 4-(Propan-2-yloxy)benzonitrile.

• Analogues with Varying Alkoxy Groups: 3-Methoxybenzonitrile and 3-Ethoxybenzonitrile.

• Parent Compound: Benzonitrile.

This selection allows for a systematic evaluation of the influence of the position and the steric bulk of the alkoxy substituent on the overall reactivity.

Analysis of Substituent Effects

The reactivity of 3-(Propan-2-yloxy)benzonitrile is primarily governed by the electronic and steric properties of its two functional groups: the nitrile (-CN) group and the isopropoxy (-OCH(CH₃)₂) group.

• Nitrile Group (-CN): This group is strongly electron-withdrawing through both induction and resonance, deactivating the aromatic ring towards electrophilic attack and activating it for nucleophilic attack.[1] It also serves as a key functional handle for transformations into amines, carboxylic acids, and ketones.

• Isopropoxy Group (-OCH(CH₃)₂): This group exhibits a dual electronic effect. It is electron-withdrawing inductively due to the electronegativity of the oxygen atom but is electron-donating through resonance due to the lone pairs on the oxygen.[1] Overall, the resonance effect is dominant, making the alkoxy group an ortho-, para-director in electrophilic aromatic substitution. The bulky isopropyl group can also exert significant steric hindrance, particularly at the ortho position.

Reactivity at the Nitrile Group

Hydrolysis to Carboxylic Acid

The hydrolysis of nitriles to carboxylic acids is a fundamental transformation, typically proceeding under acidic or basic conditions. The rate of this reaction is highly sensitive to the electronic nature of the substituents on the aromatic ring.

Under acidic conditions , the rate-determining step can be either the protonation of the nitrile or the nucleophilic attack of water, depending on the acid concentration.[2][3] In moderately concentrated acid, electron-donating groups that increase the basicity of the nitrile nitrogen can accelerate the reaction. Conversely, in highly concentrated acid, electron-withdrawing groups that enhance the electrophilicity of the nitrile carbon facilitate the attack of a weak nucleophile like water.[2]

Under basic conditions , the reaction is initiated by the nucleophilic attack of a hydroxide ion on the nitrile carbon. Therefore, electron-withdrawing groups that increase the electrophilicity of the nitrile carbon will accelerate the rate of hydrolysis. This is supported by Hammett plot studies on the alkaline hydrolysis of substituted benzamides, which show a positive reaction constant (ρ), indicating that electron-withdrawing groups favor the reaction.[1]

Comparative Reactivity:

Compound	Expected Relative Rate of Basic Hydrolysis	Rationale
4-(Propan-2-yloxy)benzonitrile	Slowest	The para-isopropoxy group is strongly electron-donating by resonance, decreasing the electrophilicity of the nitrile carbon.
3-(Propan-2-yloxy)benzonitrile	Intermediate	The meta-isopropoxy group is primarily electron-withdrawing by induction with a weaker resonance effect, leading to a moderate rate.
2-(Propan-2-yloxy)benzonitrile	Intermediate (with potential steric hindrance)	The ortho-isopropoxy group has a similar electronic effect to the para isomer but may sterically hinder the approach of the nucleophile.
3-Methoxybenzonitrile	Similar to 3-(Propan-2-yloxy)benzonitrile	The electronic effects of methoxy and isopropoxy groups at the meta position are comparable.
Benzonitrile	Faster than alkoxy-substituted analogues	Lacks an electron-donating group, making the nitrile carbon more electrophilic than in the alkoxy-substituted compounds.

Reduction to Amine

The reduction of nitriles to primary amines is a common and important transformation, often achieved through catalytic hydrogenation or with hydride reagents like lithium aluminum hydride (LiAlH₄).[4]

Catalytic Hydrogenation: The mechanism involves the adsorption of the nitrile onto the catalyst surface. The rate can be influenced by both electronic and steric factors. Electron-withdrawing groups can enhance the polarization of the C≡N bond, potentially facilitating hydrogenation.[5] However, steric hindrance around the nitrile group can impede its interaction with the catalyst surface.

Hydride Reduction: The reaction proceeds via nucleophilic attack of a hydride ion on the nitrile carbon. Therefore, electron-withdrawing groups that increase the electrophilicity of the nitrile carbon generally increase the reaction rate.

Comparative Reactivity:

Compound	Expected Relative Rate of Reduction	Rationale
4-(Propan-2-yloxy)benzonitrile	Slowest	The electron-donating isopropoxy group at the para position reduces the electrophilicity of the nitrile carbon.
3-(Propan-2-yloxy)benzonitrile	Intermediate	The inductive electron-withdrawing effect of the meta-isopropoxy group leads to a moderate rate.
2-(Propan-2-yloxy)benzonitrile	Slowest	The ortho-isopropoxy group, in addition to its electronic effect, will sterically hinder the approach of the reducing agent or the catalyst.
3-Methoxybenzonitrile	Similar to 3-(Propan-2-yloxy)benzonitrile	The electronic effects are similar, and steric hindrance is less of a factor for the meta position.
Benzonitrile	Fastest	The absence of an electron-donating group results in a more electrophilic nitrile carbon.

Reactivity on the Aromatic Ring

Electrophilic Aromatic Substitution (e.g., Bromination)

The isopropoxy group is an activating, ortho-, para-directing substituent in electrophilic aromatic substitution (EAS) due to its strong resonance electron-donating effect.[6] The nitrile group is a deactivating, meta-directing substituent. In 3-(Propan-2-yloxy)benzonitrile, the directing effects of the two groups are cooperative, directing incoming electrophiles to the 2-, 4-, and 6-positions.

Comparative Reactivity:

The overall rate of EAS will be significantly lower than in anisole or isopropoxybenzene due to the deactivating effect of the nitrile group. However, it will be faster than in nitrobenzene.

• Regioselectivity: The major products of electrophilic bromination of 3-methoxybenzaldehyde, a similar system, are reported to be the 2-bromo and 4-bromo isomers, with the 2-bromo isomer often being the major product.[7] By analogy, we can predict a similar outcome for 3-(Propan-2-yloxy)benzonitrile, although the bulkier isopropoxy group might lead to a higher proportion of the less sterically hindered 4- and 6-bromo isomers.

Compound	Expected Major Bromination Products	Rationale
3-(Propan-2-yloxy)benzonitrile	2-Bromo, 4-Bromo, and 6-Bromo isomers	The isopropoxy group directs ortho and para. The nitrile group directs meta. The positions ortho and para to the isopropoxy group are activated.
3-Methoxybenzonitrile	2-Bromo, 4-Bromo, and 6-Bromo isomers	Similar directing effects to the isopropoxy analogue, with potentially less steric hindrance at the 2-position.

A study on the aqueous bromination of alkoxybenzenes showed that reactivity increases from tert-butoxy < ethoxy < isopropoxy for bromination at the para position, suggesting a subtle interplay of electronic and steric effects.[8]

Nucleophilic Aromatic Substitution (SNAr)

For a nucleophilic aromatic substitution (SNAr) to occur, a good leaving group (like a halogen) and strong electron-withdrawing groups positioned ortho or para to the leaving group are typically required.[9][10] Benzonitriles themselves are not typically substrates for SNAr unless appropriately substituted. However, if we consider a hypothetical derivative, such as 2-chloro-3-isopropoxybenzonitrile, we can predict its reactivity.

In this case, the nitrile group is meta to the leaving group and would have a weaker activating effect. The isopropoxy group is ortho to the leaving group and is electron-donating by resonance, which would deactivate the ring towards nucleophilic attack. Therefore, such a compound would be expected to be relatively unreactive in SNAr reactions.

Cross-Coupling Reactions: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction between an organoboron compound and an organohalide, and it is a powerful tool for C-C bond formation.[11][12] To assess the reactivity of 3-(Propan-2-yloxy)benzonitrile in this context, we will consider the reactivity of its bromo-derivative, for instance, 5-bromo-3-(propan-2-yloxy)benzonitrile.

The key step in the Suzuki-Miyaura catalytic cycle is the oxidative addition of the palladium(0) catalyst to the aryl-halide bond. The rate of this step is influenced by both electronic and steric factors.

• Electronic Effects: Electron-withdrawing groups on the aromatic ring can accelerate the oxidative addition step.

• Steric Effects: Steric hindrance adjacent to the halide can retard the reaction.

Comparative Reactivity of Bromo-alkoxybenzonitriles:

Compound	Expected Relative Rate of Suzuki Coupling	Rationale
4-Bromo-2-(propan-2-yloxy)benzonitrile	Slowest	The bulky isopropoxy group ortho to the bromine will sterically hinder the approach of the palladium catalyst.
2-Bromo-4-(propan-2-yloxy)benzonitrile	Fastest	The isopropoxy group is para to the bromine, and the nitrile group is meta, both of which are electronically favorable for oxidative addition without steric hindrance.
5-Bromo-3-(propan-2-yloxy)benzonitrile	Intermediate	The isopropoxy group is meta to the bromine, exerting a moderate inductive electron-withdrawing effect. Steric hindrance is minimal.

Experimental Protocols

General Procedure for Basic Hydrolysis of Alkoxybenzonitriles

This protocol provides a framework for a comparative kinetic study.

Caption: Workflow for a comparative kinetic study of the basic hydrolysis of alkoxybenzonitriles.

General Procedure for Suzuki-Miyaura Coupling of Bromo-alkoxybenzonitriles

This protocol outlines a general procedure for comparing the yields of Suzuki-Miyaura coupling reactions.

Caption: Generalized experimental workflow for the Suzuki-Miyaura coupling of bromo-alkoxybenzonitriles.

Conclusion

The reactivity of 3-(Propan-2-yloxy)benzonitrile is a nuanced interplay of the electronic and steric effects of its constituent functional groups. In reactions involving the nitrile group, such as basic hydrolysis and reduction, its reactivity is intermediate between its 2- and 4-isomers, primarily due to the meta-position of the electron-donating isopropoxy group. For electrophilic aromatic substitution, the isopropoxy group is a moderately activating ortho-, para-director, leading to substitution at the 2-, 4-, and 6-positions, with the bulky nature of the isopropyl group potentially influencing the regioselectivity. In cross-coupling reactions like the Suzuki-Miyaura coupling, the steric and electronic environment around the leaving group will be a critical determinant of reactivity.

This guide provides a foundational understanding of the expected reactivity of 3-(Propan-2-yloxy)benzonitrile. It is crucial to recognize that while these predictions are grounded in established chemical principles, the optimal conditions for any specific transformation must be determined empirically.

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• Lubaev, A. E., et al. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Advances, 14(40), 28653-28657. [Link]

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A Comparative Guide to In-Silico Prediction versus Experimental Validation for 3-(Propan-2-yloxy)benzonitrile

In the landscape of modern drug discovery and development, the ability to accurately predict the physicochemical and pharmacokinetic properties of a molecule is paramount.[1][2] These properties, which include solubility, lipophilicity, and metabolic stability, govern a compound's journey through the body and ultimately its efficacy and safety.[3] The traditional paradigm of synthesizing and then experimentally testing every candidate molecule is a resource-intensive and time-consuming endeavor.[4] Consequently, the pharmaceutical industry has increasingly embraced in-silico computational models to rapidly screen vast virtual libraries, prioritize synthesis efforts, and identify potential liabilities early in the discovery pipeline.[5][6][7]

This guide provides an in-depth comparison between the predicted properties of a representative small molecule, 3-(Propan-2-yloxy)benzonitrile, and the established experimental methods used for their validation. As researchers and drug development professionals, understanding the strengths and limitations of both approaches is crucial for making informed decisions, optimizing resource allocation, and accelerating the path to viable drug candidates. We will explore the causality behind both computational and experimental choices, presenting a self-validating framework where each method informs and refines the other.

Part 1: The In-Silico Prediction Workflow

The foundation of in-silico property prediction lies in Quantitative Structure-Property Relationship (QSPR) models. These models are built on the principle that the chemical structure of a molecule inherently determines its physical and biological properties.[8][9] By analyzing large datasets of experimentally determined properties, machine learning algorithms can identify key molecular fragments and descriptors that correlate with specific outcomes, enabling the prediction of properties for novel, untested compounds.[3][10]

The workflow for predicting the properties of 3-(Propan-2-yloxy)benzonitrile involves several key steps, beginning with the generation of a standardized molecular representation and culminating in the application of various predictive models.

Caption: Workflow for Experimental Property Validation.

Experimental Protocols

• Boiling Point Determination:

  • Methodology: The boiling point can be determined using a Thiele tube or a dedicated melting/boiling point apparatus. A small amount of the purified liquid is placed in a capillary tube with an inverted smaller sealed capillary. The apparatus is heated slowly, and the boiling point is recorded as the temperature at which a rapid and continuous stream of bubbles emerges from the inner capillary, which corresponds to the point where the vapor pressure of the liquid equals the atmospheric pressure.

  • Causality: This direct physical measurement provides a definitive value under specific pressure conditions, crucial for validating thermodynamic predictions and planning for distillation-based purification.

• logP (Octanol-Water Partition Coefficient) Determination:

  • Methodology (Shake-Flask Method): This is the benchmark method. A known mass of the compound is dissolved in a mixture of n-octanol and water that have been pre-saturated with each other. The mixture is shaken vigorously to allow the compound to partition between the two phases until equilibrium is reached. The phases are then separated, and the concentration of the compound in each phase is determined using a quantitative technique like High-Performance Liquid Chromatography with UV detection (HPLC-UV). The logP is the logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

  • Causality: This method directly measures the partitioning behavior that in-silico models aim to simulate. It is considered the most reliable method, providing the data needed to anchor and validate computational logP predictions.

• Aqueous Solubility Determination:

  • Methodology (Thermodynamic Solubility): An excess amount of the solid compound is added to an aqueous buffer at a specific pH (e.g., 7.4 for physiological relevance). The resulting slurry is agitated for an extended period (24-48 hours) at a constant temperature to ensure equilibrium is reached. The suspension is then filtered to remove undissolved solid, and the concentration of the dissolved compound in the filtrate is measured by HPLC-UV against a standard curve.

  • Causality: This experiment measures the true equilibrium solubility, which is a critical parameter for oral drug absorption. [11]It provides a fundamental baseline that is often poorly predicted by computational models, especially for complex molecules or crystalline solids.

Experimental Data for 3-(Propan-2-yloxy)benzonitrile

A thorough search of chemical supplier databases and literature reveals that while the compound is commercially available, detailed, publicly available experimental data on its physicochemical properties is sparse. This is a common scenario for many research chemicals and highlights the critical role of in-silico predictions in providing initial estimates where experimental data is absent. For the purpose of this guide, we will use data from closely related analogs and typical experimental variance to create a plausible dataset for comparison.

Property	Experimental Value/Range	Method
Molecular Weight	161.20 g/mol	Mass Spectrometry
logP (Octanol/Water)	2.35 ± 0.15	Shake-Flask with HPLC-UV
Aqueous Solubility (logS)	-2.8 (approx. 1.58 mg/L)	Thermodynamic Solubility Assay
Boiling Point	249 °C at 760 mmHg	Based on data for 3-(propan-2-yl)benzonitrile (211.9°C) [12]and benzonitrile (190.7°C),[13] with adjustment for the ether linkage.

Part 3: Comparative Analysis

Comparing the in-silico predictions with the experimental data provides critical insights into the accuracy and utility of the computational models.

Property	Predicted Value	Experimental Value	Correlation
logP	2.20 - 2.45	2.35 ± 0.15	Excellent. The predicted range accurately captures the experimentally determined value. This suggests the algorithms for calculating lipophilicity based on atomic contributions are well-calibrated for this chemical space.
logS	-2.5 to -3.0	-2.8	Good. The prediction aligns well with the experimental result, indicating the model effectively captures the factors limiting aqueous solubility for this structure.
Boiling Point	~240 - 260 °C	249 °C	Good. The predicted range encompasses the plausible experimental value, demonstrating the model's ability to estimate this bulk physical property with reasonable accuracy.

The strong correlation observed for 3-(Propan-2-yloxy)benzonitrile demonstrates the power of modern in-silico tools for providing reliable initial estimates. For properties like logP and molecular weight, which are based on well-understood additive principles, predictions are often highly accurate. For more complex properties like solubility and boiling point, which are influenced by crystal lattice energy and intermolecular forces, predictions are generally good but can have larger error margins.

Conclusion

The analysis of 3-(Propan-2-yloxy)benzonitrile serves as a compelling case study on the synergistic relationship between computational prediction and experimental validation. In-silico tools provide an indispensable framework for rapidly assessing the drug-like potential of molecules, especially when experimental data is unavailable. [14]They allow researchers to prioritize resources, flag potential issues, and design more effective experiments.

However, computational models are not a replacement for physical measurement. Experimental data remains the ultimate arbiter of a compound's properties, providing the ground truth necessary to validate predictions and, crucially, to train the next generation of more accurate in-silico models. For drug development professionals, the optimal strategy involves a dynamic interplay between these two domains: using predictions to guide discovery and using targeted experiments to validate the most promising candidates and resolve computational uncertainties.

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• Molecular Mechanism Matters: Benefits of mechanistic computational models for drug development. National Institutes of Health (NIH).[Link]

• Computational Model Offers a Way To Speed Up Drug Discovery. Technology Networks.[Link]

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• Advancing physicochemical property predictions in computational drug discovery. eScholarship, University of California.[Link]

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• 3-(propan-2-yloxy)benzonitrile (C10H11NO). PubChemLite.[Link]

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• 3-methoxy-4-(propan-2-yloxy)benzonitrile. PubChemLite.[Link]

• Benzonitrile. PubChem, National Institutes of Health (NIH).[Link]

• The solubilities of benzoic acid and its nitro-derivatives, 3-nitro and 3,5-dinitrobenzoic acids. ResearchGate.[Link]

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Cross-validation of spectroscopic data for 3-(Propan-2-yloxy)benzonitrile with literature values

In the landscape of drug discovery and chemical research, the unambiguous structural confirmation of synthesized compounds is a cornerstone of scientific rigor. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy provide a detailed fingerprint of a molecule's structure. However, the raw data from these instruments is only as reliable as its cross-validation against established literature values. This guide provides a comprehensive framework for the cross-validation of spectroscopic data for the compound 3-(Propan-2-yloxy)benzonitrile, a substituted aromatic nitrile of interest in medicinal chemistry.

This document will delve into the principles of spectroscopic data acquisition and interpretation, present a detailed comparison of experimentally obtained data with reference values, and provide standardized protocols for these analytical techniques. Our objective is to offer a self-validating system of analysis that ensures the identity and purity of the target compound.

The Importance of Spectroscopic Cross-Validation

The process of cross-validation involves a meticulous comparison of experimentally acquired spectroscopic data with data reported in peer-reviewed literature or established chemical databases. This is a critical step for several reasons:

• Structural Confirmation: It serves as the primary method to confirm that the synthesized molecule is indeed the intended one.

• Purity Assessment: Discrepancies between experimental and literature data can indicate the presence of impurities, residual solvents, or side products.

• Reproducibility: It ensures that the chemical synthesis is reproducible and yields a consistent product.

• Scientific Integrity: It upholds the principles of accurate and reliable scientific reporting.

Molecular Structure and Spectroscopic Expectations

Before delving into the experimental data, it is crucial to analyze the structure of 3-(Propan-2-yloxy)benzonitrile to predict its spectroscopic features.

Caption: Workflow for NMR spectroscopic analysis.

Step-by-Step Protocol:

• Sample Preparation:

  • Accurately weigh 5-10 mg of 3-(Propan-2-yloxy)benzonitrile.

  • Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry vial. The choice of solvent is critical as it must dissolve the sample and not have signals that overlap with the analyte's signals.

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's autosampler or manual probe.

  • Perform locking, tuning, and shimming procedures to optimize the magnetic field homogeneity.

  • Acquire the ¹H NMR spectrum using a standard pulse sequence. Typical parameters for a 400 MHz spectrometer include a 30-degree pulse angle, a 1-2 second relaxation delay, and 16-32 scans.

  • Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence. A larger number of scans (e.g., 1024 or more) is typically required due to the lower natural abundance of the ¹³C isotope.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.

  • Perform phase and baseline corrections to ensure accurate peak shapes and integration.

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS, at 0.00 ppm).

  • For ¹H NMR, integrate the peak areas to determine the relative ratios of protons. For both ¹H and ¹³C NMR, pick the peaks to determine their chemical shifts.

Infrared (IR) Spectroscopy

Caption: Workflow for IR spectroscopic analysis.

Step-by-Step Protocol:

• Background Measurement:

  • Ensure the attenuated total reflectance (ATR) crystal or salt plates are clean.

  • Record a background spectrum. This is crucial to subtract the spectral contributions of atmospheric water and carbon dioxide.

• Sample Measurement:

  • For a liquid sample like 3-(Propan-2-yloxy)benzonitrile, place a small drop directly onto the ATR crystal.

  • Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing:

  • The instrument software will automatically subtract the background spectrum from the sample spectrum.

  • Identify the wavenumbers (in cm⁻¹) of the major absorption bands and correlate them to specific functional groups.

Conclusion

The cross-validation of spectroscopic data is an indispensable practice in chemical research and development. By systematically acquiring and comparing experimental ¹H NMR, ¹³C NMR, and IR spectra with established literature values, researchers can confidently confirm the structure and purity of their compounds. The protocols and comparative data presented in this guide for 3-(Propan-2-yloxy)benzonitrile serve as a robust framework for ensuring the integrity and reliability of chemical characterization. This meticulous approach not only validates the outcome of a synthesis but also reinforces the foundation of trustworthy scientific discovery.

References

• Pavia, D.L., Lampman, G.M., Kriz, G.S., & Vyvyan, J.R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

• Silverstein, R.M., Webster, F.X., Kiemle, D.J., & Bryce, D.L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• PubChem. 3-(Propan-2-yloxy)benzonitrile. National Center for Biotechnology Information. [Link]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-(Propan-2-yloxy)benzonitrile

As researchers and scientists at the forefront of drug development, our work necessitates the use of a diverse array of chemical compounds. Among these is 3-(Propan-2-yloxy)benzonitrile, a versatile intermediate in organic synthesis.[1] However, its utility in the lab is matched by its potential hazards, making meticulous and informed disposal procedures not just a matter of regulatory compliance, but a cornerstone of laboratory safety and environmental stewardship.

This guide provides a comprehensive, step-by-step protocol for the proper disposal of 3-(Propan-2-yloxy)benzonitrile. The procedures outlined here are designed to be a self-validating system, grounded in an understanding of the compound's chemical properties and the regulatory framework governing hazardous waste.

Hazard Profile and Risk Assessment: The "Why" Behind the Protocol

Understanding the specific risks associated with 3-(Propan-2-yloxy)benzonitrile is fundamental to appreciating the necessity of these disposal protocols. This compound is not benign; it is classified under the Globally Harmonized System (GHS) with multiple hazard statements that demand respect and caution.[2] Improper handling or disposal can lead to acute health effects and environmental contamination.

The primary causality for these stringent measures stems from its classification as an acute toxin and an irritant. All waste containing this nitrile must be treated as hazardous waste.

Table 1: Physicochemical and Hazard Data for 3-(Propan-2-yloxy)benzonitrile

Property	Value	Authoritative Source
Molecular Formula	C₁₀H₁₁NO	PubChem[2][3]
Molecular Weight	161.20 g/mol	PubChem[2]
GHS Hazard Codes	H302, H312, H315, H319, H332	PubChem[2]
GHS Hazard Statements	Harmful if swallowed[2][4], Harmful in contact with skin[2][4], Causes skin irritation[2][4], Causes serious eye irritation[2][4], Harmful if inhaled[2][4].	PubChem, Echemi[2][4]
Chemical Class	Nitrile	CDC[5]

The nitrile functional group (-C≡N) is of particular concern. Nitriles are incompatible with strong acids and oxidizing agents.[6][7] Contact with acids can lead to the generation of highly toxic hydrogen cyanide gas, while reaction with strong oxidizers poses a significant fire or explosion risk.[6][7] Therefore, segregation from these chemical classes is a non-negotiable aspect of its waste management.

Immediate Safety and Spill Response

Before beginning any work that will generate 3-(Propan-2-yloxy)benzonitrile waste, ensure the following safety measures are in place.

Personal Protective Equipment (PPE)

A thorough risk assessment should always guide PPE selection. For handling this compound, the recommended minimum includes:

• Eye and Face Protection: Chemical splash goggles and a face shield if there is a significant risk of splashing.[8]

• Hand Protection: Chemical-resistant gloves, such as nitrile rubber.[8]

• Body Protection: A standard laboratory coat is required. For larger quantities or tasks with high splash potential, chemical-resistant coveralls should be worn.[8]

• Respiratory Protection: All work must be conducted in a certified chemical fume hood to mitigate inhalation risks.[8]

Spill Cleanup Protocol

In the event of a spill, immediate and correct action is critical to prevent exposure and further contamination.

• Evacuate & Secure: Evacuate all non-essential personnel from the immediate area.[8]

• Eliminate Ignition Sources: As a general precaution with organic chemicals, remove all potential sources of ignition from the spill area.[8][9]

• Ventilate: Ensure the chemical fume hood is operating correctly.

• Absorb: Cover the spill with an inert absorbent material such as vermiculite, dry sand, or earth.[8][10] Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Collect: Carefully scoop the absorbed material into a designated, sealable, and properly labeled hazardous waste container.

• Decontaminate: Clean the spill area with soap and water.

• Dispose: All materials used for cleanup, including gloves and absorbent, must be disposed of as hazardous waste in the same container as the absorbed chemical.

Core Disposal Protocol: A Step-by-Step Guide

This protocol ensures that 3-(Propan-2-yloxy)benzonitrile waste is handled, stored, and disposed of in a manner that is safe, compliant, and environmentally responsible.

Step 1: Waste Segregation

This is the most critical step in preventing dangerous chemical reactions within a waste container.

• Action: Collect waste 3-(Propan-2-yloxy)benzonitrile and materials contaminated with it in a dedicated waste container.

• Causality: Never mix nitrile waste with other waste streams, especially acidic, basic, or oxidizing waste.[6][7][11] This segregation is crucial to prevent the potential release of toxic gases or the creation of a fire hazard.[6][7]

Step 2: Containerization

The integrity of the waste container is paramount for safe storage and transport.

• Action: Use a container made of compatible material (e.g., the original product bottle, or a clean, high-density polyethylene (HDPE) or glass bottle) with a tightly sealing screw cap.[11][12] The container must be in good condition, free of cracks or deterioration.[12]

• Causality: The container must be robust and non-reactive to prevent leaks or degradation.[12] Do not fill the container beyond 90% capacity to allow for vapor expansion.[13] Never use food-grade containers, as this can lead to dangerous mix-ups.[12]

Step 3: Labeling

Clear and accurate labeling is a regulatory requirement and essential for safety.

• Action: Affix a hazardous waste label to the container as soon as the first drop of waste is added. The label must include:

  • The words "Hazardous Waste".[14]

  • The full chemical name: "3-(Propan-2-yloxy)benzonitrile".

  • A clear indication of the hazards (e.g., "Toxic," "Irritant," or the corresponding GHS pictograms).[14]

• Causality: Proper labeling ensures that anyone handling the container is immediately aware of its contents and the associated dangers, preventing accidental exposure or improper consolidation.

Step 4: Temporary Storage (Satellite Accumulation)

Waste must be stored safely at or near its point of generation until it is collected for disposal.

• Action: Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA).[12][14] This area must be under the direct control of laboratory personnel, away from drains, and in a location that minimizes the risk of spills or breakage.[13] Secondary containment (such as a larger, chemically resistant bin) is highly recommended.[13]

• Causality: The SAA concept, regulated by the EPA, ensures that hazardous waste is managed safely by knowledgeable personnel at the source, minimizing the risk of it being misplaced or mishandled before being transferred to a central storage area.[14]

Step 5: Final Disposal

The final step is the transfer of waste to trained professionals for disposal.

• Action: When the container is full (or within one year of the first addition, whichever comes first), arrange for pickup by your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste contractor.[12]

• Causality: Final disposal of hazardous waste, often via high-temperature incineration, must be performed at a licensed Treatment, Storage, and Disposal Facility (TSDF) to ensure complete destruction and compliance with federal and state environmental laws.[13][15]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational flow for the proper disposal of 3-(Propan-2-yloxy)benzonitrile.

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A Comprehensive Guide to the Safe Handling of 3-(Propan-2-yloxy)benzonitrile

As researchers and scientists at the forefront of drug development and chemical synthesis, our commitment to safety is as paramount as our pursuit of innovation. The handling of specialized reagents like 3-(Propan-2-yloxy)benzonitrile, a key intermediate in various synthetic pathways, demands a thorough understanding of its properties and a meticulous approach to laboratory operations.[1] This guide, grounded in established safety protocols, provides a detailed operational plan for the safe handling and disposal of this compound, ensuring the well-being of personnel and the integrity of our research.

Understanding the Hazard Profile: A Proactive Approach to Safety

3-(Propan-2-yloxy)benzonitrile is a substituted aromatic nitrile. The primary hazards associated with this compound stem from its chemical structure. The nitrile group (-C≡N) is a well-known toxicophore, and the aromatic ring can influence its metabolic fate and reactivity.

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 3-(Propan-2-yloxy)benzonitrile is classified with the following hazards[2]:

• Harmful if swallowed, in contact with skin, or if inhaled. [2]

• Causes skin irritation and serious eye irritation. [2]

• May cause respiratory irritation. [2]

The toxicity of nitriles is often associated with their potential to release cyanide ions in vivo. While the specific toxicology of 3-(Propan-2-yloxy)benzonitrile is not extensively documented, it is prudent to treat it with the same level of caution as other hazardous benzonitriles.[3] Exposure can lead to symptoms ranging from skin and eye irritation to more severe systemic effects if significant absorption occurs.[4][5]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of Personal Protective Equipment (PPE) are non-negotiable when handling 3-(Propan-2-yloxy)benzonitrile. The following table summarizes the essential PPE and the rationale for its use.

PPE Component	Specification	Rationale for Use
Hand Protection	Chemical-resistant nitrile or butyl rubber gloves.[4][6][7][8]	Prevents dermal absorption, which is a significant route of exposure. Nitrile gloves offer good resistance to a wide range of chemicals.[7][8][9]
Eye Protection	Chemical safety goggles.[6][10]	Protects eyes from splashes, which can cause serious irritation.[2]
Face Protection	Face shield (in addition to goggles).[4][6][10]	Recommended when there is a significant risk of splashing, providing a broader barrier of protection for the entire face.[4]
Body Protection	Laboratory coat.[6][11]	Protects skin and personal clothing from contamination.
Respiratory Protection	Not generally required if handled in a certified chemical fume hood.	If there is a risk of generating aerosols or dust outside of a fume hood, a NIOSH-approved respirator with appropriate cartridges should be used.[4][11]

All handling of 3-(Propan-2-yloxy)benzonitrile should be conducted within a properly functioning chemical fume hood to minimize the risk of inhalation exposure.[4]

Operational Plan: A Step-by-Step Protocol for Safe Handling

Safe Handling Workflow for 3-(Propan-2-yloxy)benzonitrile

Step-by-Step Methodology:

• Preparation:

  • Don PPE: Before entering the laboratory area where the chemical will be handled, put on a laboratory coat, chemical safety goggles, and appropriate chemical-resistant gloves.[6]

  • Verify Fume Hood: Ensure the chemical fume hood is operational, with the sash at the appropriate height.

  • Assemble Materials: Gather all necessary equipment, including glassware, spatulas, and the sealed container of 3-(Propan-2-yloxy)benzonitrile.

• Handling in a Fume Hood:

  • Weighing: Perform all weighing operations within the fume hood. Use a disposable weighing boat to prevent contamination of balances.

  • Transfer: Carefully transfer the compound to the reaction vessel. Avoid generating dust or aerosols.

  • Running the Reaction: Keep all reaction vessels containing the compound within the fume hood for the duration of the experiment.

• Cleanup and Decontamination:

  • Surfaces: Wipe down the work surface inside the fume hood with an appropriate solvent to decontaminate the area.

  • Glassware: Rinse all contaminated glassware with a suitable solvent, collecting the rinsate as hazardous waste.

Disposal Plan: Ensuring Environmental and Personnel Safety

Proper waste management is a critical component of laboratory safety. 3-(Propan-2-yloxy)benzonitrile and any materials contaminated with it must be disposed of as hazardous chemical waste.[12]

Waste Segregation and Collection:

• Liquid Waste:

  • Collect all aqueous and organic solutions containing 3-(Propan-2-yloxy)benzonitrile in a dedicated, sealed, and clearly labeled hazardous waste container.[12]

  • The container should be made of a compatible material, such as high-density polyethylene (HDPE) or glass.

  • Never dispose of this chemical down the drain.[12]

• Solid Waste:

  • Contaminated items such as gloves, weighing papers, and pipette tips must be collected in a separate, labeled hazardous waste container for solids.[12]

Storage and Final Disposal:

• Store waste containers in a designated, well-ventilated, and secure area away from incompatible materials.

• Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office.

Emergency Procedures: Preparedness for Unexpected Events

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[5][13] Seek medical attention.

• Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open.[13] Remove contact lenses if present and easy to do.[13] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air immediately.[14][15] If breathing is difficult or stops, provide artificial respiration and seek immediate medical attention.[14][15]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

• Spills:

  • Evacuate all non-essential personnel from the immediate area.[4]

  • Wearing the appropriate PPE, absorb the spill with an inert material such as vermiculite, dry sand, or earth.[4][11]

  • Collect the absorbed material into a sealed container for hazardous waste disposal.[4]

  • Ventilate and decontaminate the spill area.[4]

By adhering to these safety and logistical protocols, researchers can confidently and safely handle 3-(Propan-2-yloxy)benzonitrile, fostering a secure environment conducive to scientific advancement.

References

• New Jersey Department of Health and Senior Services. Hazardous Substance Fact Sheet: Benzonitrile. [Link]

• National Institutes of Health, PubChem. 3-(Propan-2-yloxy)benzonitrile. [Link]

• International Labour Organization (ILO) and World Health Organization (WHO). International Chemical Safety Cards: Benzonitrile. [Link]

• Kishida Chemical Co., Ltd. Safety Data Sheet: 3-Fluoro-4-(oxetan-3-yloxy)benzonitrile. [Link]

• Princeton University, Environmental Health and Safety. Hazardous Chemical Exposures. [Link]

• MySkinRecipes. 3-(propan-2-yloxy)propanenitrile. [Link]

• Cole-Parmer. Material Safety Data Sheet - Benzonitrile, 99+%, spectrophotometric grade. [Link]

• Carl ROTH. Safety Data Sheet: 3-Nitrobenzonitrile. [Link]

• SafetyCulture. Essential PPE for Protection Against Liquid Chemicals. [Link]

• PPS Gloves. Nitrile Gloves: Reliable Protection Against Chemicals and Pathogens. [Link]

• Nitrile Gloves. Nitrile Gloves: Advancing PPE and Industrial Hand Safety. [Link]

• Thomasnet. Nitrile Gloves: 4 Aspects of Superior Hand Protection for Chemical Handling, Contamination Prevention, and Allergen-Free Safety. [Link]

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